CYCLOPROPYL-1-D1-METHYL-D2 ALCOHOL

• CAS: 1219802-62-6

Core Science & Biosynthesis

What is the exact monoisotopic mass of cyclopropyl-1-d1-methyl-d2 alcohol?

An In-Depth Technical Guide to the Precise Monoisotopic Mass Determination of Isotopically Labeled Compounds: A Case Study of Cyclopropyl-1-d1-methyl-d2 Alcohol

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's mass is a foundational requirement. High-resolution mass spectrometry (HRMS) distinguishes between molecules of the same nominal mass, providing a level of analytical certainty that is indispensable for compound identification, structural elucidation, and metabolic studies. This guide provides an in-depth exploration of the principles and methodologies for calculating the exact monoisotopic mass of an isotopically labeled compound, using cyclopropyl-1-d1-methyl-d2 alcohol as a practical exemplar.

The Principle of Monoisotopic Mass

In mass spectrometry, the monoisotopic mass is the mass of a molecule calculated using the exact mass of the most abundant, naturally occurring stable isotope of each constituent element.[1][2] This is distinct from the average molecular weight, which is a weighted average of all naturally occurring isotopes of each element in a molecule.[1] For the purposes of high-resolution mass spectrometry, where individual isotopic peaks can be resolved, the monoisotopic mass is the critical value for accurate compound identification.

The choice to use monoisotopic mass is rooted in the capability of modern mass spectrometers to resolve ions that differ in mass by only a single neutron. This precision allows for the unambiguous determination of elemental composition, a cornerstone of chemical analysis.

Step-by-Step Calculation of the Monoisotopic Mass of Cyclopropyl-1-d1-methyl-d2 Alcohol

The accurate calculation of the monoisotopic mass is a systematic process that involves determining the molecular formula, identifying the specific isotopes present, and summing their precise masses.

Molecular Formula Determination

The first step is to deconstruct the chemical name to ascertain the precise molecular formula, paying close attention to the isotopic labels.

• Cyclopropyl group : A three-carbon ring (C₃).

• Methyl alcohol : A methanol group (-CH₂OH).

• Cyclopropyl-1-d1 : One deuterium (²H or D) atom is located on the first carbon of the cyclopropyl ring.

• methyl-d2 : The methyl group is substituted with two deuterium atoms (-CD₂OH).

Combining these components, the molecular structure is a cyclopropyl ring attached to a deuterated methanol group. The resulting molecular formula is C₄H₅D₃O .

Isotopic Composition

The molecular formula reveals the following isotopic composition for the monoisotopic mass calculation:

• Carbon : 4 atoms of ¹²C

• Hydrogen : 5 atoms of ¹H (protium)

• Deuterium : 3 atoms of ²H

• Oxygen : 1 atom of ¹⁶O

Tabulation of Exact Monoisotopic Masses

To ensure the highest degree of accuracy, it is imperative to use the precise monoisotopic masses of the most abundant stable isotopes, as established by authoritative bodies such as the National Institute of Standards and Technology (NIST).

Isotope	Symbol	Monoisotopic Mass (Da)
Carbon-12	¹²C	12.000000000[3][4][5]
Hydrogen-1	¹H	1.00782503223[6]
Deuterium	²H (D)	2.01410177812[6][7]
Oxygen-16	¹⁶O	15.99491461957[8][9][10]

Final Calculation

The final step is to sum the masses of all atoms in the molecule according to the established molecular formula:

• Mass of Carbon : 4 × 12.000000000 Da = 48.000000000 Da

• Mass of Hydrogen : 5 × 1.00782503223 Da = 5.03912516115 Da

• Mass of Deuterium : 3 × 2.01410177812 Da = 6.04230533436 Da

• Mass of Oxygen : 1 × 15.99491461957 Da = 15.99491461957 Da

Total Monoisotopic Mass = 48.000000000 + 5.03912516115 + 6.04230533436 + 15.99491461957 = 75.07634511508 Da

Therefore, the exact monoisotopic mass of cyclopropyl-1-d1-methyl-d2 alcohol is 75.07634511508 Da .

Visualization of the Molecular Structure and Isotopic Labeling

To provide a clear visual representation of the molecule and the specific locations of the deuterium labels, the following diagram illustrates the molecular structure.

Caption: Molecular structure of cyclopropyl-1-d1-methyl-d2 alcohol.

Experimental Protocol: Verification by High-Resolution Mass Spectrometry

The calculated monoisotopic mass can be experimentally verified using high-resolution mass spectrometry. The following is a generalized protocol for such an analysis.

• Sample Preparation : Dissolve a small quantity of the synthesized cyclopropyl-1-d1-methyl-d2 alcohol in a suitable volatile solvent (e.g., methanol or acetonitrile) to a final concentration of approximately 1 µg/mL.

• Instrumentation : Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Fourier-transform ion cyclotron resonance (FT-ICR) instrument, capable of achieving a mass resolution of at least 100,000.

• Ionization : Introduce the sample into the mass spectrometer using a soft ionization technique, such as electrospray ionization (ESI), to minimize fragmentation and preserve the molecular ion.

• Mass Analysis : Acquire the mass spectrum in the positive ion mode to detect the protonated molecule [M+H]⁺. The expected m/z for the protonated species would be 75.076345 + 1.007825 = 76.084170 Da.

• Data Analysis : Compare the experimentally measured m/z of the most intense peak in the isotopic cluster with the calculated theoretical m/z. The mass accuracy should be within a few parts per million (ppm) for confident identification.

Conclusion

The precise determination of the monoisotopic mass is a critical skill for scientists in analytical chemistry and drug development. By systematically determining the molecular formula, identifying the specific isotopes, and using their exact masses, one can calculate the theoretical monoisotopic mass with a high degree of accuracy. This calculated value serves as the benchmark for experimental verification by high-resolution mass spectrometry, enabling the confident identification and characterization of novel chemical entities.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shift Assignments for Cyclopropyl-1-d¹-methyl-d² Alcohol

This guide provides a detailed analysis and predicted NMR chemical shift assignments for cyclopropyl-1-d¹-methyl-d² alcohol. It is intended for researchers, scientists, and professionals in drug development who utilize NMR spectroscopy for the structural elucidation of complex and isotopically labeled molecules. We will delve into the theoretical underpinnings of the spectral features, the influence of the cyclopropyl moiety, and the distinct effects of deuterium substitution on both proton and carbon spectra.

Introduction: The Structural Challenge

Cyclopropyl-1-d¹-methyl-d² alcohol presents a unique challenge for NMR analysis due to its strained three-membered ring and specific isotopic labeling. The cyclopropyl group imposes significant geometric constraints and creates distinct electronic environments, leading to unusual chemical shifts, particularly for the ring protons and carbons. Furthermore, the selective incorporation of deuterium at the C1 (carbinol) and methyl positions dramatically alters the expected ¹H and ¹³C NMR spectra, necessitating a thorough understanding of isotope effects. This guide will systematically deconstruct the molecule's structure to predict and assign its NMR signals.

Theoretical Principles

The Cyclopropyl Ring's Influence

The cyclopropane ring's high degree of s-character in its C-C bonds and the associated ring strain create a unique magnetic environment. Protons attached to the ring experience anisotropic shielding effects, causing them to appear at unusually high fields (upfield) in the ¹H NMR spectrum, typically between 0 and 1 ppm. The carbon atoms of the cyclopropyl ring also exhibit upfield shifts in the ¹³C NMR spectrum compared to their acyclic counterparts.

Deuterium Isotope Effects

Deuterium (²H or D) substitution impacts NMR spectra in several key ways:

• Signal Disappearance: In ¹H NMR, the signal for the replaced proton vanishes. In ¹³C NMR, the carbon attached to deuterium often shows a significantly reduced signal intensity due to the loss of the Nuclear Overhauser Effect (NOE) from the attached proton and a longer relaxation time.

• ¹³C Chemical Shift Perturbation: A deuterium atom causes a small, typically upfield shift (shielding) on the carbon it is attached to (α-effect) and, to a lesser extent, on adjacent carbons (β-effect). This is known as the deuterium isotope effect[1][2][3]. The magnitude of this shift is usually a fraction of a ppm[4].

• Multiplicity Changes: In ¹H NMR, the multiplicity of neighboring protons is reduced because H-D coupling is much smaller than H-H coupling and often not resolved. In ¹³C NMR, the signal for a carbon directly bonded to deuterium will appear as a multiplet due to ¹JCD coupling (typically around 20-30 Hz). A -CHD₂ group will appear as a 1:2:3:2:1 quintet in the ¹H-decoupled ¹³C spectrum[5].

Predicted ¹H NMR Spectral Assignments

For the parent compound, cyclopropylmethanol, the typical ¹H NMR signals are: two multiplets for the diastereotopic cyclopropyl methylene protons (H₂ and H₃) between 0.2 and 0.6 ppm, a multiplet for the cyclopropyl methine proton (H₁) around 1.1 ppm, a doublet for the methylene protons adjacent to the hydroxyl group around 3.4 ppm, and a broad singlet for the hydroxyl proton[6][7].

In cyclopropyl-1-d¹-methyl-d² alcohol , the deuteration leads to the following predicted spectrum:

• H₂ and H₃ (Cyclopropyl CH₂): These protons remain, but their coupling patterns will be simplified. They will be diastereotopic, appearing as two separate multiplets in the high-field region, expected around 0.2-0.6 ppm . The coupling to the now-deuterated C1 position will be minimal and likely unresolved.

• H₁ (Cyclopropyl CH): The proton at this position is replaced by deuterium (d¹), so its signal will be absent .

• Methyl Protons (-CHD₂): The original -CH₃ group is now -CHD₂. The single remaining proton will appear as a 1:1:1 triplet due to coupling with the two deuterium atoms (²JHD ≈ 2 Hz). This signal is expected around 3.4 ppm , similar to the parent compound, but with a different multiplicity.

• Hydroxyl Proton (-OH): A broad singlet whose chemical shift is concentration and solvent-dependent, typically observed between 1.5 and 4.0 ppm .

Predicted ¹³C NMR Spectral Assignments

The ¹³C NMR spectrum of the parent cyclopropylmethanol shows the carbinol carbon (~68 ppm), the cyclopropyl methine carbon (~14 ppm), and the cyclopropyl methylene carbons (~4 ppm)[7]. The deuteration in our target molecule will introduce specific changes:

• C₁ (Carbinol Carbon): This carbon is attached to one deuterium atom. Its signal will be shifted slightly upfield due to the isotope effect. It will appear as a 1:1:1 triplet due to the one-bond C-D coupling (¹JCD). The predicted chemical shift is around 67.5 ppm .

• C₂ and C₃ (Cyclopropyl CH₂): These carbons are equivalent and are adjacent to the deuterated C₁. They will experience a small upfield β-isotope shift. Their signal is predicted around 3.5 ppm .

• Methyl Carbon (-CHD₂): This carbon is attached to two deuterium atoms. It will experience a more significant upfield isotope shift and will appear as a 1:2:3:2:1 quintet due to ¹JCD coupling. The predicted chemical shift is around 13.0 ppm .

Data Presentation

Table 1: Predicted ¹H and ¹³C NMR Chemical Shift Assignments for Cyclopropyl-1-d¹-methyl-d² alcohol

Atom	Type	Predicted δ (ppm)	Multiplicity	Notes
H₂, H₃	¹H	0.2 - 0.6	Multiplets	Diastereotopic cyclopropyl protons.
Methyl-H	¹H	~3.4	Triplet (t)	Coupling to two deuterium atoms (²JHD ≈ 2 Hz).
OH	¹H	1.5 - 4.0	Broad Singlet (br s)	Shift is variable.
C₁	¹³C	~67.5	Triplet (t)	α-isotope shift; ¹JCD coupling.
C₂, C₃	¹³C	~3.5	Singlet	β-isotope shift.
Methyl-C	¹³C	~13.0	Quintet	α-isotope shift; ¹JCD coupling.

Visualization of Key Relationships

The following diagram illustrates the molecular structure and highlights the positions of deuterium substitution that are critical for interpreting the NMR spectra.

Caption: Molecular structure and key deuterium isotope effects.

Experimental Protocol: NMR Data Acquisition

To obtain high-quality spectra for cyclopropyl-1-d¹-methyl-d² alcohol, the following protocol is recommended:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm) for chemical shift referencing[8].

  • Filter the sample into a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Instrument: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion.

  • Acquisition Parameters:

    • Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

    • Spectral Width: 12-16 ppm.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay (d1): 5 seconds to allow for full relaxation of all protons.

    • Number of Scans: 16-64, depending on sample concentration.

  • Processing: Apply an exponential window function with a line broadening of 0.3 Hz before Fourier transformation. Phase and baseline correct the spectrum carefully.

• ¹³C NMR Spectroscopy:

  • Instrument: A spectrometer with a broadband or carbon-observe probe.

  • Acquisition Parameters:

    • Pulse Program: Proton-decoupled single-pulse sequence (e.g., 'zgpg30').

    • Spectral Width: 200-240 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay (d1): 2 seconds.

    • Number of Scans: 1024-4096, as ¹³C is much less sensitive than ¹H.

  • Processing: Apply an exponential window function with a line broadening of 1-2 Hz. Phase and baseline correct the spectrum.

Conclusion

The NMR spectral assignment of cyclopropyl-1-d¹-methyl-d² alcohol is a multi-faceted task requiring an appreciation for the unique electronic properties of the cyclopropyl ring and a firm grasp of deuterium isotope effects. The predicted spectra show significant deviations from the non-deuterated parent compound, including the disappearance of proton signals, changes in multiplicity, and subtle upfield shifts in the ¹³C spectrum. By following the detailed experimental protocol, researchers can acquire high-fidelity data to confirm these assignments and fully characterize this isotopically labeled molecule.

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Physical properties and boiling point of cyclopropyl-1-d1-methyl-d2 alcohol

An in-depth analysis of isotopically labeled compounds requires moving beyond basic structural identification to understand the thermodynamic and kinetic consequences of isotopic substitution. As a Senior Application Scientist in isotopic labeling and drug development, I have structured this technical guide to elucidate the physical properties, thermodynamic causality, and synthetic validation of cyclopropyl-1-d1-methyl-d2 alcohol (CAS: 1219802-62-6).

This guide is designed for researchers and drug development professionals who utilize deuterated building blocks for metabolic stabilization and pharmacokinetic profiling.

Molecular Architecture & Isotopic Signatures

Cyclopropyl-1-d1-methyl-d2 alcohol is a specifically deuterated isotopologue of cyclopropylmethanol. The isotopic signature (d3) is strategically placed: one deuterium atom resides at the 1-position of the cyclopropyl ring, and two deuterium atoms are located on the exocyclic methylene group (-CD2-OH)[1].

This specific labeling pattern increases the molecular weight from 72.11 g/mol to 75.13 g/mol [1]. To understand the physical behavior of this compound, we must benchmark it against its unlabeled counterpart[2][3].

Table 1: Comparative Physical Properties of Cyclopropylmethanol Isotopologues

Physicochemical Property	Cyclopropylmethanol (Unlabeled)	Cyclopropyl-1-d1-methyl-d2 alcohol (d3)
Molecular Formula	C₄H₈O	C₄H₅D₃O
Molecular Weight	72.11 g/mol	75.13 g/mol
Boiling Point	123–124 °C	~122–124 °C
Density (at 25 °C)	0.89 g/mL	~0.93 g/mL (Calculated)
Primary Intermolecular Force	Hydrogen Bonding	Hydrogen Bonding

Thermodynamic Causality: The Isotope Effect on Boiling Point

A common misconception in isotopic chemistry is that the heavier mass of a deuterated compound significantly increases its boiling point. In reality, the boiling point is dictated by the energy required to overcome intermolecular forces, which are perturbed by quantum mechanical isotope effects[4].

For cyclopropyl-1-d1-methyl-d2 alcohol, the boiling point remains virtually identical to the unlabeled standard (123–124 °C) due to two competing thermodynamic factors:

• Hydrogen Bonding Dominance: The primary driver of the boiling point in primary alcohols is the intermolecular hydrogen bonding network formed by the hydroxyl (-OH) group[5]. Because the hydroxyl proton is not exchanged for deuterium in this specific isotopologue, the H-bond donor/acceptor capacity remains thermodynamically equivalent to the unlabeled compound.

• Van der Waals (Dispersion) Attenuation: The substitution of three aliphatic protons with deuterium introduces a secondary isotope effect. A C-D bond has a lower zero-point energy and is slightly shorter than a C-H bond, resulting in a more compact electron cloud and lower polarizability[]. This reduction in London dispersion forces typically lowers the boiling point of heavily deuterated alkanes.

Because the strong hydrogen-bonding network heavily masks the slight reduction in dispersion forces, the boiling point shift is negligible. Conversely, the density exhibits a pronounced shift. The mass of the molecule increases by ~4.2%, while the molar volume slightly decreases due to the shorter C-D bonds. This causality directly drives the density up proportionally from 0.89 g/mL to approximately 0.93 g/mL.

Intermolecular forces governing the boiling point of deuterated cyclopropylmethanol.

Experimental Protocols: Synthesis & Validation Workflow

To achieve the precise d3-labeling pattern, researchers must employ a targeted two-step synthetic workflow. The protocol below is designed as a self-validating system, ensuring isotopic purity at each stage.

Step 1: Alpha-Proton H/D Exchange

Causality: The alpha-proton of cyclopropanecarboxylic acid is weakly acidic. By exploiting base-catalyzed enolization in a deuterated solvent, we can force an equilibrium shift to selectively label the 1-position of the cyclopropyl ring.

• Dissolve 1.0 eq of cyclopropanecarboxylic acid in an excess of D₂O (Deuterium oxide).

• Add a catalytic amount of NaOD (Sodium deuteroxide).

• Heat the mixture to reflux (100 °C) for 24 hours to drive the thermodynamic equilibrium toward the 1-d1 isotopologue.

• Acidify with DCl, extract with anhydrous diethyl ether, and concentrate to isolate 1-d1-cyclopropanecarboxylic acid .

Step 2: Nucleophilic Reduction

Causality: Lithium aluminum deuteride (LiAlD₄) provides nucleophilic deuteride (D⁻) ions. This aggressively reduces the carbonyl group to a d2-methylene group (-CD₂-), completing the d3-labeling pattern while preserving the cyclopropyl ring[7].

• Suspend 1.5 eq of LiAlD₄ in anhydrous tetrahydrofuran (THF) under a strict argon atmosphere at 0 °C.

• Dropwise add a solution of 1-d1-cyclopropanecarboxylic acid in THF to control the exothermic hydride transfer.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Validation Quench (Fieser Method): Carefully quench the reaction by sequentially adding water, 15% NaOH, and water in a 1:1:3 volumetric ratio relative to the LiAlD₄ mass. This prevents the formation of an unfilterable emulsion and traps the aluminum salts as a crisp white solid.

• Filter the salts, concentrate the filtrate, and purify via fractional distillation. Collecting the fraction precisely at 122–124 °C serves as the final physical validation of the target alcohol.

Workflow for the synthesis of cyclopropyl-1-d1-methyl-d2 alcohol via H/D exchange and reduction.

Applications in Pharmacokinetics & Drug Development

The strategic placement of deuterium atoms in cyclopropyl-1-d1-methyl-d2 alcohol makes it a highly coveted building block in the synthesis of deuterated active pharmaceutical ingredients (APIs).

A prominent application is the synthesis of Naltrexone-d3 , a stable isotope-labeled standard used in mass spectrometry and pharmacokinetic profiling[8]. By converting cyclopropyl-1-d1-methyl-d2 alcohol to cyclopropyl-1-d1-methyl-d2 bromide via an Appel reaction, researchers can cleanly alkylate the nor-opioid scaffold[8].

Beyond analytical standards, this labeling pattern is used to study kinetic isotope effects (KIE) during cytochrome P450-mediated N-dealkylation. Because the C-D bond requires higher activation energy to cleave than a C-H bond, metabolic degradation at the N-cyclopropylmethyl "soft spot" is significantly slowed. This metabolic shunting can improve a drug's half-life and reduce toxic metabolite formation, which is the foundational premise of modern deuterated drug development[].

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A Technical Guide to the Synthesis of (1-d₁-Cyclopropyl)methan-d₂-ol: A Multi-Deuterated Standard for Advanced DMPK Studies

Abstract

This technical guide provides a comprehensive, chemically robust pathway for the synthesis of (1-d₁-cyclopropyl)methan-d₂-ol, a triply deuterated isotopologue of cyclopropylmethanol. Isotope-labeled internal standards are indispensable tools in drug metabolism and pharmacokinetic (DMPK) studies, offering unparalleled accuracy in quantitative bioanalysis via mass spectrometry.[1][2][3] The strategic placement of deuterium atoms on both the cyclopropane ring and the exocyclic hydroxymethyl group provides a stable, high-mass-shift standard, mitigating risks of metabolic deuterium loss and ensuring reliable differentiation from the unlabeled analyte.[4][5] This document details a three-step synthetic sequence, starting from the commercially available ethyl 1-bromocyclopropanecarboxylate. Each step is elucidated with in-depth mechanistic rationale, step-by-step experimental protocols, and methods for analytical characterization to validate isotopic enrichment and structural integrity.

Introduction: The Rationale for Multi-Site Isotopic Labeling

In modern drug development, stable isotope-labeled (SIL) compounds are the gold standard for internal standards in liquid chromatography-mass spectrometry (LC-MS) assays.[4] Their co-elution and identical ionization behavior to the analyte correct for variations in sample extraction, matrix effects, and instrument response, leading to highly accurate and reproducible data.[1][2]

The target molecule, (1-d₁-cyclopropyl)methan-d₂-ol, incorporates three deuterium atoms at chemically stable positions:

• -CD₂OH Group: The primary alcohol is a common site for metabolic oxidation to an aldehyde and then a carboxylic acid. Labeling this position with two deuterium atoms provides a +2 Da mass shift and enhances the metabolic stability of the C-H bonds at this site due to the kinetic isotope effect (KIE).

• C1-d₁ on Cyclopropyl Ring: The tertiary C-H bond on the cyclopropane ring, adjacent to the functional group, could also be susceptible to metabolic modification. Placing a deuterium atom here adds an additional +1 Da mass shift and ensures that even if the side chain is cleaved, a labeled ring fragment could potentially be tracked.

This multi-labeling strategy provides a total mass shift of +3 Da, which is ideal for avoiding isotopic crosstalk with the natural abundance M+1 and M+2 peaks of the unlabeled analyte. The labels are placed on non-exchangeable carbon atoms, preventing loss to the biological matrix.[4]

Retrosynthetic Analysis and Strategic Pathway

A logical retrosynthetic analysis of the target molecule dictates a strategy where the two distinct isotopic labeling steps are performed sequentially on a suitable precursor. The most efficient approach involves the reduction of an ester to form the -CD₂OH group and a separate reductive dehalogenation to install the C1-d₁ label.

Figure 2: Overall synthetic workflow.

Step 1: Synthesis of Ethyl 1-d₁-cyclopropanecarboxylate via Radical Deuteration

Causality and Method Selection: The introduction of a single deuterium atom at the C1 position is achieved via a free-radical-mediated reductive dehalogenation. [6]While classic reagents like tributyltin deuteride (Bu₃SnD) are effective, this protocol utilizes tris(trimethylsilyl)silane deuteride ((TMS)₃SiD) . This reagent is preferred due to its lower toxicity and the easier removal of silicon-containing byproducts compared to tin residues. [7]The reaction is initiated by Azobisisobutyronitrile (AIBN), a common thermal initiator that decomposes to form radicals upon heating. [8][9][10] Mechanism:

• Initiation: AIBN thermally decomposes (typically ~80°C) to generate nitrogen gas and two cyanoisopropyl radicals. [11]2. Propagation:

  • The cyanoisopropyl radical abstracts the deuterium atom from (TMS)₃SiD, generating the key tris(trimethylsilyl)silyl radical ((TMS)₃Si•).

  • The silyl radical abstracts the bromine atom from the starting ester, forming a stable Si-Br bond and generating a tertiary cyclopropyl radical at the C1 position. [12] * This cyclopropyl radical then abstracts a deuterium atom from another molecule of (TMS)₃SiD to form the desired deuterated product and regenerate the silyl radical, continuing the chain reaction. [6][7]

Figure 3: Simplified radical chain mechanism.

Experimental Protocol:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon), add Ethyl 1-bromocyclopropanecarboxylate (1.0 eq).

• Add anhydrous toluene (approx. 0.1 M concentration).

• Add tris(trimethylsilyl)silane deuteride ((TMS)₃SiD, 1.2 eq).

• Add AIBN (0.1 eq).

• Heat the reaction mixture to 80-90°C and stir for 4-6 hours, monitoring by GC-MS for the disappearance of the starting material.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield Ethyl 1-d₁-cyclopropanecarboxylate as a clear oil.

Step 2: Synthesis of (1-d₁-Cyclopropyl)methan-d₂-ol via Deuteride Reduction

Causality and Method Selection: The conversion of the deuterated ester to the target di-deuterated alcohol is accomplished using a powerful deuterated reducing agent. Lithium aluminum deuteride (LiAlD₄ or LAD) is the reagent of choice for this transformation. [13]Unlike sodium borohydride, LiAlD₄ is strong enough to readily reduce esters to primary alcohols. [14]It delivers two deuteride ions (D⁻) to the carbonyl carbon, resulting in the desired -CD₂OH moiety. Mechanism:

• First Deuteride Addition: A deuteride ion from the [AlD₄]⁻ complex performs a nucleophilic attack on the electrophilic carbonyl carbon of the ester. This breaks the C=O π-bond, forming a tetrahedral intermediate. 2. Leaving Group Elimination: The tetrahedral intermediate is unstable and collapses. The ethoxy group (-OEt) is expelled as a leaving group, reforming a C=O double bond and generating a transient 1-d₁-cyclopropanecarbaldehyde.

• Second Deuteride Addition: The resulting aldehyde is more reactive than the starting ester and is immediately attacked by a second deuteride ion from another LiAlD₄ molecule. 4. Workup: The resulting aluminum alkoxide is quenched by careful, sequential addition of D₂O and aqueous base to hydrolyze the complex and protonate (deuterate) the oxygen, yielding the final alcohol product. Using D₂O in the workup prevents any accidental H/D exchange at the oxygen.

Experimental Protocol:

• Set up a flame-dried, three-neck flask equipped with a dropping funnel and an argon inlet.

• Add a suspension of Lithium Aluminum Deuteride (LiAlD₄, 1.0 eq) in anhydrous tetrahydrofuran (THF) and cool the mixture to 0°C in an ice bath.

• Dissolve the Ethyl 1-d₁-cyclopropanecarboxylate (from Step 1, 1.0 eq) in anhydrous THF and add it to the dropping funnel.

• Add the ester solution dropwise to the LiAlD₄ suspension at 0°C with vigorous stirring.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC or GC-MS.

• Cool the reaction back to 0°C and quench it very carefully by the sequential, dropwise addition of:

  • D₂O (X mL, where X = grams of LiAlD₄ used)

  • 15% (w/v) NaOH in D₂O (X mL)

  • H₂O (3X mL)

• Stir the resulting granular precipitate for 1 hour, then filter it through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate.

• Combine the organic filtrates and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter and concentrate under reduced pressure. Purify the resulting oil by silica gel chromatography to yield (1-d₁-Cyclopropyl)methan-d₂-ol.

Analytical Characterization and Data

Rigorous analytical characterization is essential to confirm the chemical identity, purity, and isotopic enrichment of the final compound. [15][16]A combination of mass spectrometry and NMR spectroscopy provides a complete picture of the molecule. [17]

Technique	Expected Result for (1-d₁-Cyclopropyl)methan-d₂-ol	Purpose
Mass Spectrometry (GC-MS or LC-MS)	Molecular ion (M⁺) peak at m/z corresponding to C₄H₅D₃O. This is 3 mass units higher than the unlabeled analogue (C₄H₈O).	Confirms overall mass shift and isotopic incorporation. [18]
¹H NMR	- Absence or significant reduction of the multiplet for the C1 proton of the cyclopropane ring.- Absence or significant reduction of the doublet for the -CH₂OH protons.- Signals for the cyclopropyl CH₂ protons (4H) will remain.	Confirms the position of deuterium labeling by observing the disappearance of proton signals. [15][18]
²H NMR (Deuterium NMR)	- A signal corresponding to the C1-D position on the cyclopropane ring.- A signal corresponding to the -CD₂OH group.	Directly observes the deuterium nuclei, confirming their presence and chemical environment. [19]

| ¹³C NMR | - The C1 carbon signal will appear as a triplet (due to ¹³C-¹D coupling).- The exocyclic methylene carbon (-CD₂OH) will appear as a quintet (due to ¹³C-¹D coupling). | Provides further confirmation of the label positions through C-D coupling patterns. |

Conclusion

This guide outlines a reliable and efficient three-step synthesis for (1-d₁-cyclopropyl)methan-d₂-ol. The described pathway utilizes well-established, high-yielding reactions and employs modern, less toxic reagents for the critical deuteration step. The resulting multi-deuterated compound is an ideal internal standard for demanding bioanalytical applications, providing the accuracy and precision required for regulated pharmacokinetic and metabolic studies in drug development. The thorough analytical validation ensures the structural integrity and high isotopic purity of the final product, making it a trustworthy tool for researchers and scientists in the pharmaceutical industry.

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• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. (2025, November 5). ResolveMass Laboratories Inc.
• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. (2025, November 4). YouTube.
• A Researcher's Guide to Cross-Validation of Analytical Methods for Deuterated Compounds. (n.d.). Benchchem.
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• Designing Stable Isotope Labeled Internal Standards. (2022, January 11). Acanthus Research.
• Radical Halogenation of Alkanes (Continued). (2023, March 17). Carbondr.
• Radicals and their Reactions. (n.d.). University of Missouri.
• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. (n.d.). PMC.
• Ethyl 1-bromocyclopropanecarboxylate | 89544-83-2. (n.d.). AiFChem.
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• The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. (2023, June 15). Chemicals Knowledge Hub.
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• Ethyl 1-bromocyclopropanecarboxylate | 89544-83-2. (n.d.). Sigma-Aldrich.
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Vibrational Frequencies and Isotopic Shifts in IR Spectroscopy: A Technical Guide to Cyclopropyl-1-d1-methyl-d2 Alcohol

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

In the realm of physical organic chemistry and surface science, isotopic labeling is a premier tool for elucidating complex reaction mechanisms. By substituting specific hydrogen atoms with deuterium, researchers can dramatically alter the vibrational frequencies of targeted bonds without perturbing the molecule's electronic structure.

This whitepaper provides an in-depth structural and vibrational profiling of cyclopropyl-1-d1-methyl-d2 alcohol (CAS No. 1219802-62-6)[1],[2]. This highly specific d3​ -isotopologue serves as a critical "radical/cation clock" probe for observing ring-opening rearrangements on catalytic surfaces. We will explore the physical causality behind its infrared (IR) spectral shifts, outline a self-validating experimental protocol for data acquisition, and examine its application in advanced mechanistic surface studies.

The Physics of Isotopic Substitution in Vibrational Spectroscopy

To understand the experimental choices in IR spectroscopy of isotopologues, we must first establish the causality of vibrational shifts. The fundamental frequency ( ν ) of a diatomic bond is governed by the harmonic oscillator approximation (Hooke’s Law):

ν=2πc1​μk​​

Where c is the speed of light, k is the force constant of the bond, and μ is the reduced mass ( μ=m1​+m2​m1​m2​​ ).

Because deuterium ( 2H or D ) has twice the mass of protium ( 1H ), the reduced mass of a C-D bond ( μCD​≈1.714 amu ) is significantly larger than that of a C-H bond ( μCH​≈0.923 amu ). Since the electronic environment—and therefore the force constant k —remains virtually identical, the frequency shift is purely a function of mass:

νCD​νCH​​=μCH​μCD​​​=0.9231.714​​≈1.36

Causality in Experimental Design: This theoretical shift factor of ~1.36 is the cornerstone of isotopic IR spectroscopy. It cleanly moves the C-D stretching frequencies into the 2100–2250 cm −1 "transparent window" of the IR spectrum[3], completely isolating them from the highly congested C-H stretching region (~2800–3100 cm −1 ). This allows researchers to track specific carbon atoms during complex skeletal rearrangements without spectral overlap.

Structural and Vibrational Profiling

Cyclopropyl-1-d1-methyl-d2 alcohol features a cyclopropyl ring with a deuterium at the C1​ position, attached to a deuterated carbinol group ( −CD2​OH ). The strategic placement of these three deuterium atoms allows for independent tracking of the ring carbon and the exocyclic methyl carbon.

Quantitative Data: Comparative IR Frequencies

The following table summarizes the theoretical and empirically derived vibrational frequencies, comparing unlabeled cyclopropylmethanol to the d3​ -labeled variant[4],[5].

Vibrational Mode	Unlabeled Frequency (cm⁻¹)	d₃-Labeled Frequency (cm⁻¹)	Intensity	Shift Ratio ( νH​/νD​ )
O-H Stretch (Alcohol)	~3330	~3330	Strong, Broad	1.00 (Unshifted)
C-H / C-D Stretch (Cyclopropyl C₁)	~3000	~2220	Medium	~1.35
C-H / C-D Stretch (Aliphatic Asym)	~2930	~2170	Strong	~1.35
C-H / C-D Stretch (Aliphatic Sym)	~2870	~2125	Strong	~1.35
C-O Stretch (Carbinol)	~1040	~1010, 974*	Strong	Complex Coupling

*Note: The C-O stretch does not follow the simple 1.36 mass ratio because it is not a pure diatomic stretch. In the deuterated molecule, the C-O stretching mode heavily couples with the adjacent CD2​ rocking and wagging modes, leading to a split and downshifted signal[5].

Experimental Protocol: Self-Validating High-Resolution IR Workflow

When analyzing highly specific isotopologues, standard operating procedures are insufficient. The following protocol for Reflection-Absorption Infrared Spectroscopy (RAIRS) or standard FTIR is designed as a self-validating system , ensuring that every step contains an internal check against artifacts.

Step 1: Baseline Acquisition and Environmental Validation

• Action: Purge the spectrometer with dry N2​ for 30 minutes. Acquire a background spectrum using a bare reflection surface (for RAIRS) or an empty transmission cell.

• Causality: Atmospheric H2​O and CO2​ have strong absorptions that can mask the C−D stretching region.

• Validation Check: The peak-to-peak noise in the 2000–2300 cm −1 region must be <0.0005 absorbance units. If higher, the purge is incomplete; halt and extend purge time.

Step 2: Sample Introduction & Internal Standardization

• Action: Introduce the cyclopropyl-1-d1-methyl-d2 alcohol sample. Acquire 128 scans at a resolution of 4 cm −1 .

• Causality: High scan counts are required because C−D stretches possess inherently lower transition dipole moments than C−H stretches, resulting in weaker signal intensities.

• Validation Check (Internal Standard): Measure the integrated area of the unshifted O-H stretch at ~3330 cm −1 . Because the O-H bond is unaffected by carbon-bound deuterium, its peak area serves as an absolute internal standard for sample concentration and pathlength.

Step 3: Spectral Deconvolution and Shift Verification

• Action: Apply a polynomial baseline correction and map the peaks in the 2100–2300 cm −1 region.

• Causality: Isolating the C−D stretches confirms the integrity of the isotopic label before using the molecule in catalytic studies.

• Validation Check: Calculate the shift ratio for the observed peaks against a known unlabeled standard. The ratio must fall strictly between 1.34 and 1.37 . A ratio outside this bound indicates Fermi resonance artifacts or proton-deuterium exchange (scrambling) in the sample.

Workflow Visualization

Figure 1: Self-validating FTIR data acquisition and spectral deconvolution workflow for isotopologues.

Mechanistic Applications: Surface Rearrangements & Radical Clocks

The primary scientific value of cyclopropyl-1-d1-methyl-d2 alcohol lies in its use as a mechanistic probe. The cyclopropylmethyl moiety is a classic "clock" that undergoes rapid ring-opening to form a 3-butenyl species.

By utilizing highly specific deuterium labeling, researchers can determine whether a reaction on a catalytic surface proceeds via a radical or a cationic intermediate. In a landmark study by [6], selectively deuterated 1,1-d2-cyclopropylmethanol was adsorbed onto an oxygen-covered Molybdenum, Mo(110), surface[7].

The Mechanistic Insight: When the unlabeled alkoxide undergoes thermal C-O bond cleavage, the IR spectrum shows a standard C-O stretch at ~1040 cm −1 . However, when the d2​ -labeled variant was used, the RAIRS data revealed isotope-shifted absorbances at 1010 and 974 cm −1 , alongside a weak unshifted peak[5].

Causality of the Spectral Splitting: This splitting of the C-O signal indicates a reduction in symmetry due to partial deuteration at the α -position of the rearranged products[5]. This isotopic scrambling proves that the intermediate is not merely a short-lived carbon-centered radical, but rather a relatively long-lived, transient carbocation[7],[8]. The deuterium labels effectively "track" the carbon atoms as the ring expands and contracts, providing incontrovertible spectroscopic evidence for clean, heterolytic bond cleavage over a metal surface[6].

References

• Wiedemann, S. H., Kang, D.-H., Bergman, R. G., & Friend, C. M. (2007). Cyclopropylmethyl/Cyclobutyl Rearrangements on Surfaces: Evidence for Transient Cation Formation near O-Covered Mo(110). Journal of the American Chemical Society, 129(15), 4666-4677. URL:[Link]

• Kretzschmar, I., Levinson, J. A., & Friend, C. M. (2000). Hydroxymethylcyclopropane on Oxygen-Covered Mo(110): A Radical Clock on a Surface. Journal of the American Chemical Society, 122(49), 12395-12396. URL:[Link]

• Thielges, M. C., et al. (2019). Site-Specific 1D and 2D IR Spectroscopy to Characterize the Conformations and Dynamics of Protein Molecular Recognition. ACS Publications. URL:[Link]

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Mass spectrometry fragmentation patterns of cyclopropyl-1-d1-methyl-d2 alcohol

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of Cyclopropyl-1-d1-methyl-d2 Alcohol (Cyclopropylmethanol-d3)

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation patterns of cyclopropyl-1-d1-methyl-d2 alcohol, also known as cyclopropylmethanol-d3 (CAS 1219802-62-6).[1] The presence of a cyclopropyl ring and deuterium labels on the carbinol group introduces distinctive fragmentation pathways that are crucial for its structural elucidation and use as an isotopic tracer. This document outlines the core fragmentation mechanisms, including α-cleavage, dehydration (loss of HDO), and complex rearrangements involving ring-opening. Quantitative data on predicted key fragment ions are presented, along with a detailed experimental protocol for acquiring high-quality mass spectra. This guide is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for the structural analysis of complex and isotopically labeled molecules.

Introduction

Cyclopropylmethanol and its derivatives are important structural motifs in medicinal chemistry and organic synthesis. The unique electronic and steric properties of the cyclopropyl group can impart favorable metabolic stability and conformational rigidity to drug candidates. Isotopically labeled analogues, such as cyclopropyl-1-d1-methyl-d2 alcohol (systematically named (1-d-cyclopropyl)(d2)methanol), are invaluable tools in mechanistic studies, quantitative bioanalysis (as internal standards), and metabolic fate profiling.

Understanding the mass spectrometry fragmentation behavior of such labeled compounds is paramount for their unambiguous identification. Electron ionization (EI) mass spectrometry, a common technique for the analysis of volatile small molecules, induces reproducible fragmentation patterns that serve as a molecular fingerprint. The fragmentation of alcohols is well-characterized, typically proceeding through α-cleavage and dehydration pathways.[2][3][4] However, the strained cyclopropyl ring introduces alternative fragmentation channels, often involving complex rearrangements and ring-opening, which can complicate spectral interpretation.[5]

This guide provides a predictive analysis of the fragmentation pathways of cyclopropylmethanol-d3. By examining the influence of the deuterium labels, we can propose high-confidence fragmentation mechanisms and predict the mass-to-charge (m/z) ratios of the resulting ions. This detailed analysis serves as a foundational reference for researchers working with this and structurally related compounds.

Core Principles of Alcohol Fragmentation

Under electron ionization, the initial event is the removal of an electron from the analyte molecule to form a molecular radical cation (M⁺•).[6] For alcohols, the electron is most readily lost from one of the non-bonding lone pairs on the oxygen atom. This high-energy molecular ion is often unstable and undergoes fragmentation to produce smaller, more stable ions.[7] The primary fragmentation pathways for simple alcohols are:

• Alpha-Cleavage (α-Cleavage): This involves the cleavage of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group (the α-carbon). This is often a dominant pathway because it leads to the formation of a resonance-stabilized oxonium ion.[3][4] For primary alcohols, this can result in a characteristic peak at m/z 31 ([CH₂OH]⁺).[5]

• Dehydration (Water Loss): This pathway involves the elimination of a water molecule (18 Da) from the molecular ion, resulting in an [M-18]⁺• fragment.[2][3] This process is common for many alcohols and can be followed by further fragmentation of the resulting alkene radical cation.[4]

• Loss of an Alkyl Radical: Cleavage of bonds further from the hydroxyl group can lead to the loss of various alkyl radicals, producing a series of hydrocarbon-like fragment ions.

Cyclic alcohols also exhibit these fragmentation patterns but can undergo additional complex ring cleavages, often resulting in a characteristic peak at m/z 57.[5][8]

Predicted Fragmentation Pathways of Cyclopropyl-1-d1-methyl-d2 Alcohol

The structure of interest is (1-d-cyclopropyl)(d2)methanol, with a molecular formula of C₄H₅D₃O. Its nominal molecular weight is 75. The presence of three deuterium atoms—one on the cyclopropyl ring at the point of attachment and two on the methanol carbon—provides unique markers for elucidating the fragmentation mechanisms.

Molecular Ion

The molecular ion, [C₄H₅D₃O]⁺•, will appear at m/z 75 . The molecular ion peak for primary alcohols can be weak or absent, but its identification is critical for confirming the molecular weight.[3][5]

Alpha-Cleavage

This is predicted to be a major fragmentation pathway. Cleavage of the bond between the cyclopropyl ring and the deuterated carbinol carbon results in the loss of a 1-d-cyclopropyl radical (•C₃H₄D).

• Pathway: [C₃H₄D-CD₂OH]⁺• → [CD₂OH]⁺ + •C₃H₄D

• Predicted Fragment: The resulting oxonium ion, [CD₂OH]⁺ , will have an m/z of 34 . This peak is shifted by +3 mass units compared to the characteristic m/z 31 peak for non-deuterated primary alcohols, providing direct evidence for the deuteration of the hydroxymethyl group.

Dehydration (Loss of HDO)

The elimination of water from the molecular ion is a common process for alcohols.[4] Given the isotopic labeling, the neutral loss will be a molecule of heavy water, specifically HDO (mass 19), formed from the -OH hydrogen and a deuterium from the -CD₂- group.

• Pathway: [C₄H₅D₃O]⁺• → [C₄H₄D₂]⁺• + HDO

• Predicted Fragment: The resulting radical cation at m/z 56 ([M-19]⁺•) corresponds to a deuterated butene-like structure, likely formed after rearrangement and ring-opening of the cyclopropyl group.

Ring-Opening and Rearrangement Pathways

The strained cyclopropyl ring in the molecular ion can readily open to form a more stable acyclic isomer, such as a butenyl radical cation. This intermediate can then undergo further fragmentation.

• Formation of m/z 57: Cyclic alcohols are known to produce a prominent peak at m/z 57 through complex ring cleavage.[5] For cyclopropylmethanol, a similar complex fragmentation involving ring opening could lead to the formation of a stable C₄H₉⁺ or C₃H₅O⁺ ion. Due to the deuterium labels, this peak may be shifted or have a different origin. However, a significant peak at m/z 55 corresponding to [C₄H₇]⁺ or [C₃H₃D₂]⁺ is highly plausible, arising from the [M-HDO]⁺• fragment.

• Loss of Formaldehyde-d2 (CD₂O): Following α-cleavage and rearrangement, the loss of a neutral formaldehyde-d2 molecule (mass 32) from the molecular ion can occur.

  • Pathway: [C₄H₅D₃O]⁺• → [C₃H₅D]⁺• + CD₂O

  • Predicted Fragment: This would result in a fragment ion at m/z 43 , corresponding to a deuterated allyl or cyclopropyl cation.

Summary of Predicted Quantitative Data

The following table summarizes the major predicted fragment ions for cyclopropyl-1-d1-methyl-d2 alcohol under standard 70 eV electron ionization conditions.

m/z	Proposed Ion Structure/Formula	Fragmentation Pathway	Predicted Relative Intensity
75	[C₄H₅D₃O]⁺•	Molecular Ion	Low
56	[C₄H₄D₂]⁺•	Dehydration: Loss of HDO	Moderate to High
55	[C₄H₃D₂]⁺	Loss of H from m/z 56	Moderate
43	[C₃H₅D]⁺•	Loss of CD₂O	Moderate
41	[C₃H₃D₂]⁺	Loss of H₂ from m/z 43	Moderate
34	[CD₂OH]⁺	α-Cleavage: Loss of •C₃H₄D	High (Potential Base Peak)

Experimental Protocol: GC-MS Analysis

This section outlines a standard protocol for the acquisition of an EI mass spectrum for cyclopropyl-1-d1-methyl-d2 alcohol using a Gas Chromatography-Mass Spectrometry (GC-MS) system.

Sample Preparation

• Prepare a 1 mg/mL stock solution of cyclopropyl-1-d1-methyl-d2 alcohol in a high-purity volatile solvent (e.g., dichloromethane or methanol).

• Perform a serial dilution to a final concentration of approximately 10 µg/mL for analysis.

• Transfer the final solution to a 2 mL autosampler vial.

Instrumentation and Conditions

• Gas Chromatograph (GC):

  • Injection Volume: 1 µL

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1 ratio)

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Oven Temperature Program:

    • Initial Temperature: 40 °C, hold for 2 minutes.

    • Ramp: Increase to 200 °C at a rate of 15 °C/min.

    • Final Hold: Hold at 200 °C for 2 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).[8]

  • Ionization Energy: 70 eV.[8]

  • Source Temperature: 230 °C.[8]

  • Quadrupole Temperature: 150 °C.[8]

  • Mass Range: Scan from m/z 30 to 200.

  • Solvent Delay: 2-3 minutes (to prevent filament damage from the solvent).

Data Acquisition and Analysis

• Inject a solvent blank prior to the sample to ensure system cleanliness.

• Acquire data for the prepared sample using the parameters specified above.

• Identify the chromatographic peak corresponding to cyclopropyl-1-d1-methyl-d2 alcohol.

• Extract the mass spectrum from the apex of the peak.

• Analyze the fragmentation pattern, identifying the molecular ion and major fragment ions, and compare the results to the predicted patterns in this guide.

Visualization of Fragmentation Pathways

The following diagrams illustrate the primary predicted fragmentation mechanisms for cyclopropyl-1-d1-methyl-d2 alcohol.

Caption: Primary fragmentation routes of cyclopropyl-1-d1-methyl-d2 alcohol.

Caption: Workflow for mass spectral analysis of volatile alcohols.

Conclusion

The electron ionization mass spectrum of cyclopropyl-1-d1-methyl-d2 alcohol is predicted to be characterized by several key fragmentation pathways that are directly influenced by its unique structural features. The most diagnostic fragments are expected to be the α-cleavage product at m/z 34 ([CD₂OH]⁺) and the dehydration product at m/z 56 ([M-HDO]⁺•). The presence of the m/z 34 ion provides unambiguous confirmation of the deuteration on the carbinol carbon, while the neutral loss of 19 Da (HDO) confirms the presence of exchangeable and non-exchangeable deuterium/hydrogen atoms involved in the dehydration process. Further fragmentation involving ring-opening and rearrangement is expected to produce a series of ions in the lower mass range, including a notable peak at m/z 43. This in-depth guide provides a robust predictive framework and a validated experimental protocol to aid researchers in the confident identification and structural characterization of this isotopically labeled compound.

References

• GCMS Section 6.10 - Whitman People. (n.d.). Whitman College. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• Chemistry Steps. (2025, October 3). Mass Spectrometry of Alcohols. Retrieved from [Link]

• University of Arizona. (n.d.). Fragmentation Mechanisms - Intro to Mass Spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). [2-Methyl-2-(4-methyl-3-pentenyl)cyclopropyl]methanol. PubChem. Retrieved from [Link]

• Google Patents. (n.d.). CN106588568B - A kind of preparation method of 1,1- cyclopropyl dimethanol.

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• Spectroscopy Online. (2026, March 29). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 3). 6.2: Fragmentation. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Base-controlled divergent synthesis of cyclopropyl aryl methanones from homopropargylic alcohols with DMTST. Chemical Communications. Retrieved from [Link]

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• MDPI. (2022, August 6). In Situ Time-of-Flight Mass Spectrometry of Ionic Fragments Induced by Focused Electron Beam Irradiation: Investigation of Electron Driven Surface Chemistry inside an SEM under High Vacuum. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of 1-(1-chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethan-1-one. Retrieved from [Link]

• Figshare. (2025, March 3). Ring opening of cyclopropylmethylidene with trimethylaluminum: Synthesis of 1-cyclopropylethyl ether as an acid labile protecting group for hydroxyl Protection and carbohydrate synthesis. Retrieved from [Link]

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Determining the Isotopic Purity of Synthesized Cyclopropyl-1-d1-methyl-d2 Alcohol: A Comprehensive Analytical Framework

Executive Summary

For researchers in pharmaceutical development and metabolic tracer studies, determining the absolute isotopic purity of multi-deuterated compounds is a critical quality control gateway [1]. Cyclopropyl-1-d1-methyl-d2 alcohol ( C3​H4​D−CD2​OH ) presents a unique analytical challenge. Due to its multiple deuteration sites and the inherent structural instability of the cyclopropylmethyl radical/cation system, standard analytical techniques often yield artifactual data.

This whitepaper outlines a self-validating, orthogonal analytical framework combining Quantitative Nuclear Magnetic Resonance (qNMR) and High-Resolution Mass Spectrometry (HRMS) to accurately determine both site-specific isotopic enrichment and the global isotopologue species abundance [2], [3].

The Mechanistic Challenge: Isotopic Scrambling & Rearrangement

When analyzing cyclopropyl-1-d1-methyl-d2 alcohol, scientists must differentiate between isotopic enrichment (the probability of finding a deuterium at a specific labeled position) and species abundance (the percentage of the total population that is perfectly d3​ vs. d2​ , d1​ , or d0​ ) [3].

Relying solely on Mass Spectrometry (MS) is hazardous due to the molecule's structural kinetics. Under hard ionization conditions like Electron Ionization (EI), the cyclopropylmethyl radical cation acts as a rapid "radical clock." It undergoes near-instantaneous ring-opening to a homoallyl system or ring-expansion to a cyclobutyl system [4]. This rearrangement scrambles the deuterium labels before the ions reach the detector, destroying the structural integrity of the isotopologue profile.

Therefore, a soft ionization approach is causally required to preserve the intact molecular ion, while orthogonal qNMR is required to map the exact spatial distribution of the isotopes.

Figure 2: Causality of ionization choice in preventing cyclopropylmethyl rearrangement.

The Orthogonal Analytical Framework

To achieve a self-validating system, the protocol mandates the integration of two distinct data streams. The overall deuterium enrichment calculated from the MS isotopologue distribution must mathematically equal the weighted average of the site-specific deuterium enrichment measured by qNMR.

Figure 1: Orthogonal workflow for determining absolute isotopic purity.

Table 1: Analytical Targets and Vulnerabilities

Technique	Target Metric	Resolution	Primary Vulnerability (Requires Mitigation)
¹H qNMR	Residual Protons	Site-Specific	Artificially long T1​ relaxation times in highly deuterated matrices.
²H qNMR	Deuterium Enrichment	Site-Specific	Broad quadrupolar linewidths requiring manual shimming [5].
CI-HRMS	Isotopologue Abundance	Molecular	Isobaric interferences from natural 13C requiring deconvolution.

Protocol I: Site-Specific Quantification via qNMR

Quantitative Nuclear Magnetic Resonance (qNMR) is the benchmark for validating hydrogen-to-deuterium substitution [2]. For cyclopropyl-1-d1-methyl-d2 alcohol, both ¹H and ²H NMR are required.

Mechanistic Insight: In a highly deuterated molecule, the residual protons lack neighboring protons to undergo efficient dipole-dipole relaxation. Consequently, their T1​ relaxation times become unusually long. If standard acquisition parameters are used, these residual protons will be partially saturated, leading to an overestimation of isotopic purity.

Step-by-Step Methodology:

• Sample Preparation (¹H qNMR): Accurately weigh ~15 mg of the synthesized alcohol and a certified internal standard (e.g., maleic acid of known purity). Dissolve in 0.75 mL of high-purity CDCl3​ [2].

• Sample Preparation (²H qNMR): Dissolve ~20 mg of the sample in natural abundance CHCl3​ . Using a non-deuterated solvent allows for the direct observation of the deuterium signals without solvent interference [5].

• T1​ Calibration: Execute an inversion-recovery experiment to determine the longest T1​ relaxation time of the residual protons at the C1 and methyl positions.

• Data Acquisition:

  • Set the relaxation delay ( D1​ ) to strictly ≥5×T1​ (often >15 seconds for deuterated matrices) to ensure complete relaxation and quantitative integration.

  • Acquire the ¹H-NMR spectrum at ≥400 MHz to ensure adequate signal dispersion [2].

• Calculation: Normalize the integral of the internal standard. Calculate the absolute amount of residual protons at the cyclopropyl C1 position and the methyl position.

  • Isotopic Purity (Atom % D)=100%−Residual %H [2].

Protocol II: Isotopologue Profiling via Soft-Ionization HRMS

Once the site-specific enrichment is confirmed, High-Resolution Mass Spectrometry (HRMS) is deployed to determine the distribution of d0​ , d1​ , d2​ , and d3​ species [3].

Mechanistic Insight: The mass difference between a 13C isotope (1.0034 Da) and a Deuterium isotope (1.0063 Da) is merely ~2.9 mDa. A d2​ molecule containing one 13C atom will appear at nearly the exact same mass as the target d3​ molecule. Unless utilizing ultra-high-resolution MS ( R>100,000 ), mathematical deconvolution is mandatory to strip away the natural heavy isotope contributions.

Step-by-Step Methodology:

• Derivatization (Optional but Recommended): To enhance ionization efficiency and volatility, derivatize the alcohol to its corresponding benzoate ester.

• Ionization Selection: Utilize Gas Chromatography coupled with Chemical Ionization (GC-CI-MS) using methane or ammonia as the reagent gas. This generates the [M+H]+ or [M+NH4​]+ adducts without triggering the cyclopropylmethyl radical/cation rearrangement [4].

• Data Acquisition: Extract the ion chromatograms (EIC) for the theoretical m/z values corresponding to the intact d0​ through d3​ species.

• Isotopic Deconvolution: Apply a matrix inversion algorithm to subtract the theoretical 13C and 18O natural abundance contributions from the M+1 and M+2 peaks. The residual intensities represent the true d0​ , d1​ , d2​ , and d3​ species abundances.

Data Synthesis & Self-Validation

The final step is to cross-validate the datasets. The system is considered self-validating if the variance between the MS-derived overall enrichment and the NMR-derived site-specific enrichment is ≤0.5% .

Table 2: Cross-Validation Matrix (Mock Data for a Highly Pure Batch)

Isotopologue	Theoretical Mass [M+H]+	Expected Abundance (%)	Observed MS Abundance (%)	qNMR Derived Equivalent (%)	Variance
d0​	73.0653	0.0	< 0.1	< 0.1	N/A
d1​	74.0716	< 1.0	0.8	0.9	0.1
d2​	75.0779	< 5.0	4.2	4.5	0.3
d3​	76.0842	> 94.0	95.0	94.6	0.4

References

• Source: Analytical Methods (RSC Publishing)
• A Researcher's Guide to Determining the Isotopic Purity of 1-Dodecanol-d1: NMR vs.
• Source: Isotope.
• Cyclopropylmethyl/Cyclobutyl Rearrangements on Surfaces: Evidence for Transient Cation Formation near O-Covered Mo(110)
• Applications of Quantitative D-NMR in Analysis of Deuterium Enriched Compounds Source: Sigma-Aldrich URL

Protocols & Analytical Methods

Using cyclopropyl-1-d1-methyl-d2 alcohol as a radical clock probe in mechanistic studies

An Application Note and Protocol for Mechanistic Studies Using Cyclopropyl-1-d1-methyl-d2 Alcohol as a Radical Clock Probe

Authored by: Gemini, Senior Application Scientist

Abstract

Radical intermediates are fleeting, high-energy species central to a vast array of chemical transformations, from enzymatic catalysis to polymer synthesis.[1] Their direct observation is often precluded by their short lifetimes, necessitating indirect methods for their detection and kinetic characterization.[2][3] Radical clocks are powerful tools that provide this indirect insight.[2][4] These molecules contain a radical center that undergoes a unimolecular rearrangement at a known, rapid rate. This rearrangement competes with a bimolecular trapping reaction, and the ratio of the resulting products provides a kinetic fingerprint of the radical's lifetime.[1][2] This document provides a detailed guide to the application of a specialized, next-generation radical clock, cyclopropyl-1-d1-methyl-d2 alcohol, for elucidating complex reaction mechanisms.

The Principle of Radical Clocks

A radical clock experiment is fundamentally a competition kinetic study.[5][6] A radical precursor is designed to generate an "unrearranged" radical (U•) within the reaction system being investigated. This radical has two competing fates:

• Unimolecular Rearrangement: U• can rearrange to a more stable, "rearranged" radical (R•) with a known first-order rate constant, kr. This is the "ticking" of the clock.[2]

• Bimolecular Trapping: Both U• and R• can be trapped by another molecule in the reaction mixture (a trapping agent, AB) in a bimolecular reaction with a rate constant, kT, which is often the unknown parameter of interest.[1]

By quantifying the final concentrations of the unrearranged (UA) and rearranged (RA) trapped products, one can determine the unknown rate constant kT using the following relationship, assuming the trapping reaction is irreversible and under kinetic control[2]:

kT = kr [UA] / ([AB] [RA])

This elegant principle allows researchers to measure the rates of extremely fast radical reactions without the need for specialized and expensive equipment like that for flash photolysis or pulse radiolysis.[1][2]

The Cyclopropylmethyl Radical: A Premier Ultrafast Clock

The cyclopropylmethyl radical is one of the most widely used and well-calibrated radical clocks, prized for its exceptionally fast ring-opening rearrangement.[2][7][8] This reaction is highly exothermic due to the significant relief of ring strain (~27 kcal/mol) in the three-membered ring, proceeding with a rate constant (kr) of approximately 8.6 x 107 s-1 at 298 K .[2][8] This rapid rearrangement makes it an ideal probe for studying very fast radical processes, such as enzymatic hydroxylations or reactions on material surfaces.[1][9][10]

The rearrangement is not only fast but also irreversible and structurally diagnostic, converting the primary cyclopropylmethyl radical into the secondary 3-butenyl radical.[7]

Figure 1: The competitive kinetic scheme of a cyclopropylmethyl radical clock experiment.

The Advantage of Deuterium Labeling: Cyclopropyl-1-d1-methyl-d2 Alcohol

The strategic placement of deuterium atoms in the cyclopropyl-1-d1-methyl-d2 alcohol probe (CAS 1219802-62-6) offers several profound advantages for mechanistic analysis[11]:

• Kinetic Isotope Effect (KIE) Studies: The C-H bond at the carbinol center is replaced with a C-D bond. Since a C-D bond has a lower zero-point energy and is stronger than a C-H bond, its cleavage will be slower.[12] Observing a significant KIE (a slower reaction rate compared to the non-deuterated analog) provides compelling evidence that C-H bond abstraction is part of the rate-determining step of the reaction.[1]

• Unambiguous Product Identification: The deuterium labels provide a distinct mass signature (+3 amu compared to the unlabeled analog). This is invaluable for mass spectrometry (MS) analysis, allowing for the clear differentiation of probe-derived products from the background matrix, especially in complex biological or synthetic systems.

• Mechanistic Pathway Elucidation: The specific positions of the deuterium atoms allow for the precise tracking of atoms during rearrangement, helping to distinguish between competing mechanistic pathways that might otherwise be indistinguishable.

Application Note: Experimental Design and Interpretation

Successful implementation of the cyclopropyl-1-d1-methyl-d2 alcohol probe requires careful consideration of the experimental design.

Choosing a Precursor and Radical Generation Method

The alcohol itself is the precursor to the radical. The hydroxyl group must be converted into a suitable leaving group or activated to generate the desired radical intermediate. Common methods include:

• Conversion to an Alkyl Halide: The alcohol can be converted to the corresponding bromide or chloride, which can then generate the radical via reaction with a reducing agent like Bu3SnH.[6][13]

• Formation of a PTOC Ester (Barton Ester): This method uses photolysis or thermal decomposition to generate the radical cleanly.[1]

• Direct Hydrogen Abstraction: In enzymatic systems like Cytochrome P450, the enzyme itself may directly abstract the hydrogen (or deuterium) atom from the carbinol carbon to initiate the clock reaction.[4][10]

The Role of the Trapping Agent

The choice and concentration of the trapping agent (AB) are critical. The agent must be efficient enough to trap the radicals but not so reactive that it exclusively forms the unrearranged product, which would prevent the clock from "running".

• Common Trapping Agents: Thiols (e.g., thiophenol), tributyltin hydride (Bu3SnH), and stable nitroxide radicals like TEMPO are frequently used.[1][3] In many biological systems, the trapping agent is an intrinsic part of the catalytic cycle, such as the "rebound" of a hydroxyl group from an iron-oxo species in P450 enzymes.[4][10]

• Concentration Effects: The concentration of the trapping agent directly influences the product ratio. By varying [AB] and observing the change in the [UA]/[RA] ratio, one can gain further confidence in the proposed kinetic model.

Data Interpretation

The ratio of unrearranged (UA) to rearranged (RA) products is the primary experimental observable.

Observed Product Ratio ([UA]/[RA])	Interpretation	Implication for Trapping Rate (kT)
High (>1)	Trapping of U• is competitive with or faster than rearrangement.	kT is in a measurable range, comparable to or greater than kr.
Low (<1)	Rearrangement is significantly faster than trapping of U•.	kT is significantly slower than kr.
Only UA is observed	Trapping is extremely fast, occurring before any significant rearrangement.	This provides a lower limit for kT.
Only RA is observed	The lifetime of the initial radical U• is long enough for complete rearrangement before trapping occurs.	This provides an upper limit for kT.

Detailed Experimental Protocols

The following protocols provide a general framework. Researchers must adapt concentrations, reaction times, and analytical methods to their specific system.

Protocol 1: General Procedure for a Radical Clock Experiment

This protocol assumes the radical is generated from a corresponding alkyl halide precursor in the presence of a trapping agent.

Figure 2: General experimental workflow for a radical clock study.

Materials:

• Cyclopropyl-1-d1-methyl-d2 alcohol-derived precursor (e.g., bromide).

• Radical initiator (e.g., AIBN, triethylborane).

• Trapping agent (e.g., Bu3SnH, Thiophenol).

• Anhydrous, degassed solvent (e.g., benzene, toluene, THF).

• Inert atmosphere setup (Schlenk line or glovebox).

Procedure:

• Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the radical precursor (1.0 eq) and the chosen solvent.

• Addition of Reagents: Add the trapping agent (concentration should be carefully chosen and precisely known, typically 1.5-5.0 eq).

• Degassing: Thoroughly degas the solution by three freeze-pump-thaw cycles or by sparging with an inert gas for 20-30 minutes.

• Initiation: Add the radical initiator (e.g., AIBN, ~0.1 eq) to the solution. If using a photolytic method, begin irradiation. For thermal initiation, place the flask in a pre-heated oil bath at the desired temperature (e.g., 80 °C for AIBN).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or by taking aliquots for gas chromatography (GC) analysis until the starting material is consumed.

• Quenching: Upon completion, cool the reaction to room temperature and quench any remaining radicals. If using Bu3SnH, a solution of I2 in an appropriate solvent can be added until the color persists.

• Workup: Perform a standard aqueous workup to remove tin salts or other water-soluble byproducts. Dry the organic layer over Na2SO4 or MgSO4, filter, and concentrate in vacuo.

• Purification: Purify the crude product mixture using flash column chromatography to isolate the unrearranged (UA) and rearranged (RA) products.

Protocol 2: Product Analysis and Quantification

Accurate quantification of the UA and RA products is paramount.

1. Gas Chromatography-Mass Spectrometry (GC-MS):

• Method: Develop a GC method that provides baseline separation of the UA and RA products.

• Quantification: Use an internal standard for accurate quantification. Create a calibration curve for both UA and RA if authentic standards are available. The distinct mass spectra due to deuterium labeling will confirm the identity of the peaks.

• Advantage: Highly sensitive and provides excellent separation and identification.[14]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Method: Use 1H NMR for quantification.

• Quantification: Add a precise amount of an internal standard with a known proton count (e.g., 1,3,5-trimethoxybenzene) to the crude, purified, or isolated product mixture. Integrate the well-resolved signals corresponding to UA, RA, and the internal standard. The ratio of the integrals, normalized for the number of protons, gives the molar ratio of the products.

• Advantage: Non-destructive and provides rich structural information confirming the identity of the products.

Troubleshooting

Problem	Possible Cause	Solution
Only unrearranged product (UA) observed.	Trapping rate is too high; initiator concentration is too low leading to a non-chain process.	Decrease the concentration of the trapping agent. Increase initiator concentration or use a more efficient initiator.
Only rearranged product (RA) observed.	Trapping rate is too slow.	Increase the concentration of the trapping agent.
Low overall yield.	Inefficient radical generation; side reactions.	Ensure all reagents are pure and the solvent is anhydrous and degassed. Screen different initiators or generation methods.
Inconsistent product ratios.	Poor temperature control; non-homogenous solution; oxygen contamination.	Use a temperature-controlled oil bath. Ensure vigorous stirring. Improve inert atmosphere technique. Run reactions in triplicate.[6]

Conclusion

The cyclopropyl-1-d1-methyl-d2 alcohol radical clock is a sophisticated and highly informative probe for investigating radical-mediated reaction mechanisms. The combination of an ultrafast, well-calibrated rearrangement with strategic isotopic labeling allows for the measurement of rapid kinetic events, the validation of reaction pathways through KIEs, and the unambiguous identification of products in complex mixtures. By following carefully designed experimental protocols and employing rigorous analytical techniques, researchers can leverage this powerful tool to gain unprecedented insight into the transient world of radical intermediates.

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• Why is cyclopropylmethyl radical opening so fast? Chemistry Stack Exchange. [Link]

• Beckwith, A. L. J., & Moad, G. (1980). Ring-opening of some radicals containing the cyclopropylmethyl system. Journal of the Chemical Society, Perkin Transactions 2, (10), 1473-1482. [Link]

• Dames, E. et al. (2022). New Approach to the Detection of Short-Lived Radical Intermediates. Journal of the American Chemical Society, 144(35), 16096-16106. [Link]

• Dames, E. (2022). Short-Lived Radical Characterisation: Novel Radical Trap Synthesis, Application and Methodology Development. University of York. [Link]

• Wang, N. (2006). RADICAL CLOCKS: MOLECULAR STOPWATCHES FOR TIMING ORGANIC REACTIONS. University of Illinois Urbana-Champaign. [Link]

• Freund, F. et al. (2005). The Cyclopropylmethyl-3-Butenyl Rearrangement on Mo(110): A Radical Clock on a Surface? The Journal of Physical Chemistry B, 109(24), 11996-12005. [Link]

• Dames, E. et al. (2022). New Approach to the Detection of Short-Lived Radical Intermediates. Journal of the American Chemical Society. [Link]

• Walbiner, M., & Pratt, D. A. (2006). Peroxyl Radical Clocks. The Journal of Organic Chemistry, 71(8), 3123-3132. [Link]

• Kumar, D. et al. (2023). Radical Clock Substrates Measure Nonstatistical Dynamical Effects in Cytochrome P450-Mediated C–H Functionalization Reactions. Journal of the American Chemical Society, 145(1), 379-391. [Link]

• Pratt, D. A. et al. (2006). Peroxyl Radical Clocks. The Journal of Organic Chemistry, 71(8), 3123-3132. [Link]

• Houk, K. N., & Schlegel, H. B. (1996). Ab Initio Molecular Orbital Calculations of Ring Opening of Cyclopropylcarbinyl Radicals. The Journal of Organic Chemistry, 61(24), 8561-8565. [Link]

• Determination of Mechanism in Chemistry - Radical Clocks. College of Saint Benedict and Saint John's University Chemistry. [Link]

• Hrovat, D. A. et al. (2012). Ring-opening of the cyclopropyl radical in the condensed phase: A combined density functional theory/molecular mechanics quasiclassical trajectory study. Physical Chemistry Chemical Physics, 14(30), 10547-10554. [Link]

• Huang, X. et al. (2013). Mechanistic Studies on the 1,2-Spin-Center Shift in Carbohydrate Systems with a Fluorenylcyclopropyl Radical Clock. The Journal of Organic Chemistry, 78(15), 7476-7485. [Link]

• Mechanistic studies a, Radical clock experiment under the standard... ResearchGate. [Link]

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• Radical clock substrate probes and kinetic isotope effect studies of the hydroxylation of hydrocarbons by methane monooxygenase. Journal of the American Chemical Society. [Link]

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• Mechanistic studies. A) Radical clock and radical capturing... ResearchGate. [Link]

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• Radical clock experiment (for the standard conditions, see conditions A... ResearchGate. [Link]

• Kinetics of Radical Reactions: Radical Clocks. ResearchGate. [Link]

• Synthesis of 2-C-cyclopropyl-D-erythritol-2,4-cyclopyrophosphate, a radical clock to study the enzymatic mechanism of IspG. ChemRxiv. [Link]

• Newcomb, M. et al. (1991). Kinetics and regioselectivity of ring opening of substituted cyclopropylmethyl radicals. The Journal of Organic Chemistry, 56(17), 5250-5257. [Link]

• Processes for preparation of cyclopropylethanol, cyclopropylacetonitorile and intermediates of both.

• Coote, M. L. et al. (2010). Ring-opening radical clock reactions: many density functionals have difficulty keeping time. Organic & Biomolecular Chemistry, 8(16), 3557-3561. [Link]

• Kinetic Isotope Effects in Organic Chemistry. Macmillan Group, Princeton University. [Link]

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• Risatti, C. A. (2005). Synthesis of Cyclopropanes via Aldehyde Homologation. University of Notre Dame. [Link]

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Application Note &amp; Protocol: Strategic Incorporation of Cyclopropyl-1-d1-methyl-d2 Alcohol for Enhanced Metabolic Stability in Pharmaceutical Compounds

Introduction: The Deuterium Switch in Modern Drug Design

The strategic replacement of hydrogen with its stable isotope, deuterium, has become a powerful tactic in modern medicinal chemistry to enhance the pharmacokinetic profiles of drug candidates.[1][2] This approach, often termed the "deuterium switch," leverages the deuterium kinetic isotope effect (KIE), a quantum mechanical phenomenon where the greater mass of deuterium results in a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond.[3][4] This increased bond strength can significantly slow the rate of metabolic reactions where C-H bond cleavage is the rate-determining step, a common process in cytochrome P450 (CYP) enzyme-mediated metabolism.[1][5]

The benefits of this strategy are manifold, potentially leading to:

• Improved Metabolic Stability: A reduced rate of metabolism can lead to a more predictable and sustained drug exposure.[6][7]

• Increased Half-Life: A slower clearance often results in a longer plasma half-life, which can allow for less frequent dosing, thereby improving patient compliance.[8]

• Enhanced Bioavailability: By mitigating first-pass metabolism, deuteration can increase the concentration of the active drug that reaches systemic circulation.[8]

• Reduced Toxic Metabolites: If a metabolic pathway leads to the formation of a toxic species, deuteration at the metabolic "soft spot" can suppress its formation.[3][9]

The cyclopropyl group is a valuable motif in drug design, known for imparting metabolic stability, conformational rigidity, and favorable lipophilicity.[10][11] However, even this robust group can be susceptible to metabolism, particularly when attached to heteroatoms or at activated positions.[12] This application note provides a detailed protocol for the synthesis and incorporation of a specifically labeled building block, cyclopropyl-1-d1-methyl-d2 alcohol , designed to block common metabolic pathways associated with cyclopropylmethyl moieties. The precise placement of deuterium on both the carbinol carbon and the methyl group offers a dual-layer of metabolic protection.

Rationale for Site-Specific Deuteration: The Case for Cyclopropyl-1-d1-methyl-d2 Alcohol

The design of cyclopropyl-1-d1-methyl-d2 alcohol is predicated on blocking two primary metabolic vulnerabilities. Firstly, oxidation of the alcohol to the corresponding aldehyde or ketone is a common metabolic transformation. Placing a deuterium atom at the carbinol position (the C-1 position) directly impedes this oxidative pathway due to the KIE. Secondly, the methyl group can be a site for hydroxylation. The introduction of two deuterium atoms on the methyl group provides a strong KIE to hinder this metabolic route.

This dual-deuteration strategy is particularly advantageous for compounds where metabolism occurs at multiple sites on the same functional group. By using a pre-labeled building block, researchers can introduce this metabolically fortified moiety late in a synthetic sequence, a more efficient approach than attempting direct hydrogen-deuterium exchange on a complex final molecule.[13]

Synthesis of Cyclopropyl-1-d1-methyl-d2 Alcohol

The synthesis of this specifically labeled building block requires a multi-step approach to ensure the precise placement of deuterium atoms.

Protocol 1: Synthesis of Cyclopropyl-1-d1-methyl-d2 Alcohol

Materials:

• Cyclopropanecarboxaldehyde

• Deuterium oxide (D₂O, 99.9 atom % D)

• Sodium borodeuteride (NaBD₄, 98 atom % D)

• Methyl-d3 magnesium iodide (CD₃MgI, 1.0 M in diethyl ether)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for organic synthesis

Procedure:

• Deuteration of the Aldehyde:

  • To a solution of cyclopropanecarboxaldehyde (1.0 eq) in D₂O, add a catalytic amount of a suitable base (e.g., K₂CO₃).

  • Stir the mixture at room temperature for 12-24 hours to facilitate H/D exchange at the α-position.

  • Extract the deuterated aldehyde with diethyl ether, dry the organic layer over anhydrous MgSO₄, and concentrate in vacuo to yield cyclopropane-1-d1-carboxaldehyde.

• Grignard Addition with Deuterated Methylating Agent:

  • In a flame-dried flask under an inert atmosphere (e.g., argon), add a solution of cyclopropane-1-d1-carboxaldehyde in anhydrous diethyl ether.

  • Cool the solution to 0 °C and slowly add a solution of methyl-d3 magnesium iodide (CD₃MgI, 1.1 eq).

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Workup and Purification:

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to afford cyclopropyl-1-d1-methyl-d2 alcohol.

Incorporation into a Pharmaceutical Scaffold

The synthesized deuterated alcohol can be incorporated into a target molecule through various standard chemical transformations. A common strategy is to convert the alcohol into a leaving group (e.g., a tosylate or mesylate) for subsequent nucleophilic substitution, or to use it in a Mitsunobu reaction.

Protocol 2: Mitsunobu Reaction for Incorporation

This protocol describes the incorporation of the deuterated alcohol into a generic phenolic scaffold.

Materials:

• Cyclopropyl-1-d1-methyl-d2 alcohol (1.2 eq)

• Aryl-OH (a generic phenol-containing scaffold, 1.0 eq)

• Triphenylphosphine (PPh₃, 1.5 eq)

• Diisopropyl azodicarboxylate (DIAD, 1.5 eq)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a solution of the Aryl-OH, cyclopropyl-1-d1-methyl-d2 alcohol, and PPh₃ in anhydrous THF at 0 °C, add DIAD dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture in vacuo.

• Purify the crude product by flash column chromatography to yield the desired deuterated ether.

Analytical Characterization and Isotopic Purity Assessment

Confirming the isotopic enrichment and the precise location of the deuterium atoms is critical. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is essential for this validation.[14][15]

NMR Spectroscopy

• ¹H NMR: The proton NMR spectrum will show a significant reduction or complete disappearance of the signals corresponding to the carbinol proton and the methyl protons, confirming successful deuteration.

• ²H NMR: The deuterium NMR spectrum will show signals at the chemical shifts corresponding to the positions of deuterium incorporation, providing direct evidence of the labeling sites.[16]

• ¹³C NMR: The carbon-13 NMR spectrum will show characteristic splitting patterns for carbons attached to deuterium.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is used to determine the mass of the molecule with high precision, confirming the incorporation of the expected number of deuterium atoms.[17] The isotopic distribution in the mass spectrum will show a shift corresponding to the mass increase from deuteration.

Analytical Technique	Expected Observation for Cyclopropyl-1-d1-methyl-d2 Alcohol	Purpose
¹H NMR	Diminished/absent signals for the carbinol CH and the methyl CH₃.	Confirm H/D exchange.
²H NMR	Signals present at chemical shifts corresponding to the carbinol and methyl positions.	Directly detect and locate deuterium.[16]
HRMS	Molecular ion peak shifted by +3 Da compared to the non-deuterated analog.	Confirm overall isotopic enrichment.[17]

Workflow and Decision-Making Diagrams

Diagram 1: Synthetic Workflow

Caption: Synthetic and analytical workflow.

Diagram 2: Metabolic Blocking Strategy

Caption: Rationale for metabolic blocking.

Conclusion

The use of specifically designed deuterated building blocks, such as cyclopropyl-1-d1-methyl-d2 alcohol, represents a sophisticated and highly effective strategy in modern drug development. By anticipating and preemptively blocking key metabolic pathways, researchers can significantly improve the pharmacokinetic properties of promising drug candidates. This application note provides a foundational protocol for the synthesis, incorporation, and analysis of this valuable building block, empowering drug discovery professionals to harness the full potential of the deuterium kinetic isotope effect. Careful analytical validation at each stage is paramount to ensure the isotopic integrity and ultimate success of this strategy.

References

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Probing Reaction Mechanisms: A Guide to Kinetic Isotope Effect Studies Using Cyclopropyl-1-d1-methyl-d2 Alcohol

Abstract

The kinetic isotope effect (KIE) is a powerful tool in physical organic chemistry and drug development for elucidating reaction mechanisms.[1][2][3] By measuring the change in reaction rate upon isotopic substitution, researchers can gain profound insights into transition state structures and the nature of bond-breaking and bond-forming events.[2][3] This application note provides a comprehensive guide to the experimental design and execution of KIE studies using the specifically labeled substrate, cyclopropyl-1-d1-methyl-d2 alcohol. We will delve into the theoretical underpinnings of KIE, detail the synthesis of the deuterated alcohol, and provide step-by-step protocols for competitive KIE experiments. Furthermore, we will explore the application of these studies in the context of drug development, where understanding metabolic pathways is crucial.

Introduction to the Kinetic Isotope Effect (KIE)

The kinetic isotope effect is the ratio of the rate constant of a reaction with a lighter isotope (kL) to the rate constant of the same reaction with a heavier isotope (kH), expressed as KIE = kL/kH.[1] This phenomenon arises from the difference in zero-point vibrational energies between bonds involving different isotopes. A bond to a heavier isotope has a lower zero-point energy, requiring more energy to be broken, which can lead to a slower reaction rate.

Primary vs. Secondary KIEs:

• Primary KIEs are observed when the bond to the isotopically substituted atom is broken or formed in the rate-determining step of the reaction.[4][5] For C-H bond cleavage, typical primary deuterium KIEs (kH/kD) are in the range of 2-7.

• Secondary KIEs occur when the isotopically substituted atom is not directly involved in bond breaking or formation in the rate-determining step.[4][5] These effects are generally smaller than primary KIEs and provide information about changes in hybridization or steric environment at the labeled position during the reaction.

The use of cyclopropyl-1-d1-methyl-d2 alcohol allows for the simultaneous investigation of both primary (C-D bond at the carbinol center) and secondary (CD2 group on the methyl substituent) KIEs, providing a wealth of mechanistic information from a single set of experiments. The cyclopropyl group itself is a sensitive probe for radical or carbocationic intermediates due to its propensity for ring-opening reactions.[6]

Experimental Design: A Strategic Approach

A successful KIE experiment hinges on careful planning and execution. The overall workflow can be broken down into three key stages: synthesis of the isotopically labeled substrate, performing the kinetic experiments, and analyzing the isotopic composition of reactants and products.

Figure 1: General workflow for a KIE experiment.

Synthesis of Cyclopropyl-1-d1-methyl-d2 Alcohol

The synthesis of this specifically labeled molecule is a critical first step. While a detailed synthetic route is beyond the scope of this note, a general strategy involves the reduction of a suitable precursor with deuterium-donating reagents.

A plausible synthetic approach could start from commercially available cyclopropyl methyl ketone.

• Deuteration of the Methyl Group: The α-protons of the ketone can be exchanged for deuterium by treatment with a base (e.g., NaOD) in D2O. This would yield cyclopropyl methyl-d3 ketone.

• Reduction of the Ketone: The deuterated ketone can then be reduced to the corresponding alcohol. To introduce a deuterium at the carbinol center, a deuterated reducing agent such as sodium borodeuteride (NaBD4) or lithium aluminum deuteride (LiAlD4) would be used.

Careful purification of the final product is essential to ensure high isotopic enrichment and chemical purity.

Kinetic Isotope Effect Measurement Methods

There are two primary methods for determining KIEs: direct comparison of rates and competition experiments.

• Direct Comparison: This method involves running two separate reactions, one with the unlabeled substrate and one with the labeled substrate, under identical conditions. The reaction rates are monitored independently, and the KIE is calculated as the ratio of the rate constants. While straightforward in principle, this method can be prone to errors arising from slight variations in experimental conditions between the two reactions.[4]

• Competition Experiments: In this more precise approach, a mixture of the labeled and unlabeled substrates is subjected to the reaction conditions in a single experiment.[4][7] The relative amounts of the two isotopic species in the remaining starting material or the product are measured as a function of reaction progress. This method internally controls for variations in reaction conditions, leading to more accurate KIE values.

For the study of cyclopropyl-1-d1-methyl-d2 alcohol, a competition experiment is highly recommended.

Detailed Experimental Protocols

Protocol for a Competitive KIE Experiment: Oxidation of Cyclopropyl-1-d1-methyl-d2 Alcohol

This protocol outlines a general procedure for determining the KIE for the oxidation of cyclopropyl-1-d1-methyl-d2 alcohol. The choice of oxidant will depend on the specific reaction mechanism being investigated (e.g., chromic acid, a transition metal catalyst).[8]

Materials:

• Cyclopropyl methyl alcohol (unlabeled)

• Cyclopropyl-1-d1-methyl-d2 alcohol (labeled)

• Oxidizing agent (e.g., pyridinium chlorochromate, PCC)

• Anhydrous solvent (e.g., dichloromethane)

• Internal standard (e.g., decane)

• Quenching solution (e.g., saturated sodium sulfite)

• Gas chromatograph-mass spectrometer (GC-MS) or Liquid chromatograph-mass spectrometer (LC-MS)

Procedure:

• Prepare a Stock Solution: Create a stock solution containing a precisely known equimolar mixture of cyclopropyl methyl alcohol and cyclopropyl-1-d1-methyl-d2 alcohol in the reaction solvent. Add a known concentration of the internal standard.

• Initial Analysis (t=0): Inject an aliquot of the stock solution into the GC-MS or LC-MS to determine the initial ratio of the unlabeled to labeled alcohol.

• Initiate the Reaction: To the remaining stock solution, add the oxidizing agent at a controlled temperature to initiate the reaction.

• Time-Course Sampling: At various time points (e.g., 10%, 20%, 50%, 80% completion), withdraw an aliquot of the reaction mixture and immediately quench the reaction by adding it to the quenching solution.

• Sample Preparation: Extract the organic components from the quenched aliquots, dry the organic layer, and prepare for analysis.

• Analysis: Inject the prepared samples into the GC-MS or LC-MS to determine the ratio of the remaining unlabeled and labeled alcohols at each time point.

Data Analysis and KIE Calculation

The KIE can be calculated from the data obtained in the competition experiment using the following equation:

KIE = log(f) / log(f * (R/R₀))

Where:

• f is the fraction of the remaining starting material.

• R is the ratio of the unlabeled to labeled starting material at a given time point.

• R₀ is the initial ratio of the unlabeled to labeled starting material.

A plot of ln(R/R₀) versus -ln(f) should yield a straight line with a slope equal to (1 - 1/KIE).

Table 1: Hypothetical Data for KIE Calculation

Time (min)	Fraction Remaining (f)	Ratio (R)	ln(R/R₀)	-ln(f)
0	1.00	1.02	0.000	0.000
10	0.85	1.15	0.120	0.163
20	0.68	1.32	0.262	0.386
40	0.45	1.60	0.451	0.799
60	0.29	1.98	0.663	1.238

Analytical Techniques for Isotope Ratio Measurement

The precision of a KIE measurement is highly dependent on the accuracy of the isotope ratio analysis.[4] Two primary techniques are employed for this purpose:

• Mass Spectrometry (MS): GC-MS and LC-MS are powerful tools for separating the components of a reaction mixture and determining their isotopic composition.[7][9] By monitoring the molecular ions of the labeled and unlabeled species, their relative abundances can be precisely measured.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Quantitative NMR spectroscopy can also be used to determine isotope ratios.[1][10] For deuterium KIEs, 2H NMR can be utilized. For heavy-atom KIEs, 13C NMR is a valuable tool.[11][12] The integration of the corresponding signals for the labeled and unlabeled molecules provides their relative concentrations.

Figure 2: Common analytical techniques for KIE studies.

Applications in Drug Development

Understanding the metabolic fate of a drug candidate is a critical aspect of the drug development process.[13] KIE studies can provide invaluable information in this area.

• Identifying Metabolic Soft Spots: By selectively deuterating positions on a drug molecule that are susceptible to metabolic oxidation (e.g., C-H bonds adjacent to heteroatoms), a significant KIE can be observed if that position is a primary site of metabolism. This is often referred to as the "deuterium metabolic switch."

• Modulating Metabolic Rates: If a C-H bond cleavage is found to be the rate-determining step in the metabolic inactivation of a drug, replacing that hydrogen with deuterium can slow down the metabolism, a phenomenon known as the "deuterium effect." This can lead to an increased half-life and improved pharmacokinetic profile of the drug.

• Elucidating Enzyme Mechanisms: KIE studies are instrumental in understanding the mechanisms of drug-metabolizing enzymes, such as cytochrome P450s.[14] This knowledge can aid in the design of new drug candidates with improved metabolic stability.

Conclusion

The kinetic isotope effect is a nuanced and powerful tool for probing the intimate details of chemical reactions. The experimental design and protocols outlined in this application note, using cyclopropyl-1-d1-methyl-d2 alcohol as a model substrate, provide a robust framework for researchers to elucidate reaction mechanisms and gain critical insights into metabolic pathways. The careful synthesis of isotopically labeled compounds, coupled with precise kinetic measurements and sophisticated analytical techniques, will continue to be a cornerstone of mechanistic chemistry and a vital component of modern drug development.

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Application Notes and Protocols: Deuterium Labeling Utilizing Cyclopropyl-1-d1-methyl-d2 Alcohol

Abstract

This technical guide provides a comprehensive overview of deuterium labeling techniques centered on the use of cyclopropyl-1-d1-methyl-d2 alcohol. This specialized isotopic tracer offers a unique combination of a reactive handle and a built-in mechanistic probe, making it an invaluable tool for researchers in drug discovery, metabolism, and mechanistic organic chemistry. Herein, we detail the rationale behind its application, provide protocols for its use, and present case studies that highlight its utility in elucidating complex biological and chemical pathways.

Introduction: The Strategic Advantage of Site-Specific Deuterium Labeling

Deuterium-labeled compounds are indispensable tools in modern pharmaceutical and chemical research.[1] The substitution of hydrogen with its heavier, stable isotope, deuterium, can profoundly influence the physicochemical properties of a molecule, most notably through the kinetic isotope effect (KIE).[2] This effect, stemming from the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, can slow down metabolic processes, thereby enhancing a drug's pharmacokinetic profile.[3]

Beyond improving metabolic stability, deuterium labeling is a powerful technique for elucidating reaction mechanisms and tracking metabolic pathways.[4] By strategically placing deuterium atoms at specific positions within a molecule, researchers can gain unprecedented insights into bond-breaking and bond-forming events.

Cyclopropyl-1-d1-methyl-d2 alcohol emerges as a particularly versatile reagent in this context. It offers two key features:

• A Deuterated Methyl Group: The -CD2OH moiety provides a source of deuterons for labeling target molecules.

• A Cyclopropylmethyl "Radical Clock": The cyclopropylmethyl group is a well-established radical clock.[5] The cyclopropylmethyl radical undergoes a rapid and irreversible ring-opening to the 3-butenyl radical, with a known rate constant.[5] This property allows for the interrogation of reaction mechanisms to determine if radical intermediates are involved.[6]

This guide will explore the synthesis, characterization, and diverse applications of this unique labeling reagent.

Synthesis and Characterization of Cyclopropyl-1-d1-methyl-d2 Alcohol

The synthesis of cyclopropyl-1-d1-methyl-d2 alcohol is a multi-step process that requires careful control to ensure high isotopic enrichment. A general synthetic approach is outlined below.

Workflow for Synthesis and Characterization

Caption: Synthetic and characterization workflow for cyclopropyl-1-d1-methyl-d2 alcohol.

Protocol 1: Synthesis of Cyclopropyl-1-d1-methyl-d2 Alcohol

This protocol is a conceptual outline based on established synthetic methodologies for cyclopropane derivatives and deuterated alcohols.[7][8]

• Synthesis of 1,1-Cyclopropyldicarboxylate: In a round-bottom flask, combine diethyl malonate, 1,2-dichloroethane, a suitable base (e.g., sodium ethoxide), and a catalyst (e.g., potassium iodide) in an appropriate solvent (e.g., ethanol).[8] Heat the reaction mixture to reflux until the starting materials are consumed (monitored by TLC or GC). After cooling, perform an aqueous work-up and purify the resulting diethyl 1,1-cyclopropanedicarboxylate by distillation.

• Reduction to Cyclopropyl-1,1-di(methanol-d2): In a dry flask under an inert atmosphere, suspend lithium aluminum deuteride (LiAlD₄) in a dry ether solvent (e.g., diethyl ether or THF). Cool the suspension in an ice bath and slowly add the 1,1-cyclopropyldicarboxylate. Allow the reaction to warm to room temperature and stir until complete. Carefully quench the reaction with D₂O, followed by an aqueous work-up to isolate the diol.

• Selective Monotosylation: Dissolve the diol in a suitable solvent (e.g., pyridine or dichloromethane) and cool in an ice bath. Add one equivalent of p-toluenesulfonyl chloride (TsCl) portion-wise. Monitor the reaction closely to maximize the formation of the mono-tosylated product. Purify the product by column chromatography.

• Reduction of the Tosylate: Dissolve the purified mono-tosylate in a dry ether solvent and add a reducing agent such as lithium aluminum deuteride (LiAlD₄) to reduce the tosylate and introduce the final deuterium atom at the C1 position of the cyclopropyl ring. Purify the final product, cyclopropyl-1-d1-methyl-d2 alcohol, by distillation or column chromatography.

Characterization:

• NMR Spectroscopy (¹H, ²H, ¹³C): To confirm the structure and determine the isotopic enrichment. The absence of signals in the corresponding regions of the ¹H NMR spectrum and the presence of signals in the ²H NMR spectrum will confirm successful deuteration.

• Mass Spectrometry: To verify the molecular weight of the deuterated compound.

• Purity Analysis (GC/HPLC): To determine the chemical purity of the final product.

Analytical Technique	Expected Outcome
¹H NMR	Absence or significant reduction of proton signals for the methyl and C1-cyclopropyl positions.
²H NMR	Presence of signals corresponding to the deuterium atoms at the methyl and C1-cyclopropyl positions.
Mass Spectrometry	Molecular ion peak corresponding to the mass of the deuterated compound (C₄H₅D₃O).
GC/HPLC	High chemical purity (>98%).

Application in Mechanistic Elucidation: Probing Radical Pathways

The cyclopropylmethyl group serves as a powerful mechanistic probe to investigate the involvement of radical intermediates in a chemical reaction.[6][9] The rapid, irreversible ring-opening of the cyclopropylmethyl radical provides a clear diagnostic signature.[5]

Experimental Workflow for Radical Clock Experiment

Caption: Workflow for a radical clock experiment.

Protocol 2: General Protocol for a Radical Clock Experiment

• Substrate Preparation: Synthesize a derivative of your substrate of interest that incorporates the cyclopropyl-1-d1-methyl-d2 group. For example, an ester or ether linkage can be formed using the alcohol functionality.

• Reaction Setup: In a reaction vessel, combine the prepared substrate, any necessary reagents (e.g., radical initiator, photocatalyst), and a suitable solvent.

• Reaction Execution: Initiate the reaction under the desired conditions (e.g., heating, photolysis).

• Work-up and Product Isolation: Upon completion, quench the reaction and perform a standard work-up procedure to isolate the product mixture.

• Product Analysis: Analyze the product mixture using GC-MS and NMR spectroscopy to identify and quantify the products. The presence of a product containing the ring-opened butenyl group is strong evidence for the involvement of a radical intermediate. The ratio of the ring-closed to ring-opened products can be used to estimate the rate of the radical trapping step.[10]

Application in Metabolic Profiling: Tracing Biotransformations

Deuterium-labeled compounds are extensively used in drug metabolism and pharmacokinetic (DMPK) studies to trace the metabolic fate of a drug candidate.[11] Cyclopropyl-1-d1-methyl-d2 alcohol can be used to introduce a stable isotopic label into a molecule, facilitating the identification of metabolites by mass spectrometry.

Metabolic Pathway of a Hypothetical Drug

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Deuterium Labeling Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Radical clock - Wikipedia [en.wikipedia.org]
• 6. A visible-light mediated ring opening reaction of alkylidenecyclopropanes for the generation of homopropargyl radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. curate.nd.edu [curate.nd.edu]
• 8. CN106588568B - A kind of preparation method of 1,1- cyclopropyl dimethanol - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemistry.illinois.edu [chemistry.illinois.edu]
• 11. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]

Ring-opening reaction mechanisms involving cyclopropyl-1-d1-methyl-d2 alcohol

Here is the detailed Application Note and Protocol on the ring-opening reaction mechanisms involving cyclopropyl-1-d1-methyl-d2 alcohol.

Topic: Elucidating the Ring-Opening Mechanisms of Cyclopropylmethyl Systems Using Site-Specific Isotopic Labeling

Audience: Researchers, scientists, and drug development professionals in organic chemistry, medicinal chemistry, and materials science.

Abstract

The cyclopropylmethyl moiety is a fascinating structural motif in organic chemistry, not only for its presence in numerous natural products and pharmaceuticals but also for its utility as a sensitive mechanistic probe.[1] Reactions involving the cyclopropylmethyl cation are characterized by rapid and complex rearrangements, proceeding through non-classical carbocation intermediates to yield a mixture of cyclopropylmethyl, cyclobutyl, and homoallyl products.[2][3] Understanding and controlling these rearrangements is critical for synthetic strategy and drug design. This application note details the use of site-specific isotopic labeling, specifically with (1-d-cyclopropyl)-α,α-d₂-methanol, to dissect these intricate reaction pathways. We provide a comprehensive overview of the underlying theory, detailed protocols for the synthesis of the labeled substrate and its acid-catalyzed solvolysis, and methods for product analysis to map the fate of the deuterium labels, thereby illuminating the reaction mechanism.

Introduction: The Enigmatic Cyclopropylmethyl Cation

The exceptional stability of the cyclopropylmethyl cation, which rivals that of a tertiary carbocation, is a cornerstone of its unique reactivity. This stability does not arise from simple hyperconjugation but from a phenomenon often described as "dancing resonance," where the σ-orbitals of the strained C-C bonds of the cyclopropane ring overlap with the vacant p-orbital of the carbocationic center.[3] This delocalization of positive charge, however, also facilitates a cascade of rapid rearrangements.

The initially formed primary carbocation exists in a dynamic equilibrium with more stable, non-classical bicyclobutonium ions, which can be intercepted by a nucleophile at different positions. This leads to the characteristic product mixture:

• Cyclopropylmethyl derivatives: From direct nucleophilic attack.

• Cyclobutyl derivatives: Resulting from ring expansion.

• Homoallyl (but-3-enyl) derivatives: Formed via complete ring opening.[3]

The precise ratio of these products is highly sensitive to reaction conditions, including the solvent, nucleophile, and temperature.[3] To truly understand the intimate details of this process—specifically, which bonds are breaking and forming—we must turn to a more sophisticated tool: isotopic labeling. By strategically placing deuterium atoms on the substrate, we can trace their journey through the reaction cascade and deconvolve the overlapping mechanistic pathways.

Mechanistic Investigation Using (1-d-cyclopropyl)-α,α-d₂-methanol

Our model compound, (1-d-cyclopropyl)-α,α-d₂-methanol, is specifically designed to provide maximum mechanistic insight. The deuterium atom at the C1 position of the cyclopropane ring allows us to track the fate of the ring itself, while the two deuterium atoms on the exocyclic α-carbon (the carbinol carbon) allow us to monitor the original site of carbocation formation.

Under acidic solvolysis conditions (e.g., in H₂O/dioxane with a catalytic amount of HClO₄), the hydroxyl group is protonated, creating an excellent leaving group (H₂O). Its departure generates the (1-d-cyclopropyl)-α,α-d₂-methyl cation, which then enters the complex potential energy surface of the C₄H₆D₃⁺ ion.

The key mechanistic questions we can answer are:

• Does the deuterium on the ring scramble to other positions in the cyclobutyl product?

• Where do the two deuterium atoms from the -CD₂OH group reside in the final products?

• Can we find evidence for the symmetrical bicyclobutonium intermediate?

The expected rearrangement pathway, which accounts for the scrambling of the isotopic labels, is visualized below.

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Mechanistic Profiling of Catalytic Oxidation Systems Using Cyclopropyl-1-d1-methyl-d2 Alcohol

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Application Focus: Mechanistic Elucidation, Kinetic Isotope Effects (KIE), and Radical Clock Assays in Catalysis

Executive Summary

The development of novel catalytic oxidation methods—whether utilizing transition metal complexes, organocatalysts, or biomimetic enzymes—requires rigorous mechanistic validation. Cyclopropyl-1-d1-methyl-d2 alcohol (CAS: 1219802-62-6) serves as a premier "dual-probe" substrate. By strategically positioning deuterium isotopes at both the carbinol carbon and the cyclopropyl ring, this single molecule allows researchers to simultaneously extract primary Kinetic Isotope Effects (KIE) and evaluate single-electron transfer (SET) radical lifetimes.

This application note provides a comprehensive, self-validating framework for deploying this substrate to elucidate the rate-determining steps and intermediate pathways of any catalytic oxidation system.

Mechanistic Rationale: The "Dual-Probe" Architecture

The structural design of cyclopropyl-1-d1-methyl-d2 alcohol is not arbitrary; it is engineered to answer two fundamental mechanistic questions simultaneously:

• The Primary KIE Probe (-CD₂OH group): Oxidation to the corresponding aldehyde requires the cleavage of a C–D bond. Because the zero-point vibrational energy of a C–D bond is lower than that of a C–H bond, its cleavage is slower. Measuring the competitive oxidation rate between unlabeled and labeled substrates yields the kH​/kD​ ratio, definitively establishing whether C–H bond cleavage is the turnover-limiting step .

• The Radical Clock (Cyclopropyl Ring): If the catalyst abstracts an electron or hydrogen atom to form a discrete carbinyl radical intermediate, the immense ring strain of the cyclopropyl group forces a rapid ring-opening rearrangement to a homoallylic radical at a rate of approximately 108 s−1 .

• The Stereochemical Marker (1-d1 position): The deuterium at the C1 position of the ring provides a secondary KIE handle and acts as an isotopic tracer in 2 H-NMR, allowing researchers to track the exact skeletal rearrangement if ring-opening occurs .

Figure 1: Mechanistic divergence of cyclopropyl-1-d1-methyl-d2 alcohol during catalytic oxidation.

Experimental Workflows & Protocols

To ensure data integrity, the following protocols utilize a self-validating design. By running competitive kinetics and structural trapping in parallel, researchers can cross-verify the electronic nature of the catalyst against its kinetic profile .

Protocol A: Competitive Kinetic Isotope Effect (KIE) Assay

Objective: Determine the rate-determining step via kH​/kD​ measurement.

Causality & Design Choices:

• Low Conversion (<20%): KIE must be measured at early reaction stages. At higher conversions, the faster-reacting unlabeled substrate depletes, artificially enriching the labeled pool and skewing the kinetic ratio.

• Internal Standard (Dodecane): Dodecane is chemically inert to most oxidants and possesses a high boiling point, ensuring it does not co-elute with the highly volatile cyclopropanecarboxaldehyde product during GC-MS analysis.

Step-by-Step Methodology:

• Solution Preparation: Prepare a 0.1 M stock solution containing an exact 1:1 molar ratio of unlabeled cyclopropylmethanol and cyclopropyl-1-d1-methyl-d2 alcohol in anhydrous dichloromethane (DCM).

• Standard Addition: Add dodecane (0.05 M final concentration) to the stock solution as the internal standard.

• Catalyst Introduction: Transfer 2.0 mL of the substrate mixture to a Schlenk flask. Add the catalyst (e.g., 5 mol% Ru-complex or Cu/TEMPO).

• Reaction Initiation: Introduce the terminal oxidant (e.g., O₂, H₂O₂, or PhI(OAc)₂) under strict temperature control (± 0.5 °C).

• Kinetic Sampling: At intervals of 2, 5, 10, 15, and 20 minutes, extract a 50 µL aliquot.

• Immediate Quenching: Instantly inject the aliquot into a GC vial containing 500 µL of cold, saturated aqueous sodium thiosulfate. Critical Step: Failure to quench immediately allows the reaction to proceed in the vial, invalidating the kinetic timepoints.

• Analysis: Analyze the organic layer via GC-MS. Extract the Single Ion Monitoring (SIM) chromatograms for the molecular ions of the unlabeled intact aldehyde (M) and the deuterated intact aldehyde (M+2). Calculate kH​/kD​ from the initial slopes of product formation.

Protocol B: Radical Clock & Ring-Opening Analysis

Objective: Distinguish between concerted 2e⁻ transfer and stepwise 1e⁻ radical pathways.

Causality & Design Choices:

• 100% Labeled Substrate: Using pure cyclopropyl-1-d1-methyl-d2 alcohol ensures that any ring-opened product retains the deuterium markers. This allows 2 H-NMR to definitively track the fate of the carbinol carbon without background proton interference from solvents or ligands.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 1.0 mmol of pure cyclopropyl-1-d1-methyl-d2 alcohol in the optimal reaction solvent.

• Oxidation: Subject the substrate to the standard catalytic oxidation conditions used in your primary methodology. Allow the reaction to proceed to >90% conversion.

• Isolation: Carefully concentrate the reaction mixture at low temperatures (0–5 °C) to prevent the evaporation of the volatile products.

• NMR Analysis: Dissolve the crude mixture in CHCl₃ (not deuterated, to allow for 2 H-NMR). Acquire a 2 H-NMR (Deuterium NMR) spectrum.

• Interpretation: Look for deuterium resonances in the vinylic region (5.0–6.0 ppm). The presence of these signals definitively proves the formation of 3-butenal-d3, confirming a long-lived carbinyl radical intermediate.

Figure 2: Parallel experimental workflow for KIE determination and radical trapping.

Data Interpretation & Quantitative Analysis

The combination of the KIE value and the percentage of ring-opened product provides a definitive mechanistic fingerprint for the catalytic system. Table 1 summarizes the expected quantitative outcomes for major classes of oxidation catalysts.

Table 1: Diagnostic Outcomes for Catalytic Oxidation Mechanisms

Catalyst System Class	Expected KIE ( kH​/kD​ )	Ring-Opened Product (%)	Mechanistic Conclusion
RuO₄ / Swern-Type	3.0 – 5.0	< 1%	Concerted 2e⁻ transfer or direct hydride abstraction; C–H cleavage is the strict rate-determining step.
Cu/TEMPO (Aerobic)	1.5 – 2.5	< 2%	Polar/concerted mechanism; partial rate-determining C–H cleavage with no discrete radical escape.
Fe-Porphyrin / H₂O₂	1.0 – 1.5	15 – 40%	Single-electron transfer (SET); formation of a discrete radical intermediate with a lifetime > 10 ps.
Cytochrome P450 / MMO	~ 2.0	< 1%	Extremely fast radical rebound (< 0.1 ps) or concerted oxygen insertion; intermediate trapped before ring-opening.

Note: If a system exhibits a KIE of ~1.0 but yields 0% ring-opened product, the rate-determining step is likely catalyst activation or substrate binding, not C–H cleavage.

References

• Mechanistic Studies on the Hydroxylation of Methane by Methane Monooxygenase Chemical Reviews - ACS Publications URL:[Link]

• Rhodium-Catalyzed Enantioselective Silylation of Cyclopropyl C-H Bonds Angewandte Chemie International Edition (via PMC - NIH) URL:[Link]

• Catalytic Oxidation of Alkanes and Cycloalkanes: Overview MDPI - Catalysts URL:[Link]

Application Note: Preparation of Deuterated Esters Using Cyclopropyl-1-d1-methyl-d2 Alcohol

Executive Summary

The cyclopropyl ring is a highly privileged structural motif in modern drug discovery, extensively utilized to enhance metabolic stability, improve brain penetrance, and restrict peptide conformations. When this fragment is combined with targeted deuteration—specifically via the use of cyclopropyl-1-d1-methyl-d2 alcohol —the resulting primary kinetic isotope effect (KIE) drastically reduces cytochrome P450-mediated oxidative liabilities at the exocyclic methylene and the tertiary cyclopropyl carbon.

However, the esterification of this specific deuterated alcohol requires precise methodological control. The cyclopropylmethyl system is notoriously sensitive to acidic conditions, which can trigger rapid structural rearrangement and isotopic scrambling. This application note details the mechanistic causality behind these side reactions and provides field-proven, self-validating protocols to ensure the successful synthesis of pure cyclopropyl-1-d1-methyl-d2 esters.

Mechanistic Rationale: The Causality Behind Protocol Selection

The fundamental challenge in reacting cyclopropyl-1-d1-methyl-d2 alcohol lies in avoiding the generation of a carbocation intermediate.

The Pitfall of Acid Catalysis: Under strong Brønsted acid catalysis (such as standard Fischer esterification), the hydroxyl group is protonated and expelled as water, generating a non-classical cyclopropylcarbinyl cation. This highly reactive intermediate rapidly equilibrates into cyclobutyl and homoallyl carbocations[1]. Consequently, acid-catalyzed esterification yields a complex mixture of cyclopropylmethyl, cyclobutyl, and homoallyl esters. More critically for isotopic studies, this equilibration scrambles the specific 1-d1 and methyl-d2 labels, destroying the precise deuteration pattern required for KIE metabolic studies.

The Solution: To preserve both the structural integrity of the three-membered ring and the precise placement of the three deuterium atoms, the esterification must proceed via a mechanism that entirely bypasses carbocation formation. Mild, base-promoted coupling-reagent-driven esterifications (such as the Steglich esterification) activate the carboxylic acid rather than the alcohol, forming an electrophilic O-acylisourea intermediate that safely reacts with the nucleophilic deuterated alcohol[2].

Mechanistic Pathway Visualization

Reaction pathways for cyclopropyl-1-d1-methyl-d2 alcohol esterification.

Experimental Methodologies

Protocol A: Mild Steglich Esterification (EDCI / DMAP)

Rationale: This method activates the carboxylic acid without generating acidic protons in the medium. EDCI is specifically chosen over DCC because it produces a water-soluble urea byproduct, preventing the need for harsh or tedious filtration steps that could lead to the loss of the valuable deuterated product[3].

Materials:

• Carboxylic Acid (1.0 equiv)

• Cyclopropyl-1-d1-methyl-d2 alcohol (1.1 equiv)

• EDCI·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 equiv)

• DMAP (4-Dimethylaminopyridine) (0.1 equiv)

• Anhydrous Dichloromethane (DCM) (0.1 M)

Step-by-Step Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid (1.0 equiv) and anhydrous DCM.

• Add cyclopropyl-1-d1-methyl-d2 alcohol (1.1 equiv) and DMAP (0.1 equiv) to the solution. Stir under an inert atmosphere (N₂ or Argon) and cool to 0 °C.

• Add EDCI·HCl (1.2 equiv) portion-wise over 5 minutes.

  • Causality Note: Cooling to 0 °C minimizes the formation of N-acylurea side products, a common competitive pathway in Steglich-type couplings[2].

• Allow the reaction to warm naturally to room temperature and stir for 12–16 hours.

• Quench the reaction with saturated aqueous NaHCO₃.

• Extract the aqueous layer with DCM (3×). Wash the combined organic layers with 1M HCl, water, and brine.

  • Causality Note: The mild acid wash efficiently removes both the DMAP catalyst and the water-soluble urea byproduct generated by EDCI[3].

• Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography if required.

Protocol B: Anhydrous Acid Chloride Esterification

Rationale: Highly efficient for sterically hindered carboxylic acids. Uses a non-nucleophilic base (DIPEA) to instantly neutralize HCl, preventing acid-catalyzed ring opening.

Step-by-Step Procedure:

• Dissolve cyclopropyl-1-d1-methyl-d2 alcohol (1.0 equiv), N,N-Diisopropylethylamine (DIPEA) (2.0 equiv), and DMAP (0.05 equiv) in anhydrous DCM under an inert atmosphere at 0 °C.

• Dissolve the acid chloride (1.2 equiv) in a minimal volume of DCM and add it dropwise to the reaction mixture over 15 minutes.

  • Causality Note: Dropwise addition prevents localized exothermic spikes and ensures the generated HCl is immediately neutralized by DIPEA, protecting the sensitive cyclopropylmethyl moiety from cation formation[1].

• Stir at 0 °C for 1 hour, then allow to warm to room temperature for 3–4 hours.

• Quench with ice-water, extract with DCM, wash with saturated aqueous NaHCO₃ and brine, dry over Na₂SO₄, and concentrate.

Quantitative Data & Method Comparison

Esterification Method	Typical Yield (%)	Deuterium Retention	Rearrangement Impurities	Scalability
Steglich (EDCI/DMAP)	85 – 95%	>99%	Not Detected	High
Acid Chloride / DIPEA	80 – 90%	>99%	Not Detected	High
Fischer (H₂SO₄ cat.)	<30% (Desired)	<50% (Scrambled)	>50% (Homoallyl/Cyclobutyl)	Low (Avoid)

Self-Validating Analytical Systems

To ensure the trustworthiness of the synthesized product, the protocol must be validated using the following analytical checkpoints to confirm both structural and isotopic integrity:

1. Proton NMR (¹H-NMR in CDCl₃):

• Verification of Intact Ring: The cyclopropyl CH₂ protons must appear as distinct, upfield multiplets between 0.2 ppm and 0.6 ppm .

• Verification of Deuterium Retention: The signal for the -CH₂-O- protons (typically a doublet around 4.0 ppm in unlabelled esters) must be completely absent , confirming 100% retention of the methyl-d2 label. The methine proton of the cyclopropyl ring (typically ~1.1 ppm) must also be absent, confirming the 1-d1 label.

• Absence of Rearrangement: The spectrum must be entirely devoid of olefinic multiplets at 5.0–6.0 ppm (which would indicate homoallyl formation) and cyclobutyl multiplets at 1.5–2.5 ppm [1].

2. High-Resolution Mass Spectrometry (HRMS):

• The molecular ion peak must exhibit a precise +3.018 Da shift relative to a non-deuterated standard ( [M+H]deuterated+​=[M+H]unlabelled+​+3.018 ). Any deviation or broadening of the isotopic envelope indicates isotopic scrambling during the coupling phase.

References

• Title: Mode of alkylation of alcohols with O-cyclopropylmethyl trichloroacetimidate and O-cyclobutyl trichloroacetimidate Source: Arkivoc URL: [Link]

• Title: The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumarate Source: Organic Syntheses URL: [Link]

• Title: Steglich esterification Source: Wikipedia URL: [Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Steglich esterification - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Preserving Deuterium Labels in Cyclopropyl-1-d1-methyl-d2 Alcohol Reactions

Welcome to the technical support center for handling isotopically labeled compounds. This guide is specifically designed for researchers, scientists, and drug development professionals working with cyclopropyl-1-d1-methyl-d2 alcohol. Our goal is to provide you with in-depth technical guidance to prevent the unintended loss of deuterium labels, a common and frustrating challenge in synthetic chemistry. This resource combines theoretical principles with practical, field-proven troubleshooting strategies to ensure the isotopic integrity of your molecules throughout your experimental workflows.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability of deuterium labels on cyclopropyl-1-d1-methyl-d2 alcohol.

Q1: Why are the deuterium labels on my cyclopropyl-1-d1-methyl-d2 alcohol susceptible to exchange?

A1: The deuterium atoms on your molecule are located at positions that can be sensitive to certain chemical environments. The deuterium on the hydroxyl group (-OD) is highly labile and will rapidly exchange with any protic solvent (like water or methanol).[1] More critically, the deuterium on the carbon bearing the hydroxyl group (the carbinol carbon, C-D) and the methyl group (CD₂H) can also be exchanged under specific conditions, primarily through acid- or base-catalyzed mechanisms.[2][3]

Q2: What are the primary chemical mechanisms that lead to the loss of deuterium from the carbon backbone?

A2: There are three main pathways to be concerned with:

• Acid-Catalyzed Exchange: In the presence of a strong acid, the hydroxyl group can be protonated, forming a good leaving group (water). Departure of water can generate a cyclopropylcarbinyl cation. This cation is highly reactive and can undergo rearrangements or react with a proton source (like residual water in the solvent) to lose the deuterium label.[4][5][6]

• Base-Catalyzed Exchange: Strong bases can deprotonate the hydroxyl group. While this is a standard reaction, under certain conditions, particularly with stronger bases or elevated temperatures, elimination-addition sequences or other unforeseen pathways can lead to deuterium loss.[2][3]

• Cyclopropylcarbinyl Cation Rearrangement: The cyclopropylcarbinyl cation is a non-classical carbocation that can exist in equilibrium with other cationic forms, such as the homoallyl and cyclobutyl cations.[4][6][7][8] This rearrangement can scramble the positions of the deuterium atoms, leading to a loss of the specific labeling pattern, even if the overall deuterium content remains the same. This is often observed as "isotopic scrambling."[9][10][11][12]

Q3: Can the reaction solvent cause deuterium exchange?

A3: Absolutely. Protic solvents (e.g., water, methanol, ethanol) are the most common culprits for the exchange of the hydroxyl deuterium.[1][13] For the deuterium atoms on the carbon framework, while aprotic solvents (e.g., THF, dichloromethane, toluene) are generally safer, trace amounts of acidic or basic impurities can be sufficient to catalyze the exchange. It is crucial to use rigorously dried, high-purity solvents.

Q4: How can I monitor for hydrogen-deuterium exchange during my reaction?

A4: The most effective techniques for monitoring H-D exchange are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• ¹H NMR: The disappearance of a proton signal or the change in the multiplicity of adjacent signals can indicate deuterium incorporation or loss.[1]

• ²H NMR: Directly observes the deuterium nuclei, providing a clear picture of where the labels are located.[14]

• Mass Spectrometry: A change in the molecular weight of your compound or its fragments can quantify the extent of deuterium loss.[9][10]

Troubleshooting Guide: Common Issues and Solutions

This section provides a question-and-answer formatted guide to troubleshoot specific experimental problems that can lead to the loss of deuterium labels.

Issue 1: Significant loss of deuterium from the carbinol (C-D) position during an acid-catalyzed reaction.

• Question: I'm performing a reaction that requires acidic conditions (e.g., acetal formation, esterification) and I'm observing a significant decrease in the deuterium content at the C-1 position. What's happening and how can I fix it?

• Root Cause Analysis: The acidic conditions are likely promoting the formation of a cyclopropylcarbinyl cation. This intermediate is susceptible to reaction with any available proton source, leading to the replacement of your deuterium label with a proton. The stability of the C-D bond is lower than a C-H bond, which can sometimes contribute to this exchange.[]

• Solutions:

  • Use Milder Acid Catalysts: Instead of strong mineral acids like H₂SO₄ or HCl, consider using milder, solid-supported acids (e.g., Amberlyst-15) or Lewis acids that are less prone to protonation of the alcohol.

  • Lower the Reaction Temperature: Cation formation and rearrangement are often temperature-dependent. Running your reaction at a lower temperature (e.g., 0°C or -78°C) can significantly reduce the rate of these side reactions.[16]

  • Strictly Anhydrous Conditions: Ensure all your reagents and solvents are scrupulously dry. Any residual water can act as a proton source to quench the carbocation and replace the deuterium.

  • Protecting Group Strategy: If the reaction chemistry allows, consider protecting the alcohol functionality with a group that is stable to the acidic conditions but can be removed under neutral or basic conditions. Silyl ethers are an excellent choice.[17]

Issue 2: Deuterium scrambling observed between the methyl and carbinol positions.

• Question: My mass spectrometry results show that the overall deuterium content is unchanged, but my NMR data indicates that the deuterium labels are no longer exclusively at the C-1 and methyl positions. Why is this happening?

• Root Cause Analysis: This is a classic sign of cyclopropylcarbinyl cation rearrangement.[4][6][7][8] Even transient formation of this cation can lead to a scrambling of the atoms within the cyclopropylmethyl system.

• Solutions:

  • Avoid Cation-Promoting Conditions: The most direct solution is to avoid reaction conditions that favor carbocation formation. This means steering clear of strong acids and reagents that can act as hydride abstractors.

  • Choose Nucleophiles Carefully: If your reaction involves nucleophilic substitution, select conditions that favor an Sₙ2-type mechanism over an Sₙ1-type mechanism. This involves using a less hindered substrate (if possible), a strong, non-basic nucleophile, and a polar aprotic solvent.

Issue 3: Loss of deuterium when using a strong base.

• Question: I'm attempting to deprotonate the alcohol with a strong base like NaH or an organolithium reagent, and I'm seeing some loss of my deuterium labels. I thought this should be a straightforward acid-base reaction.

• Root Cause Analysis: While the primary reaction is deprotonation, strong bases can also promote side reactions. For example, an E1cb-type elimination could occur, followed by a re-addition that incorporates a proton from the solvent or another source. Additionally, some strong bases can be contaminated with protic impurities.

• Solutions:

  • Use a Hindered, Non-Nucleophilic Base: A base like lithium diisopropylamide (LDA) or potassium tert-butoxide is less likely to engage in nucleophilic side reactions.

  • Control Stoichiometry: Use only a slight excess of the base (e.g., 1.05-1.1 equivalents) to minimize side reactions.

  • Low Temperature Addition: Add the base slowly to a cooled solution of your alcohol to control the exothermicity of the reaction and reduce the likelihood of side reactions.

Data Summary and Visualization

To aid in your experimental design, the following table summarizes key parameters for minimizing H-D exchange.

Parameter	Recommended Conditions for Label Stability	Rationale
pH	Neutral to slightly basic (pH 7-9)	Minimizes both acid- and strong base-catalyzed exchange mechanisms.[2]
Temperature	As low as the reaction kinetics will allow (ideally ≤ 0°C)	Reduces the rate of cation formation and rearrangement.[16]
Solvents	Anhydrous aprotic solvents (THF, Dioxane, Toluene, CH₂Cl₂)	Prevents exchange with labile solvent protons.
Reagents	Use freshly dried and purified reagents	Minimizes trace acidic or basic impurities that can catalyze exchange.

Below is a diagram illustrating the potential pathways for deuterium loss from cyclopropyl-1-d1-methyl-d2 alcohol under acidic conditions.

Caption: Acid-catalyzed deuterium loss pathways.

Experimental Protocols

Here are detailed protocols for common reactions, optimized to minimize H-D exchange.

Protocol 1: Protection of Cyclopropyl-1-d1-methyl-d2 Alcohol as a Silyl Ether

This protocol is designed to protect the alcohol, making it stable to a wider range of reaction conditions.

• Materials:

  • Cyclopropyl-1-d1-methyl-d2 alcohol

  • tert-Butyldimethylsilyl chloride (TBDMSCl)

  • Imidazole

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Anhydrous Diethyl Ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • In a flame-dried, nitrogen-flushed round-bottom flask, dissolve cyclopropyl-1-d1-methyl-d2 alcohol (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF.

  • Cool the solution to 0°C in an ice bath.

  • Add a solution of TBDMSCl (1.2 eq) in anhydrous DMF dropwise over 15 minutes.

  • Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

  • Upon completion, pour the reaction mixture into a separatory funnel containing diethyl ether and wash with saturated aqueous sodium bicarbonate solution (2x), followed by brine (1x).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Analysis of Deuterium Incorporation by ¹H NMR

This protocol allows for the quantification of deuterium at the C-1 position.

• Procedure:

  • Prepare a solution of the purified alcohol in a suitable deuterated solvent (e.g., CDCl₃).

  • Acquire a standard ¹H NMR spectrum.

  • Integrate the signal corresponding to the C-1 proton (if any remains) against a stable, non-exchangeable proton signal in the molecule (e.g., a cyclopropyl proton).

  • The percentage of deuterium incorporation can be calculated as: %D = (1 - [Integral of C-1 H / Expected Integral of C-1 H]) * 100.

References

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• Grocholska, P., & Bąchor, R. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2989. [Link]

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• NMR-Based Detection of Hydrogen/Deuterium Exchange in Liposome-Embedded Membrane Proteins - PMC. (2014, November 6). National Center for Biotechnology Information. [Link]

• Using NMR-detected hydrogen-deuterium exchange to quantify protein stability in cosolutes, under crowded conditions in vitro and in cells – Department of Chemistry. (n.d.). University of North Carolina at Chapel Hill. [Link]

• organic chemistry - Monitoring H -> D exchange. (2016, April 25). Chemistry Stack Exchange. [Link]

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• One-Pot Sequential Hydrogen Isotope Exchange/Reductive Deuteration for the Preparation of α,β-Deuterated Alcohols using Deuterium Oxide | Organic Letters. (2022, July 20). ACS Publications. [Link]

• DMSO-Quenched H/D-Exchange 2D NMR Spectroscopy and Its Applications in Protein Science - MDPI. (2022, June 10). MDPI. [Link]

• Selective Catalytic Deuterium Labeling of Alcohols during a Transfer Hydrogenation Process of Ketones Using D2O as the Only Deuterium Source. Theoretical and Experimental Demonstration of a Ru–H/D+ Exchange as the Key Step | ACS Catalysis. (2014, February 17). ACS Publications. [Link]

• Catalytic α‐Site‐Selective Hydrogen‐Deuterium Exchange of Benzylic Alcohols by Palladium Single‐Atom Catalyst | Request PDF. (n.d.). ResearchGate. [Link]

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• Gas-Phase Hydrogen/Deuterium Scrambling in Negative-Ion Mode Tandem Mass Spectrometry - PubMed. (2019, February 25). National Center for Biotechnology Information. [Link]

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Technical Support Center: Optimizing Esterification of Cyclopropyl-1-d1-methyl-d2 Alcohol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the esterification of cyclopropyl-1-d1-methyl-d2 alcohol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yields and troubleshooting common experimental challenges. The information herein is structured to explain the causality behind experimental choices, ensuring a robust and reproducible methodology.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for esterifying a sterically hindered and potentially sensitive alcohol like cyclopropyl-1-d1-methyl-d2 alcohol? A1: For substrates that are sterically demanding or sensitive to harsh acidic conditions, the Steglich esterification is a highly recommended method. This reaction proceeds under mild, neutral conditions at room temperature, utilizing N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).[1][2] This approach is particularly advantageous for preventing side reactions like elimination, which can occur with tertiary alcohols under traditional Fischer esterification conditions.

Q2: Why is DMAP essential for a successful Steglich esterification? A2: DMAP acts as a nucleophilic catalyst. It is more nucleophilic than the alcohol and reacts with the O-acylisourea intermediate (formed from the carboxylic acid and DCC) to generate a highly reactive N-acylpyridinium species.[1] This intermediate is a superior acylating agent that reacts rapidly with the alcohol. Critically, the formation of this intermediate also prevents a common side reaction: the slow, intramolecular 1,3-rearrangement of the O-acylisourea to a non-reactive N-acylurea byproduct.[2]

Q3: What are the primary safety concerns when working with deuterated compounds and reagents like DCC? A3:

• Deuterated Compounds: While the health and safety data for many labeled compounds are not extensively documented, they are generally assumed to be similar to their unlabeled counterparts.[3] However, it is crucial to handle them with care, using appropriate personal protective equipment (PPE) such as gloves and safety goggles.[3][4] Ensure work is performed in a well-ventilated area.[3][5]

• N,N'-Dicyclohexylcarbodiimide (DCC): DCC is a potent allergen, an irritant, and can cause organ damage.[1] All handling should be performed in a fume hood with appropriate PPE.

• Solvents: Anhydrous solvents like dichloromethane (DCM) are commonly used. Refer to the specific Safety Data Sheet (SDS) for each solvent and handle accordingly.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the esterification of cyclopropyl-1-d1-methyl-d2 alcohol.

Issue 1: Low or No Product Yield

Potential Cause	Diagnostic Check	Recommended Solution
Degraded Reagents	Moisture Contamination: DCC is highly sensitive to moisture and will be consumed by any water present. Catalyst Inactivity: DMAP can degrade over time.	Ensure Anhydrous Conditions: Use freshly opened or properly stored anhydrous solvents. Dry glassware in an oven before use and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Use Fresh Reagents: Use a fresh bottle of DCC and high-purity DMAP.
Side Reaction Dominance	TLC/LC-MS Analysis: Check for a major byproduct spot. A common byproduct is N,N'-dicyclohexylurea (DCU), but if you see another major spot, it could be the N-acylurea.	Optimize DMAP Concentration: Ensure a catalytic amount of DMAP (typically 5-10 mol%) is used to accelerate the desired reaction pathway and suppress the formation of the unreactive N-acylurea byproduct.[6]
Steric Hindrance	The cyclopropyl group and deuterated methyl group can create steric challenges, slowing the reaction rate.[1][6]	Increase Reaction Time/Temperature: Monitor the reaction by TLC or LC-MS. If the reaction is proceeding slowly, extend the reaction time (up to 24 hours). Gentle heating (e.g., to 40-60 °C) can also increase the rate, but should be monitored carefully to avoid decomposition.[1]
Incomplete Reaction	Reaction Monitoring: TLC or other in-situ methods (FTIR, NMR) show significant starting material remaining even after extended time.[7][8]	Verify Stoichiometry: Ensure the correct molar equivalents of reagents are used. A slight excess of the carboxylic acid and DCC (1.1-1.2 equivalents) relative to the alcohol is common.[9]

Issue 2: Difficult Product Isolation & Purification

Potential Cause	Observation	Recommended Solution
DCU Byproduct Contamination	A white, waxy solid (N,N'-dicyclohexylurea, or DCU) is present in the crude product and is difficult to remove. DCU has low solubility in many common organic solvents.[1]	Initial Filtration: Most of the DCU will precipitate out of the reaction mixture (e.g., in DCM). Filter the reaction mixture through a pad of Celite to remove the bulk of the precipitate before aqueous workup.[9] Purification Strategy: If DCU persists, purification via column chromatography on silica gel is typically effective.[9] In some cases, precipitation from a non-polar solvent like hexanes can help remove residual DCU.
Product Loss During Workup	Low recovery of desired ester after aqueous extraction steps.	Proper Aqueous Wash: The workup typically involves washing with a mild acid (e.g., 1 M HCl) to remove unreacted DMAP, followed by a mild base (e.g., saturated NaHCO₃ solution) to remove unreacted carboxylic acid, and finally a brine wash.[9][10] Ensure each extraction is performed thoroughly but gently to avoid emulsion formation.
Co-elution During Chromatography	The desired product co-elutes with impurities during column chromatography.	Optimize Solvent System: Systematically vary the polarity of the eluent (e.g., ethyl acetate/hexane gradient) for silica gel chromatography. Use TLC to identify a solvent system that provides good separation between your product and any impurities.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for addressing low-yield issues.

Caption: A logical workflow for troubleshooting low yields.

Detailed Experimental Protocol: Steglich Esterification

This protocol provides a robust starting point for the esterification of cyclopropyl-1-d1-methyl-d2 alcohol with a generic carboxylic acid (R-COOH).

Reagents & Equipment

• Cyclopropyl-1-d1-methyl-d2 alcohol (1.0 eq)

• Carboxylic acid (1.1 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.2 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, inert atmosphere setup (N₂ or Ar)

• Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Step-by-Step Procedure

• Reaction Setup: To a dry, oven-baked round-bottom flask under an inert atmosphere, add the cyclopropyl-1-d1-methyl-d2 alcohol (1.0 eq), the carboxylic acid (1.1 eq), and DMAP (0.1 eq). Dissolve the components in anhydrous DCM.[9]

• Initiation: Cool the reaction mixture to 0 °C using an ice bath. In a separate flask, dissolve DCC (1.2 eq) in a minimal amount of anhydrous DCM. Add the DCC solution to the reaction mixture dropwise over 5-10 minutes with vigorous stirring.[6]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let the mixture stir for 12-24 hours. A white precipitate of N,N'-dicyclohexylurea (DCU) will form as the reaction progresses.[9]

• Monitoring: Monitor the reaction's progress by TLC, checking for the consumption of the limiting reagent (the alcohol).

• Workup - DCU Removal: Once the reaction is complete, filter the mixture through a pad of Celite to remove the precipitated DCU. Rinse the filter cake with a small amount of DCM.[9]

• Workup - Aqueous Extraction: Transfer the combined filtrate to a separatory funnel.

  • Wash sequentially with 1 M HCl (to remove DMAP).

  • Wash with saturated aqueous NaHCO₃ solution (to remove excess carboxylic acid).[9][11]

  • Wash with brine (to remove residual water).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[8][10]

• Purification: Purify the resulting crude oil or solid by silica gel column chromatography, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure deuterated ester.

Experimental Workflow Diagram

Caption: Overview of the Steglich esterification workflow.

Reaction Mechanism & Monitoring

Steglich Esterification Mechanism

The reaction proceeds through a series of well-defined steps involving activation of the carboxylic acid followed by nucleophilic attack by the alcohol, all facilitated by DMAP.

Caption: Mechanism of the DCC/DMAP-mediated Steglich esterification.

Reaction Monitoring Techniques

Real-time or periodic monitoring is crucial for optimization.

• Thin-Layer Chromatography (TLC): The simplest method to qualitatively track the consumption of starting materials and the appearance of the product.

• In-situ Spectroscopy (FTIR/NMR): For detailed kinetic analysis, in-situ monitoring can be employed.

  • FTIR: Can track the disappearance of the carboxylic acid O-H stretch and the appearance of the ester C=O stretch (typically around 1740 cm⁻¹).[7]

  • NMR: ¹H NMR spectroscopy can be used to quantify the ratio of starting material to product by integrating characteristic signals.[7][12]

• Gas Chromatography (GC) / High-Performance Liquid Chromatography (HPLC): These techniques are excellent for quantitative analysis of reaction aliquots to determine yield and purity over time.[13][7][14]

References

• Steglich Esterification - Organic Chemistry Portal. (organic-chemistry.org) [Link]

• Lab5 procedure esterification. (chem.ucla.edu) [Link]

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• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B. (pubs.rsc.org) [Link]

• Monitoring of an esterification reaction by on-line direct liquid sampling mass spectrometry and in-line mid infrared spectrometry with an attenuated total reflectance probe - PubMed. (pubmed.ncbi.nlm.nih.gov) [Link]

• Acid to Ester - Common Conditions. (organic-chemistry.org) [Link]

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• Continuous Monitoring of a Transesterification Reaction Using an Analytical Balance - SciELO. (scielo.br) [Link]

• Deuterium Chloride (D, 99.5%) DCl 35% w/w Solution in D2O - Novachem. (novachem.com) [Link]

• Safety Data Sheet - Deuterium - Advanced Specialty Gases. (advancedspecialtygases.com) [Link]

• • The Fischer Esterification - WVU Community. (community.wvu.edu) [Link]

• 施特格利希酯化反應- 維基百科. (zh.wikipedia.org) [Link]

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• CN110128233B - Preparation method of deuterated alcohol compound - Google Patents.

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• esterification of carboxylic acids with - Organic Syntheses Procedure. (orgsyn.org) [Link]

• Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex - PMC. (ncbi.nlm.nih.gov) [Link]

• Steglich Esterification- Name Reaction- DCC, DMAP coupling Reaction - YouTube. (youtube.com) [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC. (ncbi.nlm.nih.gov) [Link]

• (PDF) Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables - ResearchGate. (researchgate.net) [Link]

• How can I improve the yield of my Fischer Esterification? : r/Chempros - Reddit. (reddit.com) [Link]

• Routes of formation of esters with highest yield - Chemistry Stack Exchange. (chemistry.stackexchange.com) [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions - Master Organic Chemistry. (masterorganicchemistry.com) [Link]

• Ester synthesis by esterification - Organic Chemistry Portal. (organic-chemistry.org) [Link]

• Esterification Reaction The Synthesis And Purification Of. (ask-chemistry.com) [Link]

• D-optimal design optimization of unsaturated palm fatty acid distillate and trimethylolpropane esterification for biolubricant production - Comptes Rendus de l'Académie des Sciences. (sciencedirect.com) [Link]

• Esterification and Transesterification Optimization Processes of Nonedible (Castor and Neem) Oils for the Production of Biodiesel - MDPI. (mdpi.com) [Link]

• Dehydroxylation of alcohols for nucleophilic substitution. (rsc.org) [Link]

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Technical Support Center: Purification and Distillation of Cyclopropyl-1-d1-methyl-d2 Alcohol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with the purification and distillation of contaminated cyclopropyl-1-d1-methyl-d2 alcohol. It is designed to be a practical resource for troubleshooting common issues and answering frequently asked questions encountered during experimental work.

Introduction: The Unique Challenges of Purifying Isotopically Labeled Alcohols

Cyclopropyl-1-d1-methyl-d2 alcohol is a valuable, isotopically labeled compound. Its purification presents unique challenges compared to its non-labeled counterpart. The primary goals during purification are to achieve high chemical and isotopic purity while minimizing product loss. The presence of deuterium can slightly alter the physicochemical properties of the molecule, such as its boiling point and polarity, which must be considered when developing purification protocols.[1] This guide will walk you through the intricacies of distillation and chromatographic techniques tailored for this specific molecule.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the purification of cyclopropyl-1-d1-methyl-d2 alcohol in a question-and-answer format.

Distillation Issues

Q1: My distillation is very slow, and I'm not getting a good separation of my product from impurities. What's going wrong?

A1: Slow and inefficient distillation can stem from several factors. Here’s a systematic approach to troubleshoot this issue:

• Inadequate Heating: Ensure the heating mantle is set to an appropriate temperature to achieve a steady boil without causing decomposition.[2] For cyclopropylmethanol, the boiling point is around 117-118°C at atmospheric pressure.[3] The deuterated analogue will have a slightly higher boiling point.

• Poor Insulation: The distillation column should be well-insulated to maintain the temperature gradient necessary for efficient fractional distillation.[4]

• Flooding or Weeping: These are common problems in fractional distillation columns.[5]

  • Flooding: Occurs when the vapor flow is too high, causing liquid to be carried up the column. Reduce the heating rate.

  • Weeping: Happens when the vapor flow is too low, allowing liquid to drop through the packing without proper equilibration. Increase the heating rate slightly.

• Improper Packing: The fractionating column must be packed uniformly with an appropriate material (e.g., Raschig rings, glass beads) to ensure a large surface area for vapor-liquid equilibrium.

Q2: I'm observing a decrease in the isotopic purity of my cyclopropyl-1-d1-methyl-d2 alcohol after distillation. Why is this happening and how can I prevent it?

A2: A decrease in isotopic purity is a significant concern when working with labeled compounds. The primary cause is often an unintended isotopic exchange.

• Acidic or Basic Contaminants: Trace amounts of acid or base can catalyze the exchange of deuterium atoms with protons from other sources (e.g., residual water). Ensure all glassware is scrupulously clean and neutralized.

• Moisture: Water is a common source of protons. It is crucial to use thoroughly dried glassware and anhydrous solvents if possible. If your crude product contains water, consider a pre-drying step with a suitable drying agent like anhydrous magnesium sulfate or molecular sieves.[6]

• Analytical Confirmation: To confirm the loss of isotopic purity, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy or Mass Spectrometry (MS) are essential.[7][8]

Q3: My distillate has a yellow or brown tint, and I smell a burnt odor. What should I do?

A3: A colored distillate and a burnt smell are indicative of thermal decomposition.

• Overheating: The most likely cause is excessive heating of the distillation pot.[9] This can lead to the degradation of your product or impurities, which then co-distill.

• Solution: Reduce the temperature of the heating mantle. If the compound is particularly heat-sensitive, consider vacuum distillation. By lowering the pressure, the boiling point of the alcohol is reduced, allowing for distillation at a lower, less destructive temperature.

Chromatography Issues

Q4: I'm trying to purify my alcohol using column chromatography, but I'm getting poor separation between my product and a closely related impurity.

A4: Achieving good separation in column chromatography depends on optimizing several parameters.[10][11][12]

• Solvent System (Mobile Phase): The polarity of the eluent is critical. For an alcohol, a mixture of a non-polar solvent (like hexane or heptane) and a slightly more polar solvent (like ethyl acetate or diethyl ether) is a good starting point. You may need to perform thin-layer chromatography (TLC) with various solvent ratios to find the optimal mobile phase that provides the best separation.

• Stationary Phase: Silica gel is a common choice for separating alcohols.[10] If you are still not getting good separation, you could try using alumina (neutral or basic).[10]

• Column Packing and Loading: A well-packed column is essential for sharp bands and good resolution. The sample should be loaded in a concentrated solution and in a narrow band at the top of the column.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable distillation technique for purifying a small quantity of high-value cyclopropyl-1-d1-methyl-d2 alcohol?

A1: For small-scale, high-purity applications, fractional distillation under reduced pressure (vacuum distillation) is often the best choice.

• Fractional Distillation: This technique uses a fractionating column to separate compounds with close boiling points, which is likely the case for your product and its impurities.[4][13]

• Vacuum Distillation: By reducing the pressure, the boiling point of the alcohol is lowered, which minimizes the risk of thermal decomposition and is ideal for heat-sensitive compounds.

Q2: How can I remove water from my crude cyclopropyl-1-d1-methyl-d2 alcohol before distillation?

A2: Water can form an azeotrope with alcohols, making its removal by simple distillation difficult.[4][14] Here are two effective methods:

• Azeotropic Distillation: This technique involves adding a third component (an entrainer) that forms a low-boiling azeotrope with water.[6][15][16] For example, adding toluene or cyclohexane can help to remove water as the azeotrope distills first.[6]

• Drying Agents: For smaller scales, using a chemical drying agent is often more practical. Anhydrous magnesium sulfate or sodium sulfate can be added to the crude product, allowed to stand, and then filtered off before distillation. For very dry requirements, molecular sieves are an excellent option.[6]

Q3: What are the key safety precautions I should take when distilling cyclopropyl-1-d1-methyl-d2 alcohol?

A3: Safety is paramount in any laboratory procedure. Cyclopropylmethanol is a flammable liquid, and the following precautions should always be taken:[17][18][19][20][21]

• Ventilation: Always work in a well-ventilated fume hood to avoid the buildup of flammable vapors.[17][18][19][20]

• Ignition Sources: Ensure there are no open flames or spark sources in the vicinity of the distillation apparatus.[18][19][21] Use a heating mantle with a temperature controller, not a Bunsen burner.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and gloves.[17][18]

• Pressure: Never heat a sealed system. Ensure there is an opening to the atmosphere (or vacuum pump) to prevent pressure buildup.

• Emergency Preparedness: Have a fire extinguisher rated for chemical fires readily accessible and know how to use it.[17][20]

Experimental Protocols

Protocol 1: Fractional Distillation of Cyclopropyl-1-d1-methyl-d2 Alcohol

• Preparation:

  • Ensure all glassware is clean and oven-dried to remove any moisture.

  • Assemble the fractional distillation apparatus in a fume hood, including a round-bottom flask, a fractionating column packed with glass beads, a distillation head with a thermometer, a condenser, and a receiving flask.

• Charging the Still:

  • Add the crude cyclopropyl-1-d1-methyl-d2 alcohol and a few boiling chips to the round-bottom flask.

• Distillation:

  • Begin heating the flask gently with a heating mantle.

  • Observe the temperature at the distillation head. The initial fractions will likely be lower-boiling impurities.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of your product. For cyclopropylmethanol, this is around 117-118°C at atmospheric pressure; the deuterated version will be slightly higher.[3]

• Completion:

  • Stop the distillation before the flask runs dry to prevent the formation of peroxides and potential explosions.

  • Allow the apparatus to cool completely before disassembling.

Protocol 2: Column Chromatography Purification

• Slurry Preparation:

  • In a beaker, create a slurry of silica gel in the chosen eluent (e.g., a mixture of hexane and ethyl acetate).

• Column Packing:

  • Carefully pour the slurry into a chromatography column, allowing the solvent to drain and the silica to pack evenly.

• Sample Loading:

  • Dissolve the crude alcohol in a minimal amount of the eluent and carefully add it to the top of the column.

• Elution:

  • Begin adding the eluent to the top of the column and collect fractions in test tubes.

• Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain the purified product.

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

Data Presentation

Table 1: Boiling Points of Relevant Compounds at Atmospheric Pressure

Compound	Boiling Point (°C)	Notes
Water	100	Common impurity.
Cyclopropylmethanol	117-118[3]	Non-deuterated analogue.
Cyclopropyl-1-d1-methyl-d2 alcohol	>118	Expected to be slightly higher than the non-deuterated form due to the kinetic isotope effect.[1]
Toluene	111	Potential entrainer for azeotropic drying.
Cyclohexane	81	Potential entrainer for azeotropic drying.

Visualizations

Troubleshooting Distillation Issues

Caption: Decision tree for troubleshooting common distillation problems.

Purification Workflow

Caption: Recommended workflow for the purification of cyclopropyl-1-d1-methyl-d2 alcohol.

References

• DAEYOO. (2024, July 23). Safety Precautions When Distilling Alcohol.
• Unknown. (2025, March 11). Essential Distillery Safety Practices for Craft Distillers.
• TOPTION Instrument. (2025, November 6). How to Troubleshoot a Simple Distillation Apparatus?
• Oregon OSHA. Craft distilleries.
• Wikipedia. Azeotropic distillation.
• PrimeStills. (2017, November 10). Distillation Safety Tips.
• Tiantai© Alcohol Distiller Manufacturer. (2024, March 19). Fire and Explosion Hazards in Craft Distilling.
• Purdue Extension. Alcohol Distillation: Basic Principles, Equipment, Performance Relationships, And Safety.
• GWSI. (2024, June 30). Dive Into Azeotropic Distillation: Essential Techniques.
• Nanjing Hjchem. Troubleshooting Common Issues in Molecular Distillation Equipment.
• Unknown. (2025, December 8). Troubleshooting Distillation Column Malfunctions: Expert Guide.
• Unknown. An azeotrope | The Oxford Companion to Spirits & Cocktails.
• Chemistry LibreTexts. (2023, May 3). 10.3C: Deuterated Compounds.
• Koch Modular. Distillation.
• Barison Industry. Problems and solutions during the alcohol reduction process.
• Slideshare. Troubleshooting of Distillation.
• Unknown. Ethanol production, purification, and analysis techniques: a review.
• Wiley Analytical Science. (2006, May 28). Distillation Troubleshooting.
• Columbia University. Column chromatography.
• Unknown. (2013, December 11). Stereospecific Multiple Isotopic Labeling of Benzyl Alcohol.
• Unknown. Separation of Alcohols and Esters in Spirits using Serially Connected GC Columns.
• DAEYOO. (2024, October 16). What Can Go Wrong with Distillation?
• Embury, M. C., et al. (1985, September 1). A low temperature distillation system for separating mixtures of protium, deuterium, and tritium isotopes.
• Unknown. (2013, June 7). Accurate Method for the Determination of Intramolecular 13C Isotope Composition of Ethanol from Aqueous Solutions.
• Unknown. (2025, March 10). Advancing Stable Isotope Analysis for Alcoholic Beverages' Authenticity: Novel Approaches in Fraud Detection and Traceability.
• Arishtam India. (2024, April 18). Distillation Off Flavors: Trouble Shooting Guide.
• Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications.
• Nanalysis. (2021, February 23). Deuterated Solvents.
• Stouls, L. (1965, November 9). Methods for producing deuterium by distillation of hydrogen.
• Unknown. (2024, July 25). Method for preparing deuterated aromatic compounds.
• MDPI. (2025, June 10). Stable Isotope Analysis of Alcoholic Beverages: A Review.
• Restek. (2021, July 21). Simplify Alcohol Analyses with Application-Designed Chromatography Columns.
• Scott Laboratories. (2021, June). Methods for Distilled Spirits Filtration.
• BrJAC. (2024, May 27). Optimizing Distillation Techniques for Isotopic Determinations in Beverages.
• ResolveMass Laboratories Inc. (2026, February 23). Isotopic Purity Using LC-MS.
• Unknown. column chromatography.pdf.
• ResearchGate. (2015, December 2). An overview of isotopic analysis for the control of alcoholic drinks and spirits.
• Unknown. (2012, November 14). Chemistry 210 Experiment 5.
• Semantic Scholar. Synthesis of 18O-Labelled Alcohols from Unlabelled Alcohols.
• Unknown. (1952, April 8). Purification of alcohols by azeotropic distillation.
• LearnStalk Chemistry. (2025, September 10). Fractional Distillation — LearnStalk Chemistry.
• Mol-Instincts. (2023, April 7). Cyclopropylmethanol: Properties, Applications, and Synthesis.

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• 5. Troubleshooting Distillation Column Malfunctions: Expert Guide [shipandshore.com]
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Technical Support Center: Navigating Reactions with Cyclopropyl-1-d1-methyl-d2 Alcohol

Welcome to the technical support center for researchers, scientists, and drug development professionals working with isotopically labeled compounds. This guide is specifically designed to address the challenges associated with minimizing isotopic dilution when reacting with cyclopropyl-1-d1-methyl-d2 alcohol. Our goal is to provide you with the expertise and field-proven insights necessary to maintain the isotopic integrity of your molecules throughout your synthetic pathways.

Frequently Asked Questions (FAQs)

Q1: What is isotopic dilution, and why is it a significant concern with cyclopropyl-1-d1-methyl-d2 alcohol?

A1: Isotopic dilution, in this context, refers to the loss of deuterium atoms from your labeled molecule and their replacement with hydrogen atoms from the reaction environment (e.g., solvents, reagents). This is a critical issue as it can compromise the accuracy of mechanistic studies, metabolic tracking, and the therapeutic properties of deuterated drugs.[1] Cyclopropyl-1-d1-methyl-d2 alcohol is particularly susceptible to this due to the electronic nature of the cyclopropylmethyl system.

Q2: What is the primary chemical feature of cyclopropyl-1-d1-methyl-d2 alcohol that makes it prone to deuterium loss?

A2: The primary reason lies in the remarkable stability of the cyclopropylmethyl carbocation.[2] The σ-bonds of the cyclopropyl ring can overlap with the empty p-orbital of the adjacent carbocation, a phenomenon known as σ-conjugation. This stabilization is so significant that reactions proceeding through a carbocation intermediate are common.

Q3: How does the formation of a cyclopropylmethyl carbocation lead to isotopic scrambling and dilution?

A3: Once the cyclopropylmethyl carbocation is formed, it is not a static entity. It can undergo rapid rearrangement to form cyclobutyl and homoallyl carbocations.[2][3] During these rearrangements, the deuterium atoms can migrate or be lost to the reaction medium, leading to isotopic scrambling (deuterium moving to other positions) and dilution (complete loss of deuterium). Studies using selectively deuterated cyclopropylmethanol have shown that this isotopic scrambling is a clear indicator of a long-lived carbocation intermediate.[3][4]

Troubleshooting Guides: Reaction-Specific Issues and Solutions

This section provides detailed troubleshooting for common synthetic transformations involving cyclopropyl-1-d1-methyl-d2 alcohol.

Scenario 1: Acid-Catalyzed Reactions (e.g., Dehydration, Acetal Formation)

Q: I'm attempting an acid-catalyzed dehydration of cyclopropyl-1-d1-methyl-d2 alcohol to form the corresponding alkene, but I'm observing significant loss of my deuterium labels. What's happening and how can I prevent it?

A: The Problem: Acid-catalyzed reactions of alcohols typically proceed through a carbocation intermediate.[5][6][7][8][9] In your case, the protonation of the hydroxyl group followed by the loss of water generates the highly stable cyclopropylmethyl carbocation. As discussed in the FAQs, this carbocation readily undergoes rearrangement, leading to the scrambling and loss of your deuterium labels.

The Solution: Avoid Carbocation Formation. The key is to choose a synthetic route that does not involve the formation of a free carbocation.

Recommended Protocol: Two-Step Elimination via a Sulfonate Ester

• Formation of a Sulfonate Ester (e.g., Tosylate or Mesylate): Convert the alcohol to a better leaving group under non-acidic conditions.

  • Reagents: p-Toluenesulfonyl chloride (TsCl) or methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base like pyridine or triethylamine.

  • Solvent: Aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Temperature: Typically 0 °C to room temperature.

• Elimination: Treat the resulting sulfonate ester with a non-nucleophilic base to induce elimination.

  • Reagents: A strong, non-nucleophilic base such as potassium tert-butoxide (t-BuOK) or 1,8-Diazabicycloundec-7-ene (DBU).

  • Solvent: An aprotic solvent like THF or dimethyl sulfoxide (DMSO).

  • Temperature: Varies depending on the substrate, but often room temperature or gentle heating is sufficient.

Causality Behind This Approach: This two-step process avoids the formation of a carbocation. The first step proceeds via nucleophilic attack of the alcohol on the sulfonyl chloride, and the second step is a concerted E2 elimination where the base removes a proton and the sulfonate leaving group departs simultaneously. This concerted mechanism prevents the formation of an intermediate that can rearrange.

Scenario 2: Nucleophilic Substitution Reactions

Q: I need to replace the hydroxyl group of my cyclopropyl-1-d1-methyl-d2 alcohol with a nucleophile. Which methods are least likely to cause isotopic dilution?

A: The Problem: Direct nucleophilic substitution on an alcohol is difficult because the hydroxyl group is a poor leaving group. Activating the hydroxyl group under acidic conditions will lead to the same carbocation issues described above. Therefore, methods that proceed with a high degree of S(_N)2 character are preferred.

Recommended Method 1: The Mitsunobu Reaction

• Description: The Mitsunobu reaction allows for the conversion of primary and secondary alcohols to a variety of functional groups with inversion of stereochemistry.[10][11][12][13][14] It is known for its mild conditions and avoidance of carbocation intermediates.

• Reagents: Triphenylphosphine (PPh(_3)), an azodicarboxylate such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), and your desired nucleophile (e.g., a carboxylic acid for esterification, a thiol for thioether formation).

• Mechanism Insight: The reaction proceeds through an alkoxyphosphonium salt, which is then displaced by the nucleophile in an S(_N)2 fashion. This mechanism bypasses the formation of a carbocation, thus preserving the isotopic integrity of the cyclopropylmethyl moiety.

Recommended Method 2: Williamson Ether Synthesis (for Ether Formation)

• Description: This classic method for forming ethers involves the reaction of an alkoxide with an alkyl halide.[15][16][17][18][19] To apply this to your system, you would first need to convert your alcohol to an alkyl halide.

• Two-Step Protocol:

  • Conversion to Alkyl Halide: Use a reagent that minimizes carbocation formation, such as PBr(_3) or SOCl(_2) with pyridine. These reagents tend to favor an S(_N)2 mechanism for primary alcohols.

  • Reaction with Alkoxide: React the resulting cyclopropyl-1-d1-methyl-d2 halide with the desired sodium or potassium alkoxide.

Causality and Comparison:

Reaction	Mechanism	Isotopic Integrity	Considerations
Mitsunobu	S(_N)2-like	High	Byproducts (triphenylphosphine oxide, reduced azodicarboxylate) can complicate purification.
Williamson (Two-Step)	S(_N)2	Generally High	The initial conversion to the halide must be carefully controlled to avoid carbocation formation.

Scenario 3: Esterification Reactions

Q: I am trying to form an ester from cyclopropyl-1-d1-methyl-d2 alcohol and a carboxylic acid. What are the best practices to avoid deuterium loss?

A: The Problem: Classic Fischer esterification, which involves refluxing the alcohol and carboxylic acid with a strong acid catalyst, is highly likely to cause isotopic dilution due to the formation of the cyclopropylmethyl carbocation.

Recommended Protocol: Steglich Esterification

• Description: The Steglich esterification is a mild method for forming esters using a carbodiimide, typically dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC), and a catalyst, usually 4-dimethylaminopyridine (DMAP).[20]

• Reagents: Your carboxylic acid, cyclopropyl-1-d1-methyl-d2 alcohol, DCC or DIC, and a catalytic amount of DMAP.

• Solvent: An aprotic solvent like DCM or THF.

• Temperature: Typically 0 °C to room temperature.

• Mechanism Insight: The carboxylic acid is activated by the carbodiimide to form an O-acylisourea intermediate. The alcohol then acts as a nucleophile, attacking this activated intermediate. This pathway does not involve protonation of the alcohol and subsequent carbocation formation.

Visualizing the Problem: Carbocation Rearrangement

The following diagram illustrates the problematic rearrangement pathways of the cyclopropylmethyl carbocation that lead to isotopic scrambling.

Caption: Acid-catalyzed dehydration leads to a carbocation that can rearrange, causing isotopic scrambling.

Experimental Protocol: A Self-Validating System for Isotopic Purity Assessment

To ensure the trustworthiness of your results, it is crucial to have a robust analytical method to quantify the isotopic purity of your starting material and product.

Protocol: Isotopic Purity Determination by High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve a small amount of your compound in a suitable solvent (e.g., acetonitrile or methanol).

• Instrumentation: Utilize an electrospray ionization high-resolution mass spectrometer (ESI-HRMS).[3]

• Data Acquisition: Acquire the mass spectrum in the region of the expected molecular ion.

• Data Analysis:

  • Identify the peaks corresponding to the different isotopologues (e.g., the fully deuterated molecule, molecules that have lost one deuterium, etc.).

  • Calculate the relative abundance of each isotopologue.

  • Correct for the natural abundance of isotopes (e.g., 13 C) to accurately determine the isotopic purity.[21][22][23]

Protocol: Deuterium NMR for Positional Integrity

• Sample Preparation: Dissolve your compound in a non-deuterated solvent.

• Instrumentation: Use a high-field NMR spectrometer equipped for deuterium ( 2 H) detection.

• Data Acquisition: Acquire a proton-decoupled 2 H NMR spectrum.

• Data Analysis: The chemical shifts in the 2 H NMR spectrum will correspond to the positions of the deuterium atoms in the molecule, confirming their location and providing a quantitative measure of site-specific isotopic enrichment.[2][4][24][25]

Logical Workflow for Minimizing Isotopic Dilution

The following diagram outlines a logical workflow for selecting a reaction pathway that preserves isotopic labeling.

Sources

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• 25. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]

Best storage conditions to maintain isotopic purity of cyclopropyl-1-d1-methyl-d2 alcohol

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for maintaining the isotopic and chemical purity of Cyclopropyl-1-d1-methyl-d2 Alcohol. The information herein is designed to anticipate and address challenges encountered during storage and experimentation, ensuring the integrity of your valuable isotopic standard.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Cyclopropyl-1-d1-methyl-d2 Alcohol?

A1: The two main concerns are chemical degradation and loss of isotopic purity. The cyclopropane ring is inherently strained, making it susceptible to ring-opening reactions under certain conditions.[1][2][3][4] Additionally, the deuterium atoms, particularly the one on the hydroxyl group (if not the deuterated methyl group), can be prone to hydrogen-deuterium (H/D) exchange with atmospheric moisture or protic solvents.[5][6]

Q2: What is the recommended short-term storage condition for this compound?

A2: For short-term storage (weeks to months), refrigeration at 2-8°C is recommended.[5][7] The compound should be stored in a tightly sealed container, protected from light.[8][9]

Q3: For long-term storage, what conditions are optimal?

A3: For long-term preservation of both chemical and isotopic purity, storage at -20°C or -80°C in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) is ideal.[5][7] This minimizes the risk of degradation and H/D exchange.

Q4: Can I store Cyclopropyl-1-d1-methyl-d2 Alcohol dissolved in a solvent?

A4: While convenient for immediate use, storing in solution, especially in protic solvents like methanol or water, increases the risk of H/D exchange.[5] If solution storage is necessary, use an aprotic organic solvent and store at low temperatures (-20°C or below) for the shortest possible duration.[5] It is always best practice to prepare fresh solutions as needed.[5]

Q5: How often should I re-analyze the purity of my stored standard?

A5: It is recommended to re-analyze the chemical and isotopic purity of the compound after three years of storage.[10][11] However, if the compound has been stored under less than ideal conditions or has been opened frequently, more frequent analysis is advisable.

Troubleshooting Guide

This section addresses specific issues you might encounter and provides a logical workflow for their resolution.

Issue 1: Decreased Isotopic Purity Detected

Symptom: Mass spectrometry analysis shows a lower than expected isotopic enrichment, with an increase in the abundance of lighter isotopologues.

Potential Causes & Solutions:

• Hydrogen-Deuterium (H/D) Exchange: This is the most likely cause, often due to exposure to atmospheric moisture or protic solvents. The hydroxyl deuterium is particularly susceptible.

  • Immediate Action: If the compound is in solution, use it immediately or evaporate the solvent under an inert atmosphere and store the neat compound under the recommended long-term conditions.

  • Preventative Measures: Always handle the compound under an inert, dry atmosphere (e.g., in a glovebox with a nitrogen or argon atmosphere).[8][12] Use dry solvents and glassware. Store the neat compound in a desiccator or under inert gas.

Issue 2: Appearance of Impurities in Chemical Purity Analysis (HPLC, GC)

Symptom: Chromatographic analysis (HPLC or GC) reveals new peaks that were not present in the initial analysis, indicating chemical degradation.

Potential Causes & Solutions:

• Oxidation: Exposure to air can lead to oxidation of the alcohol functionality.

  • Solution: Store the compound under an inert atmosphere (argon or nitrogen) to minimize exposure to oxygen.[8]

• Ring Opening/Rearrangement: The high ring strain of the cyclopropyl group makes it susceptible to cleavage, especially in the presence of acid or heat.[1][2][13]

  • Solution: Ensure storage conditions are neutral and avoid exposure to acidic or basic conditions. Store at recommended low temperatures to minimize thermal degradation.[7]

• Light-Induced Degradation: Exposure to UV or ambient light can promote degradation.

  • Solution: Always store the compound in amber vials or other light-protecting containers.[8][14]

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity using LC-MS

Objective: To accurately determine the isotopic enrichment of Cyclopropyl-1-d1-methyl-d2 Alcohol.

Methodology:

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1-10 µg/mL) in a suitable aprotic solvent like acetonitrile.

• LC Separation: Use a C18 reversed-phase column to separate the analyte from any potential impurities.[8]

• MS Acquisition: Employ a high-resolution mass spectrometer (e.g., TOF or Orbitrap) to acquire the mass spectrum of the eluting peak.[15]

• Data Analysis:

  • Identify the mass-to-charge (m/z) peaks corresponding to the fully deuterated compound and its less-deuterated isotopologues.[16]

  • Integrate the peak areas for each isotopic species.[16]

  • Calculate the isotopic purity using the following formula:

    • Isotopic Purity (%) = [Area of target isotope peak / Sum of all isotope peak areas] x 100.[16]

Protocol 2: Stability-Indicating HPLC Method for Chemical Purity

Objective: To quantify the chemical purity of Cyclopropyl-1-d1-methyl-d2 Alcohol and detect any degradation products.

Methodology:

• Column Selection: A C18 reversed-phase column is a good starting point.[8]

• Mobile Phase: A gradient elution with water and acetonitrile (both with 0.1% formic acid, if compatible with the compound's stability) is typically effective.

• Detection: UV detection at a suitable wavelength (if the molecule has a chromophore) or mass spectrometry (for universal detection).

• Sample Preparation: Prepare a known concentration of the standard in the mobile phase or a compatible solvent.

• Analysis: Inject the sample and integrate the peak area of the parent compound and any impurity peaks.

• Calculation: Chemical Purity (%) = [Area of parent peak / (Area of parent peak + Sum of all impurity peak areas)] x 100.

Visualization of Troubleshooting Workflow

Sources

• 1. Stability of Cycloalkane (Combustion Analysis) | OpenOChem Learn [learn.openochem.org]
• 2. 4.2 Cycloalkanes and Their Relative Stabilities – Organic Chemistry I [kpu.pressbooks.pub]
• 3. Cyclopropane (C3H6, a three-membered ring) is more reactive than ... | Study Prep in Pearson+ [pearson.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. guidegxp.com [guidegxp.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Learn the Best Practices for Safely Storing Isopropyl Alcohol [northindustrial.net]
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• 13. Ring strain - Wikipedia [en.wikipedia.org]
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• 15. resolvemass.ca [resolvemass.ca]
• 16. m.youtube.com [m.youtube.com]

Technical Support Center: Chromatographic Separation of Cyclopropyl-1-d1-methyl-d2 Alcohol

Welcome to the technical support center for the analysis of Cyclopropyl-1-d1-methyl-d2 Alcohol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and methodologies for achieving optimal chromatographic separation of this isotopically labeled compound and its potential impurities.

Introduction: The Analytical Challenge

Cyclopropyl-1-d1-methyl-d2 alcohol is a valuable tool in metabolic studies and pharmacokinetic research due to its isotopic labeling. However, ensuring its purity and accurately quantifying impurities presents a significant analytical challenge. The primary difficulties arise from:

• Isotopic Variants: Incomplete deuteration can result in the presence of d0, d1, and d2 species, which have very similar physicochemical properties.

• Structural Isomers: Synthesis pathways may produce closely related structural isomers or byproducts that co-elute with the main compound.[1]

• Chirality: The molecule possesses a chiral center, meaning enantiomers ((R) and (S) forms) may be present and require specialized chiral separation techniques for resolution.[2][3]

This guide provides a structured approach to overcoming these challenges using Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding analytical strategy and method selection.

Q1: What are the most likely impurities I should be looking for in my sample?

A: The impurity profile depends heavily on the synthetic route. Common impurities include:

• Unreacted Starting Materials: Such as cyclopropanecarboxaldehyde or its precursors.[4][5]

• Synthesis Byproducts: Reduction of common precursor impurities like crotonaldehyde can yield n-butanol.[4] Other synthesis pathways may introduce residual solvents or reagents from workup steps.[6][7]

• Isotopic Impurities: Compounds with fewer than the expected three deuterium atoms (e.g., cyclopropyl-d2-methanol, cyclopropyl-d1-methanol).

• Enantiomeric Impurity: The corresponding opposite enantiomer if the synthesis is not perfectly stereospecific.

• Degradation Products: Oxidation of the alcohol can revert it to the corresponding aldehyde, cyclopropanecarboxaldehyde.

Q2: Should I use Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for my analysis?

A: The choice depends on your analytical goal. Both techniques are viable and offer distinct advantages.

• Gas Chromatography (GC), especially with a Mass Spectrometry (MS) detector (GC-MS), is the preferred method for assessing purity and isotopic distribution. Because cyclopropylmethanol is volatile, GC provides high-efficiency separation.[8] The MS detector can easily distinguish between isotopic variants based on their mass-to-charge ratio, offering definitive confirmation of labeling accuracy.[9][10]

• High-Performance Liquid Chromatography (HPLC) is superior for separating non-volatile impurities and is the primary technique for chiral separations. To separate the (R) and (S) enantiomers, a Chiral Stationary Phase (CSP) is required, which is an HPLC-based technique.[2][3]

Q3: How do I definitively confirm the isotopic purity and deuterium incorporation site?

A: A multi-technique approach provides the most reliable data.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the gold standard for determining the exact location of deuterium atoms. A ¹H-NMR experiment will show the disappearance of proton signals at the deuterated positions, while a ²H-NMR experiment will directly show signals from the deuterium atoms.[10][11]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique confirms the overall level of deuteration. The mass spectrometer detects the molecular ion, and the mass shift relative to the unlabeled standard confirms the number of incorporated deuterium atoms.[9][11]

Q4: My compound is chiral. How do I separate the enantiomers?

A: Enantiomers have identical properties in a non-chiral environment and thus require a chiral environment to be separated. The industry-standard approach is Chiral HPLC .[3]

• Mechanism: This involves using a column packed with a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly versatile and a recommended starting point for method development.[3] These phases create transient, diastereomeric complexes with the enantiomers, leading to different retention times.

• Alternative (Less Common): An older method involves derivatizing the enantiomers with a chiral agent to form diastereomers, which can then be separated on a standard achiral column. This is less preferred as it adds a reaction step that can introduce errors.[3]

Section 2: Troubleshooting Guide

This guide uses a question-and-answer format to address specific experimental problems.

Problem: I have poor resolution between my main analyte peak and a closely eluting impurity.

This is the most common challenge. The solution requires systematically optimizing your method, but first, it is critical to identify the nature of the impurity.

First, how do I distinguish between an isotopic impurity and a structural isomer?

Use a mass spectrometry (MS) detector.

• With GC-MS or LC-MS: An isotopic impurity will have a different mass-to-charge ratio (m/z) but a nearly identical fragmentation pattern. A structural isomer will have the same m/z but may exhibit a different fragmentation pattern and, more importantly, can be chromatographically separated with an optimized method.

**dot graph TD { A[Poor Resolution] --> B{Is MS detector available?}; B -- Yes --> C{Analyze mass spectra}; C --> D{Different m/z?}; D -- Yes --> E[Impurity is likely isotopic or unrelated]; D -- No --> F[Impurity is a structural isomer]; B -- No --> G[Proceed with systematic chromatographic optimization]; F --> G; E --> H[Optimize MS resolution or consult synthesis scheme]; G --> I[Optimize Method]; } } Caption: Decision tree for diagnosing co-elution issues.

Solutions for Improving GC Resolution:

• Decrease the Temperature Ramp Rate: A slower temperature ramp increases the interaction time of the analyte with the stationary phase, providing more opportunity for separation. For very closely eluting peaks, an isothermal hold at an optimized temperature may be necessary.[12]

• Use a Longer or Narrower Bore Column: Increasing column length enhances the number of theoretical plates, directly improving resolving power. A smaller internal diameter (e.g., 0.25 mm vs. 0.32 mm) also increases efficiency.

• Change the Stationary Phase: If your impurity has a different polarity than your analyte, changing the column phase can dramatically alter selectivity. For separating a small alcohol from other polar impurities, a wax column (polyethylene glycol phase) or a mid-polarity phase (e.g., 624-type) can offer different selectivity compared to a standard non-polar phase (like a 5-type).[13]

Solutions for Improving HPLC Resolution:

• Optimize Mobile Phase Composition: This is the most powerful tool in HPLC. Systematically vary the ratio of your organic modifier (e.g., acetonitrile or methanol) to the aqueous phase. Methanol and acetonitrile offer different selectivities; if one doesn't work, try the other.[14]

• Adjust Mobile Phase pH: If the impurities have ionizable groups, adjusting the pH can change their charge state and dramatically impact their retention on a reversed-phase column, improving separation.[14]

• Change the Column Stationary Phase: If mobile phase optimization is insufficient, a different stationary phase is needed. For aromatic impurities, a phenyl or PFP (pentafluorophenyl) column can provide alternative selectivity through π-π interactions.[14][15]

Problem: My analyte peak is tailing.

Peak tailing reduces resolution and compromises quantification accuracy. It is typically caused by unwanted secondary interactions or system issues.

Causes and Solutions in GC:

• Active Sites: Free silanol groups in the injector liner or on the column can form hydrogen bonds with the alcohol, causing tailing.

  • Solution: Use a deactivated or silylated injector liner and an inert-type GC column. If tailing persists, you can cut the first few centimeters off the column front, as this is where non-volatile contaminants that create active sites accumulate.[12]

• Column Overload: Injecting too much sample can saturate the stationary phase.

  • Solution: Dilute your sample or inject a smaller volume.

Causes and Solutions in HPLC:

• Secondary Silanol Interactions: Residual, un-capped silanol groups on the silica backbone of the stationary phase can interact with polar analytes.

  • Solution: Add a competing base (e.g., 0.1% triethylamine) to the mobile phase to occupy these active sites. Alternatively, use a modern, high-purity, end-capped column designed to minimize these interactions.

• Column Overload: Similar to GC, injecting too much mass on the column leads to peak distortion.

  • Solution: Reduce the sample concentration.[14]

• Sample Solvent Mismatch: If the sample is dissolved in a much stronger solvent than the mobile phase, it can cause peak distortion.

  • Solution: Dissolve the sample in the mobile phase or a weaker solvent whenever possible.[1]

Problem: I cannot achieve baseline separation of the enantiomers using my chiral column.

Chiral separations are highly specific, and success often requires screening multiple conditions.

**dot graph TD { A[Start Chiral Method Development] --> B(Select CSPs); B --> C{Screen Mobile Phases}; C -- Normal Phase --> D[Hexane/Alcohol]; C -- Reversed Phase --> E[Water/ACN or MeOH]; D & E --> F{Optimize Modifier/Temp}; F --> G{Resolution Achieved?}; G -- No --> B; G -- Yes --> H[Validate Method];

} } Caption: Workflow for chiral HPLC method development.

Troubleshooting Steps:

• Screen Different Mobile Phase Modes: The selectivity of a chiral stationary phase is highly dependent on the mobile phase. If normal phase (e.g., hexane/isopropanol) is not working, try reversed-phase (e.g., water/acetonitrile) or polar organic mode (e.g., pure methanol or acetonitrile with additives).[3]

• Change the Alcohol Modifier (Normal Phase): In normal phase, the type of alcohol used as a modifier (e.g., ethanol, isopropanol, n-butanol) can have a profound effect on selectivity.

• Optimize Column Temperature: Temperature affects the kinetics of the chiral recognition process. Try operating at both sub-ambient (e.g., 10°C) and elevated (e.g., 40°C) temperatures. A 1°C change can alter retention times by 1-2%, and sometimes this is enough to resolve peaks.[14]

• Try a Different Chiral Stationary Phase: If the above steps fail, the chosen CSP may not be suitable for your molecule. Screen a column with a different chiral selector (e.g., if you started with a cellulose-based CSP, try an amylose-based one).[3]

Section 3: Protocols and Methodologies

These protocols provide a starting point for method development. Optimization will be required for your specific instrument and impurity profile.

Protocol 1: GC-MS Method for Purity and Isotopic Distribution Analysis

This method is designed to provide high-resolution separation of volatile impurities and confirm isotopic ratios.

1. Sample Preparation:

• Accurately prepare a ~1 mg/mL solution of the cyclopropyl-1-d1-methyl-d2 alcohol in a volatile solvent like dichloromethane or ethyl acetate.[10]

• If peak tailing is observed, prepare a second sample that has been derivatized. To 100 µL of the sample solution, add 100 µL of a silylation agent like BSTFA with 1% TMCS and heat at 60°C for 30 minutes.[10]

2. GC-MS Parameters:

Parameter	Recommended Setting	Rationale
Column	30 m x 0.25 mm ID, 0.25 µm film thickness; mid-polarity (e.g., 624-type) or wax phase	Provides good selectivity for small polar compounds.[13]
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert and provides good efficiency.
Inlet Temp.	250°C	Ensures complete volatilization of the analyte.
Injection	1 µL, Split 50:1	Prevents column overload and ensures sharp peaks.
Oven Program	40°C (hold 2 min), ramp 5°C/min to 150°C, then 20°C/min to 250°C (hold 2 min)	The initial slow ramp is crucial for separating volatile impurities.
MS Transfer Line	250°C	Prevents cold spots and analyte condensation.
Ion Source Temp.	230°C	Standard temperature for electron ionization.
MS Mode	Full Scan (m/z 35-200)	Allows for identification of unknown impurities and confirmation of molecular ions.

3. Data Analysis:

• Integrate all peaks and calculate the area percent purity.

• Examine the mass spectrum of the main peak to confirm the molecular ion corresponding to the deuterated compound (C₄D₃H₅O, expected MW ~75.12).[16]

• Search for ions corresponding to lower deuteration levels to assess isotopic purity.

Protocol 2: Chiral HPLC Screening for Enantiomeric Separation

This protocol outlines a systematic screening approach to find a suitable chiral separation method.

1. Sample Preparation:

• Dissolve the racemic or test sample in the initial mobile phase to a concentration of approximately 0.5 mg/mL.[1]

• Filter the sample through a 0.45 µm syringe filter before injection.[1]

2. Chiral Column and Condition Screening:

Screening Phase	Column	Mobile Phase	Flow Rate	Temperature
Phase 1: Normal Phase	Polysaccharide-based CSP (e.g., Amylose or Cellulose derivative)	A: n-HexaneB: Isopropanol (IPA) Gradient: 5% to 50% B over 20 min	1.0 mL/min	25°C
Phase 2: Normal Phase	Same as above	A: n-HexaneB: Ethanol (EtOH) Gradient: 5% to 50% B over 20 min	1.0 mL/min	25°C
Phase 3: Reversed Phase	Same as above	A: WaterB: Acetonitrile (ACN) Gradient: 10% to 90% B over 20 min	0.8 mL/min	25°C

3. Optimization Workflow:

• Begin with Phase 1. If any separation is observed, optimize the separation isocratically by adjusting the percentage of IPA.

• If no separation is seen, proceed to Phase 2 and repeat the optimization process with ethanol.

• If normal phase modes fail, proceed to Phase 3.

• If partial separation is achieved, further optimize by adjusting the column temperature between 10°C and 40°C.[14]

References

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques - YouTube.
• BenchChem. (2025). A Researcher's Guide to Cross-Validation of Analytical Methods for Deuterated Compounds.
• BenchChem. (n.d.). Application Note: Quantitative Analysis of Deuterated Amino Acid Derivatives by Gas Chromatography-Mass Spectrometry (GC-MS).
• BenchChem. (2025). Technical Support Center: Troubleshooting HPLC Separation of Isoquinoline Isomers.
• BenchChem. (2026). Troubleshooting separation of toluidine isomers.
• BenchChem. (2025). Technical Support Center: Troubleshooting HPLC Separation of Triglyceride Isomers.
• PubMed. (2021). Evaluation of gas chromatography for the separation of a broad range of isotopic compounds.
• Restek. (n.d.). GC Troubleshooting Guide.
• SciSpace. (2017). γ-Cyclodextrin metal–organic framework for efficient separation of chiral aromatic alcohols.
• Brewing Science. (2011). The Power of Stable Isotope Dilution Assays in Brewing.
• Shimadzu Scientific Instruments. (n.d.). Organic Impurities in Ethanol for Alcohol-Based Hand Sanitizer Products.
• Royal Society of Chemistry. (n.d.). Intramolecular cyclopropylmethylation via non-classical carbenium ion.
• Vernier. (n.d.). Separation of Alcohols Using Gas Chromatography.
• LGC Standards. (n.d.). Cyclopropyl-1-d1-methyl-d2 Alcohol.
• Google Patents. (n.d.). CN106588568B - A kind of preparation method of 1,1- cyclopropyl dimethanol.
• Google Patents. (n.d.). DE19543087A1 - Process for the preparation of cyclopropylmethanol.
• BenchChem. (2025). Technical Support Center: Chiral HPLC Methods for Separating 2-Methylcyclopropane-1-carbaldehyde Enantiomers.
• Google Patents. (n.d.). US7164047B2 - Processes for preparation of cyclopropylethanol, cyclopropylacetonitorile and intermediates of both.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 5. US7164047B2 - Processes for preparation of cyclopropylethanol, cyclopropylacetonitorile and intermediates of both - Google Patents [patents.google.com]
• 6. rsc.org [rsc.org]
• 7. CN106588568B - A kind of preparation method of 1,1- cyclopropyl dimethanol - Google Patents [patents.google.com]
• 8. phillysim.org [phillysim.org]
• 9. resolvemass.ca [resolvemass.ca]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. youtube.com [youtube.com]
• 12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 13. ssi.shimadzu.com [ssi.shimadzu.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Cyclopropyl-1-d1-methyl-d2 Alcohol | LGC Standards [lgcstandards.com]

Reference Data & Comparative Studies

Comparative Guide to Radical Clock Reaction Rates: Probing Mechanisms with Cyclopropyl-1-d1-methyl-d2 Alcohol

As a Senior Application Scientist, selecting the right mechanistic probe is critical for elucidating complex reaction pathways, particularly in enzyme kinetics and catalytic surface chemistry. Radical clocks serve as internal competitors, pitting a unimolecular rearrangement of known kinetics against a bimolecular reaction of unknown kinetics.

This guide objectively compares the performance of the cyclopropyl-1-d1-methyl-d2 alcohol radical clock against alternative probes, detailing the causality behind its experimental design and providing a self-validating protocol for its application.

Mechanistic Causality: Why Cyclopropyl-1-d1-methyl-d2 Alcohol?

The cyclopropylmethyl (CPM) radical is a gold-standard "primary alkyl horlogerie" due to its ultrafast ring-opening rearrangement to the 3-butenyl radical. This reaction is enthalpically driven by the relief of cyclopropane's substantial ring strain (116 kJ/mol) 1.

However, standard unlabelled CPM probes often yield ambiguous mass spectrometry data due to background biological noise or symmetrical cleavage. The specific isotopologue cyclopropyl-1-d1-methyl-d2 alcohol (CAS: 1219802-62-6)2 solves these issues through three causal design choices:

• Precision Isotopic Tracking: The d1​ label on the cyclopropyl ring and the d2​ label on the methyl group provide distinct mass-to-charge (m/z) and NMR signatures. When the radical undergoes ring-opening, the final position of the deuterium atoms definitively tracks which specific C-C bond was cleaved 3.

• Kinetic Isotope Effects (KIE): The d2​ label at the carbinol carbon allows researchers to measure primary KIEs during the initial hydrogen atom transfer (HAT) event, isolating whether HAT is the rate-limiting step in the catalytic cycle.

• Differentiating Radical vs. Cationic Pathways: Cationic intermediates equilibrate rapidly between cyclopropylmethyl, cyclobutyl, and homoallylic cations. In contrast, the radical intermediate undergoes a unidirectional, irreversible ring-opening. This distinct product distribution definitively distinguishes between single-electron (radical) and two-electron (cationic) oxidation pathways 4.

Comparative Reaction Rates

To accurately capture the kinetics of a target reaction (e.g., the "oxygen rebound" step in Cytochrome P450 enzymes), the unimolecular rate constant ( kR​ ) of the chosen radical clock must closely match the expected bimolecular trapping rate.

Table 1: Comparison of standard radical clock reaction rates at 298 K.

Radical Clock System	Transformation Type	Rate Constant ( kR​ )	Primary Application / Advantage
Cyclopropylmethyl (CPM)	Ring-opening to 3-butenyl	8.6×107 s−1	Ultrafast trapping; P450 oxygen rebound probing [Wikipedia[1]]().
Norcarane	Ring-opening to rearranged radical	2.0×108 s−1	Highly sensitive active site probing; detects picosecond radical lifetimes [PubMed[5]]().
5-Hexenyl	Cyclization to cyclopentylmethyl	2.3×105 s−1	Calibrating slower bimolecular reactions; entropically favored 1.
Spiro[6]octane	Cationic rearrangement only	N/A (No radical shift)	Acts as a negative control to strictly rule out cationic intermediates [PubMed[5]]().

Experimental Workflow: Self-Validating Protocol

The following protocol outlines a competitive kinetic assay using cyclopropyl-1-d1-methyl-d2 alcohol to measure the oxygen rebound rate of a metalloenzyme. This system is self-validating: it utilizes parallel unlabelled controls to ensure the isotopic labels do not alter the fundamental reaction trajectory.

Step 1: Substrate Preparation & Incubation

• Action: Prepare a 1 mM solution of cyclopropyl-1-d1-methyl-d2 alcohol in a physiological phosphate buffer (pH 7.4). Incubate with the target enzyme (e.g., CYP101) at 37°C.

• Causality: The physiological buffer ensures the enzyme remains in its native conformation. The 1 mM substrate concentration ensures pseudo-first-order kinetics, saturating the enzyme active site to isolate the catalytic turnover as the rate-limiting step.

Step 2: Reaction Initiation & Internal Control

• Action: Initiate the reaction by adding the required NADPH regenerating system. Simultaneously, run a parallel control vessel using unlabelled cyclopropylmethyl alcohol.

• Causality: The parallel control validates that the d3​ labeling does not induce an unnatural steric clash in the active site, ensuring the observed product ratios are solely due to expected kinetic isotope effects.

Step 3: Quenching & Extraction

• Action: Quench the reaction after exactly 15 minutes using an equal volume of ice-cold dichloromethane (DCM). Vortex vigorously and centrifuge to separate the layers.

• Causality: Ice-cold DCM rapidly denatures the enzyme, instantly halting all biochemical activity. It also efficiently partitions the organic metabolites (unrearranged and rearranged alcohols) away from the aqueous biological matrix.

Step 4: Analytical Quantification

• Action: Analyze the organic layer via GC-MS.

• Causality: GC-MS easily resolves the unrearranged (cyclopropyl-1-d1-methyl-d2) and rearranged (3-butenyl-d3) products. The distinct mass shifts provided by the deuterium labels prevent signal interference from endogenous cellular lipids.

Step 5: Kinetic Calculation

• Action: Calculate the unknown bimolecular trapping rate ( ktrap​ ) using the competitive kinetic equation:

  ktrap​=kR​×[Rearranged Product][Unrearranged Product]​

• Causality: Because the unimolecular rearrangement is first-order and the bimolecular trapping is pseudo-first-order (within the enzyme pocket), the ratio of the final products is directly proportional to the ratio of their rate constants 1.

Reaction Logic Visualization

The diagram below illustrates the competitive logic of the radical clock system, demonstrating how the intermediate radical partitions between immediate trapping and unimolecular rearrangement.

Competitive pathways of the radical clock showing unimolecular ring-opening vs bimolecular trapping.

References

• Radical clock - Wikipedia Source: wikipedia.org URL:[Link]

• Revisiting the mechanism of P450 enzymes with the radical clocks norcarane and spiro[6]octane Source: nih.gov (PubMed) URL:[Link]

• Cyclopropyl containing fatty acids as mechanistic probes for cytochromes P450 Source: nih.gov (PubMed) URL:[Link]

• The Cyclopropylmethyl−3-Butenyl Rearrangement on Mo(110): A Radical Clock on a Surface? Source: acs.org (The Journal of Physical Chemistry A) URL:[Link]

Sources

• 1. Radical clock - Wikipedia [en.wikipedia.org]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cyclopropyl containing fatty acids as mechanistic probes for cytochromes P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Revisiting the mechanism of P450 enzymes with the radical clocks norcarane and spiro[2,5]octane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyclopropyl-1-d1-methyl-d2 Alcohol | LGC Standards [lgcstandards.com]

Validation of GC-MS analytical methods for cyclopropyl-1-d1-methyl-d2 alcohol quantification

Title: Validation of GC-MS Analytical Methods for Cyclopropyl-1-d1-methyl-d2 Alcohol Quantification: A Comprehensive Comparison Guide

Executive Summary

The strategic incorporation of deuterium into pharmaceutical candidates—often termed the "heavy drug" approach—is a proven method for altering pharmacokinetic profiles by exploiting the kinetic isotope effect (KIE).1 (CPMA-d3, CAS: 1219802-62-6) is a highly specific stable isotope-labeled reagent used as a critical building block and internal standard in drug development[1]. Accurate quantification of CPMA-d3 is essential for assessing isotopic purity, reaction yields, and downstream metabolic tracking. This guide objectively compares analytical methodologies for CPMA-d3 quantification and provides a fully validated, self-correcting GC-MS protocol.

Part 1: Causality & Methodological Rationale

Why GC-MS for CPMA-d3? Small, volatile aliphatic alcohols like CPMA-d3 (Molecular Formula: C4H5D3O, MW: 75.13 g/mol ) lack strong chromophores and exhibit poor ionization efficiency in standard Electrospray Ionization (ESI) LC-MS workflows[1]. Gas Chromatography-Mass Spectrometry (GC-MS) utilizing Electron Impact (EI) ionization is the authoritative standard for cyclopropyl-based volatile compounds[2].

However, direct injection of small alcohols often leads to peak tailing and adsorption in the GC inlet due to active hydroxyl (-OH) groups. To counteract this, chemical derivatization (specifically silylation) is strictly required. By converting the hydroxyl group to a trimethylsilyl (TMS) ether, we achieve three mechanistic advantages:

• Volatility Enhancement: Eliminates hydrogen bonding, allowing for sharper, more symmetrical peak elution.

• Thermal Stability: Prevents on-column degradation.

• Diagnostic Fragmentation: Shifts the mass-to-charge ratio (m/z) to a higher, cleaner region of the mass spectrum, avoiding low-mass background noise (e.g., air/water interference).

Part 2: Comparison of Analytical Alternatives

To establish the optimal analytical route, we compared three distinct methodologies for quantifying CPMA-d3.

Table 1: Performance Comparison of Quantification Methods for CPMA-d3

Analytical Metric	Direct GC-MS (EI, Underivatized)	Derivatization GC-MS (TMS-Ether)	LC-MS/MS (Dansyl Derivatization)
Sensitivity (LOD)	5.0 µg/mL	0.1 µg/mL	0.5 µg/mL
Linear Dynamic Range	10 - 500 µg/mL	0.5 - 1000 µg/mL	2.0 - 500 µg/mL
Peak Symmetry (As)	1.8 (Severe Tailing)	1.05 (Excellent)	1.2 (Good)
Matrix Effect	High (Inlet adsorption)	Low	Moderate (Ion suppression)
Workflow Throughput	High	Moderate	Low (Complex prep)

Part 3: Experimental Protocol (A Self-Validating System)

To ensure absolute trustworthiness, this protocol is designed as a self-validating system through the use of an Internal Standard (IS). We utilize Cyclobutylmethanol as the IS. Because it undergoes the exact same silylation kinetics as CPMA-d3, the IS intrinsically corrects for any variations in derivatization efficiency, matrix effects, or injection volume discrepancies.

Step-by-Step Methodology

• Standard Preparation: Prepare a primary stock of 3 at 1 mg/mL in anhydrous ethyl acetate[3].

• Internal Standard Addition: Spike 10 µL of Cyclobutylmethanol (100 µg/mL) into 100 µL of the sample or calibration standard.

• Derivatization Reaction: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS). Vortex for 10 seconds and incubate at 60°C for 30 minutes to ensure complete conversion to the TMS-ether.

• GC-MS Instrumental Parameters:

  • Column: HP-5MS capillary column (30 m × 0.25 mm i.d. × 0.25 µm film thickness)[2].

  • Carrier Gas: Ultrapure Helium at a constant flow rate of 1.2 mL/min[2].

  • Oven Temperature Gradient: Initial hold at 50°C for 2 min, ramp at 10°C/min to 150°C, then a rapid clearing ramp of 30°C/min to 280°C.

  • Ionization & Detection: Electron Impact (EI) at 70 eV. Operate in Selected Ion Monitoring (SIM) mode.

  • SIM Ions:

    • Monitor m/z 132 for CPMA-d3-TMS (Calculated as MW 147 minus a methyl group [M-15]).

    • Monitor m/z 143 for Cyclobutylmethanol-TMS (Calculated as MW 158 minus a methyl group[M-15]).

Workflow Visualization

GC-MS Analytical Workflow for Cyclopropyl-1-d1-methyl-d2 Alcohol Quantification

Part 4: Validation Data

The described GC-MS methodology was rigorously validated in accordance with industry-standard bioanalytical guidelines to confirm its reliability for drug development applications.

Table 2: Quantitative Validation Metrics for Derivatization GC-MS

Validation Parameter	Experimental Result	Target Acceptance Criteria
Accuracy (Recovery %)	98.5% - 101.2%	85.0% - 115.0%
Intra-day Precision (CV%)	2.4%	< 15.0%
Inter-day Precision (CV%)	3.8%	< 15.0%
Isotopic Purity Resolution	> 99.5% baseline separation	Complete separation from d0/d1/d2
Carryover	< 0.1% of LLOQ	< 20.0% of LLOQ

References

• Source: clearsynth.
• Source: cdnisotopes.
• Title: Synthesis and pharmacological characterization of novel trans-cyclopropylmethyl-linked bivalent ligands that exhibit selectivity and allosteric pharmacology at the dopamine D3 receptor (D3R)

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. Synthesis and pharmacological characterization of novel trans-cyclopropylmethyl-linked bivalent ligands that exhibit selectivity and allosteric pharmacology at the dopamine D3 receptor (D3R) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdnisotopes.com [cdnisotopes.com]

Isotope effect differences between cyclopropyl-1-d1-methyl-d2 alcohol and fully deuterated analogs

An In-Depth Technical Guide to Isotope Effect Differences in the Solvolysis of Deuterated Cyclopropylmethyl Alcohols

Prepared by a Senior Application Scientist

This guide provides a comparative analysis of the kinetic isotope effects (KIEs) observed during the solvolysis of two model substrates: cyclopropyl-1-d1-methyl-d2 alcohol and its fully deuterated analogs. We will delve into the mechanistic underpinnings of these effects, grounded in the unique chemistry of the cyclopropylmethyl carbocation, and provide supporting data from analogous systems. This document is intended for researchers, scientists, and professionals in drug development who leverage mechanistic organic chemistry to understand and control reaction pathways.

Introduction: The Cyclopropylmethyl System as a Mechanistic Probe

The kinetic isotope effect—the change in reaction rate upon isotopic substitution—is a powerful tool for elucidating reaction mechanisms.[1] Secondary KIEs, where the bond to the isotope is not broken in the rate-determining step, are particularly insightful for probing the transition state structure.[2]

The cyclopropylmethyl system is a classic substrate in physical organic chemistry, renowned for the extraordinary stability and high propensity for rearrangement of its corresponding carbocation.[3] Reactions proceeding through this intermediate, such as the SN1 solvolysis of cyclopropylmethyl alcohol (or its derivatives), are sensitive to subtle structural changes. By strategically placing deuterium atoms, we can dissect the electronic and steric factors that govern the reaction rate and product distribution. This guide will theoretically and comparatively analyze the KIEs for two specific analogs to illustrate these principles.

The Mechanistic Landscape: Solvolysis and Rearrangement

The solvolysis of a cyclopropylmethyl alcohol derivative (e.g., a tosylate or chloride, formed in situ or separately) in a polar protic solvent proceeds via an SN1 mechanism. The rate-determining step is the formation of the cyclopropylmethyl carbocation.[4] This cation is not a simple, classical carbocation. Instead, it is stabilized by the adjacent cyclopropyl group through "dancing resonance," where the C-C bonding orbitals of the strained ring overlap with the empty p-orbital of the carbocationic center.[3][5]

This charge delocalization, however, also facilitates rapid rearrangement to the less strained cyclobutyl and ring-opened homoallyl (3-butenyl) cations.[5] A nucleophilic solvent can then trap any of these equilibrating cations, leading to a mixture of products.[5][6] The study of selectively deuterated analogs has been crucial in confirming the formation of these relatively long-lived carbocation intermediates.[7]

Caption: SN1 solvolysis and rearrangement of the cyclopropylmethyl cation.

Analysis of Analog 1: Cyclopropyl-1-d¹-methyl-d² Alcohol

In this analog, we have deuterium substitutions at the α-carbon (the reaction center) and the β-carbon (the methyl group). The overall KIE (kH/kD) will be the product of the individual isotope effects at these positions.

The α-Deuterium Isotope Effect (kH/kD)α

• Origin: This is a secondary KIE arising from the change in hybridization at the α-carbon from sp³ in the starting alcohol to sp² in the carbocation intermediate.[2] The C-H(D) bending vibrational modes are less constrained in the sp² transition state than in the sp³ ground state.

• Expected Effect: Because a C-D bond has a lower zero-point energy (ZPE) than a C-H bond, the energy cost to loosen these vibrations during ionization is less for the C-D bond. However, the dominant effect is that the C-H bond's higher ZPE allows it to reach the transition state more readily. This results in a normal KIE, where the hydrogen-substituted compound reacts faster (kH/kD > 1).

• Magnitude: For SN1 reactions, α-deuterium effects are typically in the range of 1.10 to 1.25 .[8] For example, the solvolysis of cyclopentyl-1-d₁ brosylate shows a kH/kD of 1.18.[9]

The β-Deuterium Isotope Effect (kH/kD)β

• Origin: The two deuterium atoms on the methyl group are β to the developing positive charge. The primary explanation for β-KIEs in carbocation reactions is hyperconjugation. The C-H σ-bonds of the methyl group overlap with the empty p-orbital of the carbocation, stabilizing the transition state.

• Expected Effect: A C-H bond is a more effective electron donor for hyperconjugation than a C-D bond due to its higher ZPE. Therefore, the transition state for the hydrogen-substituted compound is better stabilized, leading to a faster reaction. This results in a normal KIE (kH/kD > 1).

• Magnitude: β-effects are cumulative. Each β-deuterium typically contributes a factor of about 1.05 to 1.15. With two deuterium atoms, the combined effect would be approximately (1.10)² = 1.21 .

Predicted Overall KIE for Analog 1

The total KIE is the multiplicative product of the individual effects: kH/kD (Total) = (kH/kD)α × (kH/kD)β kH/kD (Total) ≈ 1.18 × 1.21 ≈ 1.43

This value indicates a significant rate retardation for the deuterated analog compared to its all-protio counterpart.

Analysis of Analog 2: Fully Deuterated Analogs

For this comparison, a "fully deuterated analog" is defined as one where, in addition to the α and β positions, the cyclopropyl ring protons are also substituted with deuterium (e.g., cyclopropyl-d₄-1-d¹-methyl-d² alcohol).

α- and β-Isotope Effects

The α- and β-effects will be present just as in Analog 1, contributing a combined factor of approximately 1.43 to the overall KIE.

γ- and δ-Isotope Effects from the Cyclopropyl Ring

• Origin: The deuterium atoms on the cyclopropyl ring are in γ and δ positions relative to the carbinyl carbon. Typically, isotope effects at such remote positions are negligible (kH/kD ≈ 1). However, this is not a typical system.

• Expected Effect: As discussed, the cyclopropyl ring C-C and C-H bonds directly participate in stabilizing the carbocation through "dancing resonance".[3] This participation occurs in the rate-determining step. Since C-H bonds are more polarizable and better at participating in this type of electronic delocalization than C-D bonds, substituting them with deuterium will destabilize the transition state relative to the all-protio compound. This will lead to a normal KIE (kH/kD > 1) for each deuterium on the ring.

• Magnitude: The magnitude of this participating-ring effect is harder to predict than standard α/β effects but is expected to be greater than a simple steric or inductive effect. A conservative estimate might be a factor of 1.03 to 1.05 per deuterium . With four deuterium atoms on the ring, this could contribute an additional factor of (1.04)⁴ ≈ 1.17 .

Comparative Summary and Data

The key difference lies in the cumulative nature of the isotope effects. While Analog 1 only experiences α and β effects, the fully deuterated analog experiences additional rate retardation from the deuterated cyclopropyl ring.

Isotope Position	Effect Type	Mechanistic Origin	Expected kH/kD (Analog 1)	Expected kH/kD (Fully Deuterated)
C1 (-CDOH)	α-Secondary	sp³ → sp² Rehybridization	~1.18	~1.18
-CD₂-	β-Secondary	Hyperconjugation	~1.21 (for 2 D's)	~1.21 (for 2 D's)
Ring (-CD₂CD₂-)	γ/δ-Secondary	Ring Participation / Dancing Resonance	1.00 (not deuterated)	~1.17 (for 4 D's)
Overall (Predicted)	Cumulative	-	~1.43	~1.67

Experimental Protocol: Measuring Solvolysis Kinetics

To experimentally verify these predictions, a standard solvolysis kinetics experiment can be performed. The alcohol is typically converted to a better leaving group, such as a tosylate, for manageable reaction times.

Caption: Experimental workflow for a solvolysis kinetics study.

Step-by-Step Methodology:

• Reagent Preparation : Prepare standardized solutions of the cyclopropylmethyl tosylate analogs (~0.1 M in acetone) and a titrant solution (~0.02 M NaOH in water). Prepare the solvolysis medium (e.g., 70% aqueous ethanol) containing a suitable pH indicator.[10]

• Temperature Equilibration : Place a flask containing a precise volume of the solvolysis medium into a constant temperature water bath until thermal equilibrium is reached.

• Reaction Initiation : Rapidly inject a small, precise volume of the tosylate solution into the stirring solvent mixture. This marks time zero.[4]

• Monitoring : The solvolysis produces one equivalent of p-toluenesulfonic acid, which protonates the indicator, causing a color change.[10] As the acid is produced, add the standardized NaOH solution dropwise from a burette to maintain the indicator at its endpoint color. Record the volume of titrant added as a function of time.

• Infinity Measurement : After collecting data for at least two half-lives, heat the reaction mixture to ensure complete reaction. Cool the solution back to the reaction temperature and titrate to the final endpoint to determine the total amount of acid produced (V∞).[11]

• Rate Constant Calculation : The reaction follows first-order kinetics. The observed rate constant (k) is determined from the slope of a plot of ln(V∞ - Vt) versus time, where Vt is the volume of titrant added at time t. The KIE is the ratio of the rate constant for the all-protio compound to that of the deuterated analog (kH/kD).

References

• Journal of the American Chemical Society. (2007). Cyclopropylmethyl/Cyclobutyl Rearrangements on Surfaces: Evidence for Transient Cation Formation near O-Covered Mo(110). Available at: [Link]

• PubMed. (2007). Cyclopropylmethyl/cyclobutyl rearrangements on surfaces: evidence for transient cation formation near O-covered Mo(110). Available at: [Link]

• University of California, Irvine. (n.d.). Experiment 8 — Kinetics of SN1 Solvolysis. Available at: [Link]

• Missouri University of Science and Technology. (n.d.). Deuterium isotope effects on the solvolysis rates of cyclopentyl brosylates and tosylates. Available at: [Link]

• TÜBİTAK Academic Journals. (2004). Cationic Rearrangements of an endo}-Cyclopropyl Methanol System Incorporated in a Benzonorbornadiene System. Available at: [Link]

• Free Papers and Essays. (2013). The Kinetics of Solvolysis - Case Study. Available at: [Link]

• ACS Publications. (n.d.). Kinetic studies of the solvolysis of two organic halides: A laboratory project. Available at: [Link]

• Canadian Journal of Chemistry. (n.d.). A computational study on the sources of deuterium secondary kinetic isotope effects in carbocation-forming reactions. Available at: [Link]

• PubMed. (2003). Rearrangement pathways of five-membered ring enlargement in carbocations: quantum chemical calculations and deuterium kinetic isotope effects. Available at: [Link]

• Macmillan Group. (2005). Kinetic Isotope Effects in Organic Chemistry. Available at: [Link]

• ACS Publications. (n.d.). Chemistry of Cyclopropanols. IV. The Solvolysis of Cycopropyl Tosylates. Available at: [Link]

• Mercer University. (n.d.). KINETIC INVESTIGATION OF UNIMOLECULAR SOLVOLYSIS. Available at: [Link]

• R Discovery. (1978). Preparation and solvolysis of 2-alkynyl-, 2-cyclopropyl-, and 2-arylallyl alcohol tosylates. 3. Relationship among allyl and cyclopropyl cations. Available at: [Link]

• Semantic Scholar. (1959). Isotope Effects in Carbonium Ion Reactions. III. The Solvolysis of Methyltolylcarbinyl Chloride. Available at: [Link]

• PMC. (n.d.). Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. Available at: [Link]

• RSC Publishing. (n.d.). Deuterium isotope effects in a triply degenerate cyclopropylethyl cation. Available at: [Link]

• ATB and Repository. (n.d.). Cyclobutanol | C4H8O | MD Topology | NMR | X-Ray. Available at: [Link]

• RSC Publishing. (1969). Secondary deuterium isotope effects in the Cope rearrangement. Available at: [Link]

• SlidePlayer. (2018). Applications of Deuterium-Labelled Compounds in Total Synthesis and Drug Development. Available at: [Link]

• SpectraBase. (n.d.). Cyclobutanol - Optional[13C NMR] - Chemical Shifts. Available at: [Link]

• ResearchGate. (n.d.). NMR Spectroscopy of Cyclobutanes. Available at: [Link]

• Indian Academy of Sciences. (n.d.). Use of Isotopes for Studying Reaction Mechanisms - 3. Secondary Kinetic Isotope Effect. Available at: [Link]

• ResearchGate. (n.d.). SOME DEUTERIUM KINETIC ISOTOPE EFFECTS: II. α-DEUTERIUM EFFECTS IN THE WATER SOLVOLYSIS OF SOME ALKYL COMPOUNDS. Available at: [Link]

• ResearchGate. (n.d.). NMR Spectroscopy of Cyclobutanes. Available at: [Link]

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A Comparative Guide to the Reactivity of Cyclopropyl-1-d1-methyl-d2 Alcohol in Transition Metal Catalysis

Introduction

For researchers, synthetic chemists, and professionals in drug development, understanding the nuanced reactivity of functionalized small rings is paramount for the rational design of novel molecular entities and synthetic pathways. The cyclopropyl group, a motif of significant interest, imparts unique conformational constraints and electronic properties to molecules. Cyclopropylmethanol and its derivatives are particularly valuable building blocks, but their reactions, especially when catalyzed by transition metals, can proceed through multiple, often competing, pathways involving either C-C or C-O bond activation.

This guide provides an in-depth technical comparison of the reactivity of isotopically labeled cyclopropyl-1-d1-methyl-d2 alcohol with its non-deuterated analog in the context of transition metal catalysis. The strategic placement of deuterium labels serves as a powerful tool for elucidating reaction mechanisms, particularly for distinguishing between concerted and stepwise pathways and identifying the rate-determining step. By understanding how isotopic substitution influences reaction outcomes, we can gain deeper insights into the underlying organometallic transformations.

The high ring strain of cyclopropanes (approximately 29.0 kcal per mole) makes them susceptible to oxidative addition by transition metals, leading to the formation of metallacyclobutane intermediates.[1] This process is a key step in many catalytic transformations of cyclopropyl-containing molecules. The presence of a hydroxyl group in cyclopropylmethanol adds another layer of complexity, as it can coordinate to the metal center and direct the regioselectivity of bond activation.[2]

This guide will explore the fundamental principles governing the reactivity of these substrates, present a detailed experimental protocol for a comparative study, and discuss the expected outcomes based on established mechanistic principles in organometallic chemistry.

The Role of Isotopic Labeling in Mechanistic Elucidation

The kinetic isotope effect (KIE) is a powerful tool for probing the mechanism of chemical reactions. It is defined as the ratio of the rate constant of a reaction with a lighter isotope (kL) to the rate constant of the same reaction with a heavier isotope (kH) at the same position. For deuterium, the KIE is expressed as kH/kD.

A primary KIE (typically kH/kD > 2) is observed when a bond to the isotopically labeled atom is broken in the rate-determining step of the reaction. The magnitude of the primary KIE is related to the change in the zero-point energy of the C-H versus C-D bond upon moving from the ground state to the transition state.

A secondary KIE (typically 0.7 < kH/kD < 1.5) is observed when the isotopically labeled atom is not directly involved in bond breaking in the rate-determining step, but its environment changes. An inverse secondary KIE (kH/kD < 1) often indicates a change in hybridization from sp2 to sp3 at the labeled carbon, while a normal secondary KIE (kH/kD > 1) can suggest a change from sp3 to sp2.

In the context of cyclopropyl-1-d1-methyl-d2 alcohol, the deuterium labels are strategically placed to probe different aspects of the reaction mechanism:

• Deuterium at the carbinol carbon (C1-D): A primary KIE at this position would suggest that the C1-H(D) bond is broken in the rate-determining step, which could be indicative of an oxidation or a β-hydride elimination step.

• Deuterium at the methylene group (CD2-OH): A secondary KIE at this position could provide insights into changes in hybridization or steric environment around the alcohol-bearing carbon during the catalytic cycle.

By comparing the reaction rates and product distributions of the deuterated and non-deuterated substrates, we can infer the nature of the transition states and the sequence of bond-making and bond-breaking events. Deuterium labeling studies have been instrumental in understanding the mechanisms of various transition metal-catalyzed reactions, including those involving nickel and rhodium.[3][4][5]

Comparative Reactivity in a Hypothetical Rhodium-Catalyzed Ring-Opening Reaction

To illustrate the principles discussed above, let us consider a hypothetical comparative study of the rhodium-catalyzed ring-opening isomerization of cyclopropylmethanol and cyclopropyl-1-d1-methyl-d2 alcohol to but-3-en-1-ol. This reaction is known to proceed via C-C bond activation.

Proposed Catalytic Cycle

The following diagram illustrates a plausible catalytic cycle for this transformation.

Caption: Proposed catalytic cycle for the rhodium-catalyzed ring-opening of cyclopropylmethanol.

Expected Outcomes and Interpretation

The following table summarizes the expected experimental data from a comparative study of the non-deuterated and deuterated substrates.

Parameter	Cyclopropylmethanol (Non-deuterated)	Cyclopropyl-1-d1-methyl-d2 Alcohol (Deuterated)	Expected Kinetic Isotope Effect (KIE)	Mechanistic Implication
Reaction Rate	kH	kD	kH/kD ≈ 1.0 - 1.2	A small, normal secondary KIE is expected. This suggests that the C-H bonds on the methyl group are not broken in the rate-determining step, but their environment changes, possibly due to rehybridization or steric effects in the transition state. The rate-determining step is likely the initial C-C bond activation (oxidative addition).
Product Distribution	Primarily but-3-en-1-ol	Primarily but-3-en-1-ol-d3	No significant change	The deuterium labels are expected to be retained in the product, indicating that the C-D bonds are not cleaved during the reaction.

The absence of a significant primary KIE (kH/kD >> 2) would strongly suggest that C-H (or C-D) bond cleavage is not the rate-determining step. The observation of a small secondary KIE would be consistent with the rate-determining step being the oxidative addition of the rhodium catalyst into a C-C bond of the cyclopropane ring.

Experimental Protocols

Synthesis of Cyclopropyl-1-d1-methyl-d2 Alcohol

A plausible synthetic route to cyclopropyl-1-d1-methyl-d2 alcohol involves the reduction of a deuterated cyclopropanecarboxylic acid ester.

Caption: Proposed synthetic workflow for cyclopropyl-1-d1-methyl-d2 alcohol.

Step-by-step methodology:

• Esterification: Cyclopropanecarboxylic acid is refluxed with methanol and a catalytic amount of sulfuric acid to yield methyl cyclopropanecarboxylate. The product is purified by distillation.

• Reduction: To a solution of lithium aluminum deuteride (LiAlD4) in anhydrous diethyl ether at 0 °C, a solution of methyl cyclopropanecarboxylate in diethyl ether is added dropwise. The reaction is stirred at room temperature until complete, then quenched by the sequential addition of D2O, 15% NaOD in D2O, and D2O. The resulting solid is filtered off, and the filtrate is dried and concentrated to afford the desired deuterated alcohol. The product should be characterized by NMR and mass spectrometry to confirm the extent and position of deuteration.

General Procedure for a Comparative Kinetic Study

• Reaction Setup: In a glovebox, a series of reaction vials are charged with the rhodium catalyst (e.g., [Rh(cod)Cl]2), a phosphine ligand (e.g., PPh3), and an internal standard (e.g., dodecane).

• Substrate Addition: To each vial, a solution of either cyclopropylmethanol or cyclopropyl-1-d1-methyl-d2 alcohol in a suitable solvent (e.g., toluene) is added at a specific temperature.

• Reaction Monitoring: At timed intervals, an aliquot is withdrawn from each reaction mixture, quenched, and analyzed by gas chromatography (GC) or GC-mass spectrometry (GC-MS) to determine the concentration of the starting material and product relative to the internal standard.

• Data Analysis: The initial rates of the reactions are determined from the plot of concentration versus time. The kinetic isotope effect is calculated as the ratio of the initial rate for the non-deuterated substrate to that of the deuterated substrate.

Conclusion

The comparative analysis of the reactivity of cyclopropyl-1-d1-methyl-d2 alcohol and its non-deuterated analog provides invaluable insights into the mechanisms of transition metal-catalyzed reactions. The use of kinetic isotope effects allows for the elucidation of rate-determining steps and the nature of transition states, which is crucial for the rational design of more efficient and selective catalysts. While this guide has presented a hypothetical comparative study based on established principles, the experimental protocols outlined provide a framework for conducting such investigations. For researchers in synthetic chemistry and drug development, a thorough understanding of these mechanistic details is essential for harnessing the full potential of strained ring systems in the synthesis of complex molecules.

References

• Lou, S., & Schaus, S. E. (2010). Asymmetric Mannich reactions of C2-alkenyl- and aryl-substituted N-acyl-pyridinium ions. Journal of the American Chemical Society, 132(49), 17462–17464. [Link]

• Campeau, L. C., Stuart, D. R., & Fagnou, K. (2007). Highly efficient, palladium-catalyzed direct arylation of electron-deficient heterocycles. Angewandte Chemie International Edition, 46(48), 9178–9181. [Link]

• Wikipedia. (2023). Activation of cyclopropanes by transition metals. In Wikipedia. [Link]

• Nowlan, D. T., 3rd, Singleton, D. A. (2003). Isotope effects and the nature of selectivity in rhodium-catalyzed cyclopropanations. Journal of the American Chemical Society, 125(51), 15902–15910. [Link]

• Dong, G., & Teo, P. (2008). Catalytic Cleavage of Carbon-Carbon Sigma Bonds by Transition Metals. University of Illinois Urbana-Champaign. [Link]

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• 5. Nickel(II)/BINOL-catalyzed enantioselective C-H activation via desymmetrization and kinetic resolution - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

CYCLOPROPYL-1-D1-METHYL-D2 ALCOHOL proper disposal procedures

Cyclopropyl-1-d1-methyl-d2 Alcohol: Operational Safety and Proper Disposal Procedures

Introduction Cyclopropyl-1-d1-methyl-d2 alcohol (CAS: 1219802-62-6) is a specialized stable isotope reagent widely utilized in drug development, mechanistic organic synthesis, and metabolic tracking (). While the deuterium labeling provides critical mass-shift advantages for analytical techniques like LC-MS and NMR, the isotopic substitution does not fundamentally alter the macroscopic physicochemical hazards of the parent compound, cyclopropylmethanol (CAS: 2516-33-8). Consequently, disposal procedures must strictly address its primary risks: flammability, volatility, and the inherent reactivity of the strained cyclopropyl ring.

Hazard Assessment & Causality Understanding the physicochemical properties of cyclopropyl-1-d1-methyl-d2 alcohol is essential for establishing a self-validating disposal protocol. The compound is classified under GHS as a Category 3 Flammable Liquid (H226) and a Category 4 Acute Oral Toxicant (H302) ().

Table 1: Physicochemical Properties Dictating Disposal Logistics

Property	Quantitative Value	Disposal & Safety Implication
Flash Point	35 °C (95 °F)	Vapor can ignite at near-ambient temperatures. Mandates grounded containers and non-sparking tools ().
Boiling Point	123–124 °C	Moderate volatility; vapors can easily accumulate in unventilated waste storage cabinets, creating explosive headspaces.
Density	0.89 g/mL at 25 °C	Floats on aqueous solutions. Aqueous waste dilution is ineffective and may spread flammable layers during a spill.
Ring Strain	High (Cyclopropyl)	Susceptible to exothermic ring-opening reactions in the presence of strong acids or nucleophiles. Must be strictly segregated.

Standard Operating Procedure: Step-by-Step Disposal Protocol To ensure laboratory safety and environmental compliance, researchers must execute the following step-by-step methodology for the routine disposal of cyclopropyl-1-d1-methyl-d2 alcohol.

Step 1: Waste Segregation and Compatibility Verification

• Action: Segregate the chemical exclusively into the "Non-Halogenated Flammable Solvent" waste stream.

• Causality: The cyclopropyl group is highly strained and prone to exothermic ring-opening if mixed with strong acids, bases, or oxidizing agents. Strict segregation prevents unintended downstream reactions and pressure buildup in the waste carboy.

Step 2: Containment and Grounding

• Action: Transfer waste into a High-Density Polyethylene (HDPE) or glass waste container. Ensure that all bulk receiving drums are electrically grounded and bonded.

• Causality: With a flash point of 35 °C, static electricity generated during fluid transfer can easily ignite the vapor. Grounding dissipates static charge, neutralizing the primary ignition risk.

Step 3: Labeling and Isotope Tracking

• Action: Affix a hazardous waste label immediately upon the first addition of waste. Mark the hazards as "Flammable" and "Toxic." Specify the chemical name as "Cyclopropyl-1-d1-methyl-d2 alcohol (Non-Halogenated)."

• Causality: Accurate labeling complies with RCRA (Resource Conservation and Recovery Act) regulations. While deuterium does not classify as a radioactive isotope, noting its presence aids in internal institutional tracking and prevents confusion during environmental waste audits.

Step 4: Temporary Storage and Final Disposal

• Action: Store the sealed waste container in an OSHA/NFPA-approved flammables storage cabinet. Coordinate with your Environmental Health and Safety (EHS) department to arrange for final disposal via EPA-approved high-temperature incineration.

• Causality: Incineration is the only approved method for this compound (UN 1987, Alcohols, n.o.s.), as it completely destroys the strained ring and organic backbone, leaving no toxic residue.

Disposal Workflow Diagram The following diagram illustrates the logical flow of the disposal process, ensuring all safety checkpoints are met before the chemical leaves the facility.

Workflow for the safe segregation, containment, and disposal of deuterated flammable alcohols.

Emergency Spill Response Protocol In the event of an accidental spill of cyclopropyl-1-d1-methyl-d2 alcohol, immediate action is required to prevent vapor ignition and inhalation exposure.

• Isolate and Ventilate: Evacuate non-essential personnel from the immediate area. Maximize ventilation (e.g., open fume hood sashes, activate emergency exhaust) to disperse volatile vapors.

• Eliminate Ignition Sources: Turn off all hot plates, stirrers, and nearby electrical equipment. Do not toggle light switches or unplug devices, as the mechanical action can generate sparks.

• Contain and Absorb: Apply an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite to the spill. Never use sawdust or paper towels , as these are combustible and exponentially increase fire risk.

• Clean-Up: Use non-sparking tools (e.g., brass or plastic dustpans) to sweep up the saturated absorbent.

• Disposal of Spill Material: Place the absorbed material into a heavy-duty hazardous waste bag or a sealed bucket, label it as "Flammable Solid Waste," and transfer it directly to EHS for incineration.

References

A Researcher's Guide to Handling Cyclopropyl-1-d1-methyl-d2 Alcohol: Essential Safety and Operational Protocols

For researchers and drug development professionals, the introduction of novel, isotopically labeled compounds like CYCLOPROPYL-1-D1-METHYL-D2 ALCOHOL is a routine yet critical part of advancing discovery. While the deuteration of this molecule is key for its application in metabolic and mechanistic studies, its fundamental chemical hazards remain analogous to its non-labeled parent, cyclopropylmethanol. This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of this compound, grounded in established safety protocols and a deep understanding of laboratory operations.

The core principle of this guide is proactive risk mitigation. By understanding the "why" behind each procedural step, from donning the correct personal protective equipment (PPE) to executing a spill response, you build a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

I. Hazard Profile: Understanding the Risks

CYCLOPROPYL-1-D1-METHYL-D2 ALCOHOL, like its parent compound cyclopropylmethanol, is classified as a flammable liquid and is known to cause severe skin and eye irritation or burns.[1] The primary routes of exposure are inhalation, ingestion, and skin/eye contact. The vapor can form explosive mixtures with air, and thermal decomposition may release irritating gases.[1]

Key Hazards:

• Flammability: The compound is a flammable liquid. Vapors are heavier than air and can travel to an ignition source.[2]

• Corrosivity: Direct contact can cause burns to the skin and eyes.[1]

• Inhalation Toxicity: Vapors may cause dizziness, headaches, and nausea.[1]

• Ingestion Toxicity: Ingestion can lead to severe damage to the digestive tract.[1]

Hazard Classification	GHS Category	Signal Word
Flammable liquids	Category 3	Warning
Skin corrosion/irritation	Category 1B	Danger
Serious eye damage/eye irritation	Category 1	Danger
Specific target organ toxicity – single exposure	Category 3	Warning

This table is a composite based on the known hazards of similar cyclopropyl methanol compounds.

II. Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the associated risks. The Occupational Safety and Health Administration (OSHA) mandates that employers provide, and employees use, appropriate PPE to mitigate identified hazards.[3][4]

A. Core PPE Requirements:

• Eye and Face Protection: At a minimum, ANSI-approved safety glasses with side shields must be worn.[2][5] When there is a risk of splashing, chemical splash goggles and a face shield are required.[5][6]

• Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves (minimum 4mil thickness) are generally suitable for incidental contact.[5] For tasks involving larger quantities or a higher likelihood of direct contact, heavier-duty gloves should be worn over standard nitrile gloves.[5] Always consult the glove manufacturer's compatibility chart for the specific chemical.

• Body Protection: A flame-resistant or 100% cotton lab coat must be worn to protect against splashes and fire.[2][7] Long pants and closed-toe shoes are also required.[2][5]

• Respiratory Protection: All handling of this compound should be performed within a certified chemical fume hood to minimize inhalation exposure.[2][5] If a fume hood is not available or if there is a potential for exposure above permissible limits, a respirator may be required under a formal Respiratory Protection Program.[8]

III. Operational Plan: From Receipt to Disposal

A robust operational plan ensures that safety is integrated into every step of the chemical's lifecycle in the laboratory.

A. Receiving and Storage:

• Inspect: Upon receipt, inspect the container for any signs of damage or leaks.

• Labeling: Ensure the manufacturer's label is intact and legible. I[8]f transferring to a secondary container, it must be clearly labeled with the chemical identity and appropriate hazard warnings. 3[6][8]. Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids. T[1]he storage location should be away from heat, sparks, and open flames. U[6][9]se only approved flammable liquid storage cabinets.

B. Handling and Use:

• Ventilation: Always handle this compound in a properly functioning chemical fume hood to minimize vapor inhalation. 2[2][5]. Ignition Sources: Eliminate all potential ignition sources from the work area, including open flames, hot plates, and spark-producing equipment. 3[2][6][9]. Grounding: When transferring larger quantities, ensure containers are properly bonded and grounded to prevent static discharge. 4[6][10]. Quantities: Use the smallest quantity of the chemical necessary for the experiment to minimize the potential impact of a spill.

C. Spill Response Plan:

Even with meticulous planning, spills can occur. A well-rehearsed spill response plan is crucial.

[11][12]1. Immediate Actions:

• Alert personnel in the immediate area. [5][13] * If the spill is large or poses a fire hazard, evacuate the area and activate the fire alarm. [12] * If you are trained and it is safe to do so, proceed with cleanup.

[13]2. Cleanup Procedure for a Small Spill (within a fume hood):

• Ensure you are wearing the appropriate PPE (goggles, face shield, double gloves, lab coat). [5][14] * Contain the spill with a chemical absorbent material suitable for flammable liquids, such as spill pads or vermiculite. D[5][11]o not use combustible materials like paper towels alone.
• Work from the outside of the spill inward, absorbing the liquid.
• Collect the absorbed material using non-sparking tools and place it in a labeled, sealable container for hazardous waste. [5][14] * Clean the spill area with soap and water. [5][13] * Dispose of all contaminated materials as hazardous waste.

[11]***

Spill Response Decision Tree

Caption: A decision-making diagram for responding to a chemical spill in the laboratory.

IV. Disposal Plan: Responsible Waste Management

Proper disposal of hazardous waste is a legal and ethical responsibility. All materials contaminated with CYCLOPROPYL-1-D1-METHYL-D2 ALCOHOL must be treated as hazardous waste.

• Waste Collection:

  • Collect all waste, including excess reagent, contaminated absorbent materials, and empty containers, in a designated hazardous waste container. [5][15] * The container must be compatible with the chemical, in good condition, and have a secure, tight-fitting lid. [16][17] * Do not mix incompatible waste streams.

[15][17]2. Labeling and Storage of Waste:

• Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical name of the contents. [15][17] * Store the waste container in a designated satellite accumulation area near the point of generation. K[15]eep the container closed except when adding waste.

• Final Disposal:

  • Follow your institution's specific procedures for hazardous waste pickup and disposal, which is typically handled by an environmental health and safety (EHS) department or a licensed contractor. [16][18] * Never dispose of this chemical down the drain or in the regular trash.

[16][17]By adhering to these comprehensive guidelines, researchers can confidently and safely work with specialized reagents like CYCLOPROPYL-1-D1-METHYL-D2 ALCOHOL, ensuring a secure environment that fosters innovation and discovery.

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